N-nitroso-argatroban

Core Science & Biosynthesis

N-nitroso-argatroban chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-argatroban is an N-nitroso derivative of argatroban (B194362), a synthetic direct thrombin inhibitor used as an anticoagulant.[1][2] Like other N-nitroso compounds (NOCs), N-nitroso-argatroban is of significant interest to the pharmaceutical industry, primarily as a potential genotoxic impurity that can form during the synthesis or storage of the argatroban drug product.[3][4] NOCs are classified as probable or possible human carcinogens, making their detection and control a critical aspect of drug safety and regulatory compliance.[5][6] This technical guide provides a detailed overview of the chemical structure, properties, and toxicological considerations of N-nitroso-argatroban, along with general experimental protocols for its synthesis and analysis.

Chemical Structure and Properties

N-nitroso-argatroban is characterized by the addition of a nitroso group (-N=O) to the secondary amine in the tetrahydroquinoline moiety of the argatroban molecule.[7][8] Its chemical identity has been established through various analytical techniques.[9]

Table 1: Chemical and Physical Properties of N-Nitroso-Argatroban

Property	Value	Source(s)
IUPAC Name	(2R,4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid	[8][10]
Molecular Formula	C23H35N7O6S	[8][10]
Molecular Weight	537.6 g/mol	[10]
Appearance	White Solid	[9]
Solubility	Soluble in water	[9]
SMILES	O=C([C@@H]1N(C(--INVALID-LINK--NS(=O)(C2=CC=CC3=C2N(N=O)CC(C)C3)=O)=O)CC--INVALID-LINK--C1)O	[10]
InChI	InChI=1S/C23H35N7O6S/c1-14-8-10-29(18(12-14)22(32)33)21(31)17(6-4-9-26-23(24)25)27-37(35,36)19-7-3-5-16-11-15(2)13-30(28-34)20(16)19/h3,5,7,14-15,17-18,27H,4,6,8-13H2,1-2H3,(H,32,33)(H4,24,25,26)/t14-,15?,17+,18-/m1/s1	[10]
CAS Number	Not Available	[8][11]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of N-nitroso-argatroban are not widely published, general methodologies for N-nitroso compounds are well-established and can be adapted.

Synthesis

The formation of N-nitrosamines typically involves the reaction of a secondary amine with a nitrosating agent, such as nitrous acid (formed in situ from nitrites under acidic conditions) or tert-butyl nitrite (B80452).[3][12]

General Protocol for N-Nitrosamine Synthesis using tert-Butyl Nitrite:

• Reaction Setup: The secondary amine precursor (argatroban) is dissolved in a suitable organic solvent.

• Nitrosating Agent Addition: tert-Butyl nitrite (TBN) is added to the solution. The reaction is typically carried out under solvent-free or mild conditions.[12]

• Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation: Upon completion, the reaction mixture is subjected to a standard work-up procedure, which may include washing with aqueous solutions to remove excess reagents and byproducts. The organic layer is then dried and the solvent is evaporated.

• Purification: The crude N-nitroso-argatroban is purified using chromatographic techniques, such as column chromatography or preparative High-Performance Liquid Chromatography (HPLC), to achieve the desired purity.

Analysis and Characterization

The analysis of N-nitroso impurities in pharmaceutical products requires highly sensitive and selective analytical methods due to their low acceptable intake limits.[13][14] A combination of chromatographic and spectroscopic techniques is typically employed for the identification and quantification of N-nitroso-argatroban.[9]

Analytical Workflow:

• Sample Preparation: The argatroban drug substance or product is dissolved in a suitable solvent, such as methanol.[15] Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be used to concentrate the analyte and remove matrix interferences.

• Chromatographic Separation: The prepared sample is injected into a Liquid Chromatography (LC) system, typically a UPLC or HPLC, for separation from the active pharmaceutical ingredient (API) and other impurities. A C18 or similar reversed-phase column is commonly used with a gradient elution of a mobile phase consisting of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[16]

• Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem mass spectrometer (MS/MS) for detection and quantification.[17] Multiple Reaction Monitoring (MRM) mode is often used for its high selectivity and sensitivity.

• Spectroscopic Confirmation: The structure of the isolated N-nitroso-argatroban can be confirmed using spectroscopic techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR provide detailed information about the molecular structure.[18]

  • Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic functional groups, including the N=O stretching vibration of the nitroso group.[19][20]

Biological Activity and Signaling Pathways

Specific studies on the biological activity and signaling pathways of N-nitroso-argatroban are not available in the public domain. However, the mechanism of action for the broader class of N-nitroso compounds is well-documented.

N-nitroso compounds are genotoxic carcinogens.[21][22] Their carcinogenicity is initiated through metabolic activation by cytochrome P450 (CYP) enzymes in the liver.[1] This metabolic process generates highly reactive electrophilic species, such as alkyldiazonium ions. These electrophiles can then form covalent adducts with DNA bases, leading to DNA damage. If this damage is not repaired by cellular DNA repair mechanisms, it can result in mutations during DNA replication, which can initiate the process of carcinogenesis.[23] The International Agency for Research on Cancer (IARC) has classified many N-nitroso compounds as probable or possible human carcinogens (Group 2A or 2B).[5][24]

Caption: General signaling pathway for N-nitroso compound-induced carcinogenicity.

Experimental and Analytical Workflow Visualization

The following diagram illustrates a typical workflow for the identification and quantification of N-nitroso impurities in a pharmaceutical product.

Caption: A typical experimental workflow for the analysis of N-nitrosamine impurities.

Conclusion

N-nitroso-argatroban represents a critical process-related impurity that requires careful monitoring and control in the manufacturing of argatroban. While specific data on its physical properties and biological activity are limited, the well-established knowledge of N-nitroso compounds provides a strong basis for its risk assessment and management. The analytical methodologies, primarily centered around LC-MS/MS, are sufficiently advanced to detect and quantify this impurity at the required low levels. This guide serves as a foundational resource for professionals involved in the development, manufacturing, and quality control of argatroban, emphasizing the importance of understanding and controlling potential genotoxic impurities to ensure patient safety.

References

• 1. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s | Semantic Scholar [semanticscholar.org]
• 2. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. veeprho.com [veeprho.com]
• 4. synchemia.com [synchemia.com]
• 5. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 6. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. N-Nitroso Argatroban | SynZeal [synzeal.com]
• 8. clearsynth.com [clearsynth.com]
• 9. kmpharma.in [kmpharma.in]
• 10. veeprho.com [veeprho.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lcms.cz [lcms.cz]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. researchgate.net [researchgate.net]
• 17. Quantitation of argatroban in plasma using liquid chromatography electrospray tandem mass spectrometry (UPLC-ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. IR and NMR spectroscopy | PPTX [slideshare.net]
• 19. characterisation [ch.ic.ac.uk]
• 20. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 21. fda.gov [fda.gov]
• 22. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. N-nitroso compounds: Significance and symbolism [wisdomlib.org]
• 24. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Synthesis of (2R, 4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid

This technical guide provides a comprehensive overview of a plausible synthetic pathway for (2R, 4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid, a complex molecule with potential applications in pharmaceutical research. The synthesis involves the preparation of three key intermediates, followed by their sequential coupling and final modification. This document is intended for researchers, scientists, and professionals in the field of drug development.

Overview of the Synthetic Strategy

The synthesis of the target compound can be logically divided into three main stages:

• Synthesis of Key Intermediates:

  • (2R, 4R)-4-methylpiperidine-2-carboxylic acid

  • 3-methyl-1-nitroso-1,2,3,4-tetrahydroquinoline-8-sulfonyl chloride

  • Protected L-arginine

• Fragment Coupling:

  • Amide bond formation between protected L-arginine and (2R, 4R)-4-methylpiperidine-2-carboxylic acid.

  • Sulfonamide bond formation between the resulting dipeptide and 3-methyl-1-nitroso-1,2,3,4-tetrahydroquinoline-8-sulfonyl chloride.

• Final Deprotection:

  • Removal of protecting groups to yield the final product.

The overall synthetic workflow is depicted in the following diagram:

Caption: Overall synthetic workflow for the target compound.

Experimental Protocols for Intermediate Synthesis

A reported method for the synthesis of (2R, 4R)-4-methyl-2-piperidinecarboxylic acid starts from 4-methyl-2-picolinic acid. The process involves hydrogenation reduction, esterification, crystallization, and resolution[1].

Experimental Protocol:

• Hydrogenation Reduction: 4-methyl-2-picolinic acid is dissolved in a suitable solvent and subjected to catalytic hydrogenation to obtain the corresponding piperidine (B6355638) derivative[1].

• Esterification: The reduced product is then esterified, for example, by reacting with an alcohol in the presence of an acid catalyst, to protect the carboxylic acid group[1].

• Resolution: The racemic mixture of the ester is resolved using a chiral resolving agent, such as D-mandelic acid, to isolate the desired (2R, 4R)-enantiomer[1].

• Hydrolysis: The resolved ester is hydrolyzed to afford (2R, 4R)-4-methylpiperidine-2-carboxylic acid.

The synthesis pathway is illustrated below:

Caption: Synthesis of the piperidine intermediate.

This intermediate can be prepared in a multi-step process starting from 3-methylquinoline.

Step 1: Synthesis of 3-methylquinoline-8-sulfonyl chloride

Several methods are reported for the synthesis of 3-methylquinoline-8-sulfonyl chloride. One approach involves the chlorosulfonation of 3-methylquinoline[2]. Another method starts from 2-aminobenzenesulfonic acid and involves a cyclization reaction followed by chlorination[3]. A detailed protocol using bis(trichloromethyl) carbonate as the chlorinating agent is also available[4].

Starting Material	Reagents	Yield (%)	Purity (%)	Reference
3-Methylquinoline-8-sulfonic acid	Bis(trichloromethyl) carbonate, Triethylamine (B128534)	74	99.41	[4]
3-Methylquinoline-8-sulfonic acid	Bis(trichloromethyl) carbonate, 1-methylpiperidine	67	99.47	[3]

Experimental Protocol (based on[4]):

• To a solution of 3-methylquinoline-8-sulfonic acid in toluene (B28343), a solution of bis(trichloromethyl)carbonate in toluene is added at 25 °C.

• The mixture is cooled, and triethylamine is added dropwise.

• The reaction mixture is slowly warmed to 40 °C and stirred for 2 hours.

• After cooling, cold water is added, and the organic layer is separated, washed, and concentrated to give the crude product, which is then recrystallized from toluene.

Step 2: Reduction of 3-methylquinoline-8-sulfonyl chloride

The quinoline (B57606) ring of 3-methylquinoline-8-sulfonyl chloride needs to be reduced to a tetrahydroquinoline. This can be achieved through catalytic hydrogenation, for instance, using a platinum or palladium catalyst.

Step 3: Nitrosation of 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonyl chloride

The secondary amine in the tetrahydroquinoline ring can be nitrosated using a suitable nitrosating agent, such as sodium nitrite (B80452) in an acidic medium. General methods for the preparation of C-nitroso compounds can be adapted for this N-nitrosation[5].

The synthesis pathway for this intermediate is as follows:

Caption: Synthesis of the sulfonyl chloride intermediate.

For the subsequent coupling reactions, the alpha-amino group and the guanidino group of L-arginine must be protected. The Fmoc (9-fluorenylmethyloxycarbonyl) group is commonly used for the alpha-amino group, while the guanidino group can be protected with groups like Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) or Boc (tert-butoxycarbonyl)[6].

Protecting Group	Reagents
Fmoc (α-amino)	Fmoc-OSu
Pbf (guanidino)	Pbf-Cl
Boc (guanidino)	Boc-anhydride

Fragment Coupling and Final Deprotection

The protected L-arginine is coupled with the ester of (2R, 4R)-4-methylpiperidine-2-carboxylic acid using standard peptide coupling reagents such as HBTU/HOBt/DIPEA or TBTU/HOBt/DIPEA[6].

The resulting dipeptide is then reacted with 3-methyl-1-nitroso-1,2,3,4-tetrahydroquinoline-8-sulfonyl chloride to form the sulfonamide bond. This reaction is typically carried out in the presence of a base.

In the final step, all protecting groups are removed to yield the target compound. The choice of deprotection conditions depends on the protecting groups used. For example, the Fmoc group is removed with piperidine, while Pbf and Boc groups are typically removed under acidic conditions.

The final steps of the synthesis are outlined below:

Caption: Final coupling and deprotection steps.

Conclusion

The synthesis of (2R, 4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid is a challenging multi-step process that requires careful control of stereochemistry and the use of appropriate protecting group strategies. This guide provides a feasible synthetic route based on published methodologies for the synthesis of key intermediates and related coupling reactions. Further optimization of reaction conditions may be necessary to achieve high yields and purity of the final product.

References

• 1. CN103524401A - Synthetic method for (2R, 4R)-4-methyl-2-piperidinecarboxylic acid - Google Patents [patents.google.com]
• 2. CN103483254A - Method for synthesizing 3-methylquinoline-8-sulfonyl chloride - Google Patents [patents.google.com]
• 3. CN110872252A - Preparation method of 3-methylquinoline-8-sulfonyl chloride - Google Patents [patents.google.com]
• 4. 3-Methyl-8-quinolinesulphonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 5. Preparations of C-Nitroso Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Novel Arginine Building Blocks with Increased Lipophilicity Compatible with Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

The Formation of N-nitroso-argatroban: A Technical Guide to a Critical Impurity in Argatroban Synthesis

For Immediate Release

This technical guide provides an in-depth analysis of the formation mechanism of N-nitroso-argatroban, a critical nitrosamine (B1359907) impurity that can arise during the synthesis of the anticoagulant drug argatroban (B194362). This document is intended for researchers, scientists, and drug development professionals engaged in the manufacturing and quality control of argatroban. It details the underlying chemistry, identifies high-risk steps in the synthesis process, and outlines analytical methodologies for detection and quantification.

Introduction to N-nitroso-argatroban

N-nitroso-argatroban is an N-nitrosamine impurity of argatroban, a potent direct thrombin inhibitor used in the treatment of thrombosis.[1] The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their classification as probable human carcinogens. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established stringent acceptable intake (AI) limits for such impurities, necessitating a thorough understanding and control of their formation.[2] The chemical name for N-nitroso-argatroban is (2R,4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid.[1]

The General Mechanism of Nitrosamine Formation

N-nitrosamines are formed through the reaction of a secondary or tertiary amine with a nitrosating agent. The most common nitrosating agents in pharmaceutical manufacturing are nitrites (NO₂⁻) or their derivatives, which can form nitrous acid (HNO₂) under acidic conditions. The nitrous acid then reacts with the amine to form the N-nitroso derivative.

The key factors influencing the rate of nitrosamine formation include:

• Presence of a nitrosatable amine: Argatroban and its precursors contain a secondary amine in the piperidine (B6355638) ring, which is susceptible to nitrosation.

• Presence of a nitrosating agent: These can be introduced as contaminants in raw materials, reagents, or solvents, or they can be formed in situ during the synthesis process.

• Reaction conditions: Acidic pH and elevated temperatures can significantly accelerate the rate of nitrosation.

Argatroban Synthesis and the High-Risk Step for N-nitroso-argatroban Formation

The synthesis of argatroban is a multi-step process that typically starts from 4-methylpiperidine.[3][4] A common synthetic route involves the coupling of a protected piperidine derivative with a protected arginine derivative, followed by deprotection and other transformations.

A critical and high-risk step for the formation of N-nitroso-argatroban is the catalytic hydrogenation of a nitro-arginine intermediate . Several patented and published synthesis routes for argatroban utilize an N(omega)-nitro-L-arginine precursor.[2][3] The final steps of the synthesis often involve the reduction of this nitro group to a guanidino group. This reduction is typically carried out using catalytic hydrogenation with a palladium-on-carbon (Pd/C) catalyst in the presence of an acidic solvent, such as acetic acid, and a hydrogen source.

The confluence of the following factors during this hydrogenation step creates a high-risk environment for the formation of N-nitroso-argatroban:

• Source of Nitrosating Agent: The reduction of the nitro group on the arginine moiety can be a source of nitrosating species. Incomplete reduction or side reactions can potentially generate nitrites or other reactive nitrogen oxides.

• Presence of a Secondary Amine: The piperidine ring of the argatroban precursor contains a secondary amine that is susceptible to nitrosation.

• Acidic Conditions: The use of acetic acid as a solvent creates the acidic environment necessary to catalyze the formation of nitrous acid from any available nitrites, which then readily reacts with the secondary amine.

The following diagram illustrates the logical relationship leading to the formation of N-nitroso-argatroban during argatroban synthesis.

Caption: Logical workflow of N-nitroso-argatroban formation.

Experimental Protocols for Detection and Quantification

The detection and quantification of trace levels of N-nitroso-argatroban in argatroban drug substance and product require highly sensitive analytical methods. The most commonly employed technique is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).

Sample Preparation

A general procedure for sample preparation is as follows:

• Dissolution: Accurately weigh a known amount of the argatroban drug substance or a powdered composite of the drug product.

• Extraction: Dissolve and extract the sample in a suitable solvent, typically methanol (B129727) or a mixture of methanol and water.

• Centrifugation/Filtration: Centrifuge the sample to pellet any undissolved excipients and filter the supernatant through a 0.22 µm filter to remove particulate matter before injection into the UPLC system.

UPLC-MS/MS Method

A typical UPLC-MS/MS method for the analysis of N-nitroso-argatroban would involve the following:

• Chromatographic Column: A reverse-phase C18 column is commonly used for separation.

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid).

• Mass Spectrometry: A tandem quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used for detection.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for N-nitroso-argatroban.

The following diagram illustrates a general experimental workflow for the analysis of N-nitroso-argatroban.

Caption: Experimental workflow for N-nitroso-argatroban analysis.

Quantitative Data and Limits

The acceptable intake for N-nitroso-argatroban is determined by regulatory agencies based on toxicological data. Analytical methods developed for its quantification must be sensitive enough to detect and quantify the impurity at levels well below this limit.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.03 - 0.1 ng/mL	[5][6][7]
Limit of Quantification (LOQ)	0.08 - 0.3 ppm	[5][6][8]
Linearity (r²)	> 0.99	[6]
Accuracy/Recovery	80% - 120%	[6]

Note: These values are indicative and may vary depending on the specific method and instrumentation used.

Mitigation Strategies

To control the formation of N-nitroso-argatroban, several strategies can be implemented during the argatroban synthesis process:

• Risk Assessment: Conduct a thorough risk assessment of the entire manufacturing process to identify all potential sources of amines and nitrosating agents.

• Raw Material Control: Implement stringent quality control of all starting materials, reagents, and solvents to ensure they are free from nitrite (B80452) and amine contaminants.

• Process Optimization:

  • Optimize the conditions of the catalytic hydrogenation step to minimize the formation of nitrosating species. This could involve exploring alternative catalysts, solvents, or hydrogen sources.

  • Consider alternative, nitrite-free methods for the reduction of the nitro group.

• Purification: Develop and validate effective purification methods for the final drug substance to remove any N-nitroso-argatroban that may have formed.

• Excipient and Formulation Considerations: Evaluate the potential for N-nitroso-argatroban formation in the final drug product due to interactions between the drug substance and excipients, especially those known to contain trace levels of nitrites.

Conclusion

The formation of N-nitroso-argatroban is a critical quality attribute to be controlled during the synthesis of argatroban. A comprehensive understanding of the formation mechanism, particularly the high-risk catalytic hydrogenation step of the nitro-arginine intermediate, is essential for developing effective control strategies. The implementation of sensitive analytical methods, such as UPLC-MS/MS, is crucial for monitoring and ensuring that the levels of this potential genotoxic impurity remain below the stringent regulatory limits, thereby safeguarding patient safety. Continuous process evaluation and optimization are key to mitigating the risk of N-nitroso-argatroban formation in argatroban manufacturing.

References

• 1. Argatroban synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. A short synthesis of argatroban. a potent selective thrombin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of an analytical method for the determination of direct oral anticoagulants (DOAC) and the direct thrombin-inhibitor argatroban by HPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. lcms.labrulez.com [lcms.labrulez.com]

N-Nitroso-Argatroban: A Technical Guide for Researchers

Introduction

N-nitroso-argatroban is a nitrosamine (B1359907) impurity of Argatroban (B194362), a potent direct thrombin inhibitor used as an anticoagulant. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. This technical guide provides an in-depth overview of N-nitroso-argatroban, including its chemical identity, available technical data, and its role in the quality control of Argatroban. This document is intended for researchers, scientists, and drug development professionals.

Chemical Identity

There are conflicting reports regarding the precise IUPAC name for N-nitroso-argatroban. One commonly cited name is (2R, 4R)-4-methyl-1-(((3-methyl-1-nitroso-1, 2, 3, 4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid.[1][2] Another IUPAC name found in the PubChem database is (2R,4R)-1-[(2S)-5-[[amino-(2-oxohydrazinyl)methylidene]amino]-2-[(3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid.[3]

Physicochemical and Technical Data

N-nitroso-argatroban is primarily available as a reference standard for analytical purposes.[1][6] The following table summarizes the available quantitative data from a sample Certificate of Analysis (COA).[4]

Parameter	Specification
Appearance	White Solid
Molecular Formula	C23H35N7O6S
Molecular Weight	537.6 g/mol
HPLC Purity	99.94 %
Weight Loss by TGA	2.65 %
Potency	97.29 %
Solubility	Water
Long Term Storage	2-8 °C

Formation and Quality Control

N-nitroso-argatroban is formed from the nitrosation of the secondary amine present in the Argatroban molecule.[7] This reaction can potentially occur during the synthesis of the active pharmaceutical ingredient (API) or in the final drug product under certain conditions. The presence of residual nitrites or other nitrosating agents can contribute to its formation.

Due to the classification of nitrosamines as probable human carcinogens, regulatory bodies have set stringent limits on their presence in pharmaceutical products.[8] Consequently, highly sensitive and validated analytical methods are required for the detection and quantification of N-nitroso-argatroban in Argatroban API and drug products.[8][9]

The logical workflow for managing the risk of N-nitroso-argatroban in pharmaceutical manufacturing is depicted below.

Logical workflow for the control of N-nitroso-argatroban.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of N-nitroso-argatroban are proprietary to the manufacturers and are not extensively published in peer-reviewed literature. However, a general approach for the detection and quantification of nitrosamine impurities in pharmaceutical products involves the use of highly sensitive analytical techniques.

General Analytical Method Outline for Nitrosamine Impurity Detection:

A representative analytical workflow for the determination of N-nitroso-argatroban in Argatroban drug substance or product would typically involve the following steps:

• Sample Preparation:

  • Accurately weigh the Argatroban sample.

  • Dissolve the sample in a suitable diluent (e.g., methanol (B129727) or a mixture of organic solvent and water).

  • The solution may be further diluted to a target concentration.

  • A standard solution of N-nitroso-argatroban at a known concentration is prepared in the same diluent.

• Chromatographic Separation:

  • A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system is used for separation.

  • The stationary phase is typically a reversed-phase column (e.g., C18).

  • The mobile phase often consists of a gradient mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection and Quantification:

  • Mass spectrometry (MS), particularly tandem mass spectrometry (MS/MS), is the detector of choice due to its high sensitivity and selectivity.[10]

  • The mass spectrometer is operated in a specific mode, such as multiple reaction monitoring (MRM), to selectively detect and quantify the target N-nitroso-argatroban.

  • The concentration of N-nitroso-argatroban in the sample is determined by comparing its peak area to that of the reference standard.

• Method Validation:

  • The analytical method must be validated according to regulatory guidelines (e.g., ICH Q2(R1)) to demonstrate its suitability for its intended purpose.

  • Validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, and quantitation limit.[11]

The following diagram illustrates a typical experimental workflow for the analysis of N-nitroso-argatroban.

Experimental workflow for N-nitroso-argatroban analysis.

Conclusion

N-nitroso-argatroban is a critical process-related impurity of the anticoagulant drug Argatroban. Due to its classification as a potential human carcinogen, stringent control and monitoring of its levels in the final drug product are imperative. This technical guide summarizes the available information on its chemical identity and physicochemical properties. The development and validation of sensitive analytical methods are crucial for ensuring the safety and quality of Argatroban-containing medicines. Further research into the formation pathways and the development of mitigation strategies are ongoing areas of focus for the pharmaceutical industry.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Argatroban | SynZeal [synzeal.com]
• 3. N-Nitroso Argatroban | C23H35N7O6S | CID 169444884 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. kmpharma.in [kmpharma.in]
• 5. synchemia.com [synchemia.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 10. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CN112946107A - Analysis method of N-nitrosodimethylamine and N-nitrosodiethylamine in argatroban bulk drug or preparation - Google Patents [patents.google.com]

In-Depth Technical Guide to Argatroban Nitrosamine Drug Substance-Related Impurities (NDSRIs)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs) in Argatroban (B194362), a direct thrombin inhibitor. It details the formation pathways, analytical detection methodologies, and toxicological significance of the primary NDSRI, N-Nitroso-Argatroban. This document is intended to be a resource for researchers, scientists, and drug development professionals involved in the quality control, safety assessment, and manufacturing of Argatroban. It includes detailed experimental protocols for the detection and quantification of N-Nitroso-Argatroban, a summary of regulatory guidance, and visual representations of key chemical and biological processes.

Introduction to Argatroban and NDSRIs

Argatroban is a synthetic direct thrombin inhibitor derived from L-arginine, used as an anticoagulant, particularly in patients with heparin-induced thrombocytopenia (HIT).[1][2] The molecular structure of Argatroban contains a secondary amine within its tetrahydroquinoline moiety, making it susceptible to nitrosation and the formation of N-nitroso-Argatroban, a potential Nitrosamine Drug Substance-Related Impurity (NDSRI).[2]

NDSRIs are a class of genotoxic impurities that can form in pharmaceutical products when a secondary or tertiary amine in the drug substance or its degradation products reacts with a nitrosating agent.[3] These impurities are of significant concern due to their potential carcinogenic risk to humans. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established stringent control limits for NDSRIs in drug products.[4]

Formation of N-Nitroso-Argatroban

The primary NDSRI associated with Argatroban is N-Nitroso-Argatroban. Its formation is a result of the chemical reaction between the secondary amine in the Argatroban molecule and a nitrosating agent.

2.1. Chemical Reaction

The nitrosation of Argatroban typically occurs under acidic conditions where a nitrosating agent, such as nitrous acid (HNO₂), is present. Nitrous acid is often formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) in the presence of an acid. The secondary amine on the tetrahydroquinoline ring of Argatroban acts as a nucleophile, attacking the nitrosyl cation ([N=O]⁺) or a related nitrosating species, leading to the formation of the N-nitroso derivative.[2][3]

Figure 1: Formation of N-Nitroso-Argatroban.

2.2. Potential Sources of Nitrosating Agents

Nitrosating agents can be introduced into the manufacturing process of Argatroban through various sources, including:

• Excipients: Some pharmaceutical excipients may contain trace amounts of nitrites or nitrates.

• Raw Materials and Solvents: Impurities in starting materials, reagents, or recycled solvents can be a source of nitrosating agents.

• Manufacturing Process: Certain reaction conditions or the use of specific reagents during synthesis can lead to the in-situ formation of nitrosating agents.[3]

• Degradation: Degradation of the drug substance or excipients over the product's shelf life can also generate nitrosating species.

Analytical Methodologies for N-Nitroso-Argatroban

The detection and quantification of N-Nitroso-Argatroban at trace levels require highly sensitive and specific analytical methods. The most widely accepted technique is Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS).[1][5]

3.1. Experimental Protocol: UPLC-MS/MS for N-Nitroso-Argatroban Quantification

This protocol provides a general framework for the analysis of N-Nitroso-Argatroban in Argatroban drug substance and product. Method optimization and validation are essential for specific matrices.

3.1.1. Sample Preparation

• Drug Substance: Accurately weigh and dissolve the Argatroban drug substance in a suitable solvent (e.g., methanol) to a final concentration of 1-10 mg/mL.[1]

• Drug Product (Injection): The Argatroban injection can often be directly analyzed or diluted with a suitable solvent like methanol (B129727) to an appropriate concentration.[1]

• Standard Solutions: Prepare stock and working standard solutions of N-Nitroso-Argatroban reference standard in methanol. Prepare a series of calibration standards by diluting the working standard solution.[1]

3.1.2. Chromatographic Conditions

Parameter	Recommended Setting
UPLC System	Waters ACQUITY UPLC H-Class PLUS or equivalent
Column	Waters ACQUITY UPLC HSS T3 (100 x 2.1 mm, 1.8 µm) or equivalent[5]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 5 µL
Gradient Elution	Optimized to separate N-Nitroso-Argatroban from Argatroban and other matrix components. A typical gradient might start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

3.1.3. Mass Spectrometry Conditions

Parameter	Recommended Setting
Mass Spectrometer	Waters Xevo TQ-S Cronos or equivalent triple quadrupole mass spectrometer[5]
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 - 3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 - 500 °C
Cone Gas Flow	150 L/hr
Desolvation Gas Flow	800 - 1000 L/hr
MRM Transitions	To be determined by infusing a standard solution of N-Nitroso-Argatroban. A hypothetical precursor ion would be the [M+H]⁺ of N-Nitroso-Argatroban (C₂₃H₃₅N₇O₆S, MW: 537.64). Product ions would be selected based on fragmentation patterns.
Cone Voltage & Collision Energy	Optimized for each MRM transition to maximize signal intensity.[6]

3.2. Method Performance

A well-developed UPLC-MS/MS method should be capable of achieving a Limit of Quantification (LOQ) well below the control limit derived from the acceptable intake. For instance, methods have been developed to quantify N-Nitroso-Argatroban at a level of 0.3 ppm in the drug product.[5][7]

Figure 2: Analytical workflow for N-Nitroso-Argatroban.

Toxicological Significance and Regulatory Guidance

4.1. Carcinogenic Mechanism of Nitrosamines

Nitrosamines are generally not directly carcinogenic. They require metabolic activation by cytochrome P450 (CYP) enzymes, primarily in the liver. This metabolic process, often an alpha-hydroxylation, converts the nitrosamine into an unstable intermediate that can spontaneously decompose to form a highly reactive electrophilic diazonium ion. This diazonium ion can then alkylate DNA, forming DNA adducts. If these adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication, which can initiate the process of carcinogenesis.

Figure 3: Carcinogenic signaling pathway of nitrosamines.

4.2. Regulatory Limits

Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine impurities to ensure patient safety. The AI for a specific NDSRI is determined based on its carcinogenic potency, which can be assessed through toxicological data or structure-activity relationship (SAR) analysis.

Quantitative Data Summary

Impurity Name	Acceptable Intake (AI) Limit	Potency Category
N-Nitroso-Argatroban	1500 ng/day[4]	4[4]

The AI limit can be used to calculate the permissible concentration of the NDSRI in the drug product, taking into account the maximum daily dose (MDD) of the drug.

Risk Mitigation and Control Strategies

To control the formation of N-Nitroso-Argatroban, a comprehensive risk assessment of the Argatroban manufacturing process is essential. Key mitigation strategies include:

• Raw Material Control: Sourcing high-purity raw materials, excipients, and solvents with low levels of nitrites and nitrates.

• Process Optimization: Modifying the synthetic route to avoid reaction conditions that favor nitrosation (e.g., controlling pH, temperature, and the use of specific reagents).

• Purification: Implementing effective purification steps to remove any formed NDSRIs from the final drug substance.

• Formulation Development: Selecting excipients with a low risk of containing nitrite impurities and ensuring the compatibility of all formulation components.

• Packaging and Storage: Using appropriate packaging materials and storing the drug product under conditions that do not promote the formation of NDSRIs.[8]

Conclusion

The presence of N-Nitroso-Argatroban as a potential NDSRI in Argatroban requires careful consideration and control throughout the drug development and manufacturing process. A thorough understanding of its formation pathways, the implementation of sensitive analytical methods for its detection and quantification, and a robust risk mitigation strategy are critical to ensure the safety and quality of Argatrogban products. This technical guide provides a foundational resource for professionals working to address the challenges posed by NDSRIs in pharmaceutical manufacturing.

References

• 1. CN112946107A - Analysis method of N-nitrosodimethylamine and N-nitrosodiethylamine in argatroban bulk drug or preparation - Google Patents [patents.google.com]
• 2. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. lcms.cz [lcms.cz]
• 6. waters.com [waters.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. Navigating Regulations: N-Nitroso Impurities in Pharmaceuticals - AquigenBio [aquigenbio.com]

Carcinogenic potential assessment of N-nitroso-argatroban

An In-Depth Technical Guide to the Carcinogenic Potential Assessment of N-nitroso-argatroban

Abstract

This technical guide provides a comprehensive overview of the assessment of the carcinogenic potential of N-nitroso-argatroban, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the anticoagulant Argatroban. The unexpected discovery of nitrosamine impurities in common medications has necessitated robust risk assessment strategies by regulatory bodies worldwide.[1] This document details the regulatory framework, risk identification, and the methodologies used to establish an acceptable intake (AI) limit for N-nitroso-argatroban. It serves as a resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols for mutagenicity testing, principles of analytical detection, and a summary of the current toxicological evaluation based on the Carcinogenic Potency Categorization Approach (CPCA).

Introduction to N-nitroso-argatroban

N-nitroso-argatroban is an N-nitroso derivative of Argatroban, a direct thrombin inhibitor.[2][3] It is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), meaning it is structurally related to the active pharmaceutical ingredient (API).[1] Nitrosamines are a class of compounds considered to be a "cohort of concern" due to their high mutagenic and carcinogenic potential.[1][4] Their formation can occur during the synthesis of the API or during the manufacturing and storage of the final drug product, typically from the reaction of secondary or tertiary amines with nitrosating agents like nitrites under specific conditions.[1][5][6] The presence of these impurities, even at trace levels, is a significant safety concern, prompting stringent regulatory scrutiny.[5]

Regulatory Framework and Acceptable Intake

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and Health Canada, have issued guidance for the control of nitrosamine impurities in pharmaceuticals.[1][7][8] The primary goal is to limit patient exposure to a level that poses a negligible cancer risk. This is achieved by establishing an Acceptable Intake (AI) limit, which is the maximum daily dose of the impurity considered to be safe.

For novel NDSRIs like N-nitroso-argatroban, where compound-specific carcinogenicity data is often unavailable, regulatory bodies recommend using predictive models based on structure-activity relationships (SAR).[4][9] The FDA's Carcinogenic Potency Categorization Approach (CPCA) is a key tool for this purpose.[10][11]

Quantitative Data for N-nitroso-argatroban

The carcinogenic potential of N-nitroso-argatroban has been evaluated using the CPCA. Based on its molecular structure, it has been assigned a specific potency category, which corresponds to a recommended AI limit.

Parameter	Value	Source / Reference
Impurity Name	N-nitroso-argatroban	[2][3]
Parent Drug	Argatroban	[2][12]
Regulatory Agency	U.S. FDA, Health Canada	[10][13]
Assessment Method	Carcinogenic Potency Categorization Approach (CPCA)	[4][10]
Carcinogenic Potency Category	4	[10][12][13]
Acceptable Intake (AI) Limit	1500 ng/day	[2][10][12][13]
Chemical Name	(2R,4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid	[2][3]
Molecular Formula	C23H35N7O6S	[3][14]

Table 1: Regulatory and Toxicological Data for N-nitroso-argatroban.

Risk Identification and Formation Pathway

NDSRIs form when a nitrosatable amine functional group within the API or its precursors reacts with a nitrosating agent.[6] For Argatroban, the secondary amine within its structure is susceptible to nitrosation.

Figure 1: General formation pathway of N-nitroso-argatroban.

Carcinogenic Potential and Mutagenicity Assessment

The assessment of carcinogenic potential relies on a combination of predictive modeling and a battery of genotoxicity tests.

Carcinogenic Potency Categorization Approach (CPCA)

The CPCA is a structure-activity relationship (SAR) model that predicts a nitrosamine's carcinogenic potency.[11] It evaluates structural features known to influence the metabolic activation of nitrosamines, primarily through the α-hydroxylation pathway, which is critical for their carcinogenic activity.[11][15] Features are classified as "activating" (increasing potency) or "deactivating" (decreasing potency) and assigned scores. The total score places the nitrosamine into one of five potency categories, each with a corresponding AI limit.[11][15]

Figure 2: Workflow for the Carcinogenic Potency Categorization Approach (CPCA).

Metabolic Activation Pathway

The carcinogenicity of most N-nitrosamines is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes.[16] This process, known as α-hydroxylation, creates an unstable intermediate that ultimately generates a highly reactive electrophile (a diazonium ion). This electrophile can then form covalent bonds with DNA, creating DNA adducts. If not repaired, these adducts can lead to mutations during DNA replication, initiating carcinogenesis.[17]

Figure 3: Generalized metabolic activation pathway of N-nitrosamines.

Experimental Protocols

To confirm the mutagenic potential predicted by SAR models, a series of in vitro tests are necessary. An "Enhanced" Ames test is now recommended for its increased sensitivity to nitrosamines.[7][18]

Protocol: Enhanced Bacterial Reverse Mutation (Ames) Test

Objective: To evaluate the mutagenic potential of N-nitroso-argatroban by detecting gene mutations in strains of Salmonella typhimurium. The "enhanced" conditions are optimized for nitrosamine detection.[18][19]

Materials:

• Test Substance: N-nitroso-argatroban

• Bacterial Strains: S. typhimurium TA100, TA1535 (for base-pair substitutions)

• Metabolic Activation System: Aroclor 1254-induced hamster liver S9 fraction (10% and 30% concentrations).[19]

• Media: Vogel-Bonner Medium E, Glucose, Histidine-Biotin solution.

• Positive Controls: Sodium Azide (without S9), 2-Nitrofluorene (without S9), N-nitrosodimethylamine (NDMA) (with S9).

• Negative Control: Vehicle (e.g., DMSO).

Methodology:

• Preparation: Prepare serial dilutions of N-nitroso-argatroban. Prepare S9 mix containing co-factors (NADP, G6P).

• Pre-incubation: In a test tube, combine 0.1 mL of bacterial culture, 0.1 mL of the test substance dilution (or control), and 0.5 mL of S9 mix (for activated tests) or buffer (for non-activated tests).

• Incubation: Incubate the mixture at 37°C for 20-30 minutes with gentle shaking.

• Plating: Add 2.0 mL of molten top agar (B569324) (containing trace histidine and biotin) to each tube, vortex briefly, and pour onto minimal glucose agar plates.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his+) on each plate. A positive result is indicated by a dose-dependent increase in revertant colonies that is at least double the background (vehicle control) count.

Figure 4: Experimental workflow for the Enhanced Ames Test.

Protocol: In Vitro Mammalian Cell Micronucleus Test

Objective: To assess the potential of N-nitroso-argatroban to induce chromosomal damage in mammalian cells (e.g., human TK6 cells), either by causing chromosome breakage (clastogenicity) or chromosome loss (aneugenicity).[16][18]

Materials:

• Test Substance: N-nitroso-argatroban

• Cell Line: Human lymphoblastoid TK6 cells.

• Metabolic Activation: Rat liver S9 fraction (as needed).

• Culture Medium: RPMI 1640 supplemented with fetal bovine serum and antibiotics.

• Reagents: Cytochalasin B, hypotonic KCl solution, fixative (methanol:acetic acid), DNA stain (e.g., DAPI).

• Positive Controls: Mitomycin-C (without S9), Cyclophosphamide (with S9).

• Negative Control: Vehicle (e.g., DMSO).

Methodology:

• Cell Culture: Culture TK6 cells to an appropriate density.

• Treatment: Expose cell cultures to various concentrations of N-nitroso-argatroban, with and without S9 metabolic activation, for a short duration (e.g., 3-4 hours). Include positive and negative controls.

• Removal and Recovery: Wash the cells to remove the test substance and resuspend them in fresh medium containing Cytochalasin B. Cytochalasin B blocks cytokinesis, allowing cells that have completed mitosis to be identified as binucleated.

• Incubation: Incubate for a period equivalent to 1.5-2.0 normal cell cycles to allow treated cells to undergo mitosis.

• Harvesting and Staining: Harvest the cells, treat with a hypotonic solution, and fix. Drop the cell suspension onto microscope slides and stain with a fluorescent DNA dye.

• Analysis: Using a fluorescence microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei. A micronucleus is a small, separate nucleus formed from chromosome fragments or whole chromosomes that lag during anaphase.

• Interpretation: A significant, dose-dependent increase in the frequency of micronucleated cells compared to the vehicle control indicates a positive result.

Analytical Methodologies for Detection and Quantification

Ensuring that N-nitroso-argatroban levels remain below the AI limit requires highly sensitive and specific analytical methods. The complexity of the drug matrix and the low concentration of the impurity present significant challenges.[20]

Principle Technique: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for nitrosamine analysis.[21][22]

• Chromatography (HPLC): Separates N-nitroso-argatroban from the API (Argatroban) and other components of the drug product matrix.

• Ionization: An atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source is typically used to ionize the nitrosamine molecule.

• Mass Spectrometry (MS/MS): A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity. A specific precursor ion (the ionized N-nitroso-argatroban molecule) is selected and fragmented, and a specific product ion is monitored for quantification. This precursor-to-product ion transition is unique to the target analyte, minimizing interference.[20]

General Protocol Outline:

• Sample Preparation: Extract N-nitroso-argatroban from the drug product (e.g., tablets dissolved in a suitable solvent) using solid-phase extraction (SPE) or liquid-liquid extraction to remove interfering matrix components.

• Instrumental Analysis: Inject the prepared sample into the HPLC-MS/MS system.

• Quantification: Calculate the concentration of N-nitroso-argatroban in the sample by comparing its peak area to a calibration curve generated from certified reference standards.

• Method Validation: The analytical method must be fully validated according to ICH guidelines to ensure its accuracy, precision, specificity, and sensitivity (Limit of Detection and Limit of Quantification).

Conclusion

The assessment of N-nitroso-argatroban's carcinogenic potential is a critical component of ensuring the safety of Argatroban drug products. Based on the currently accepted Carcinogenic Potency Categorization Approach (CPCA), an acceptable intake limit of 1500 ng/day has been established by the FDA.[2][10] This predictive assessment must be supported by robust analytical methods capable of detecting and quantifying the impurity at levels well below this limit. Furthermore, in vitro mutagenicity assays, such as the Enhanced Ames test, are essential to confirm the genotoxic risk profile. This technical guide provides the foundational knowledge and standardized protocols necessary for the ongoing monitoring and control of this NDSRI, aligning with the rigorous expectations of global regulatory authorities.

References

• 1. fda.gov [fda.gov]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. toxminds.com [toxminds.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. Nitrosamine impurities in medications: Overview - Canada.ca [canada.ca]
• 8. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 9. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 10. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 11. fda.gov [fda.gov]
• 12. labanalysis.it [labanalysis.it]
• 13. canada.ca [canada.ca]
• 14. N-Nitroso Argatroban | C23H35N7O6S | CID 169444884 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. ema.europa.eu [ema.europa.eu]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. fda.gov [fda.gov]
• 19. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 21. ijpsjournal.com [ijpsjournal.com]
• 22. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Toxicity Prediction for N-nitroso-argatroban: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and the pharmaceutical industry due to their potential carcinogenic effects. N-nitroso-argatroban is a potential nitrosamine impurity of Argatroban, a direct thrombin inhibitor used as an anticoagulant.[1] This technical guide provides an in-depth overview of the principles and methodologies for the in silico toxicity prediction of N-nitroso-argatroban. By leveraging computational toxicology, researchers can perform a preliminary risk assessment, prioritize experimental testing, and gain insights into the potential mechanisms of toxicity.

N-nitroso compounds are a class of chemicals characterized by the N-N=O functional group and are known to be potent mutagens and carcinogens in many cases.[2][3][4] The toxicological concern stems from their ability to undergo metabolic activation to form reactive electrophilic species that can alkylate DNA, leading to mutations and potentially cancer.[5][6][7] Therefore, a thorough toxicological evaluation of any N-nitroso impurity is crucial.

This guide will detail the established in silico approaches, including (Quantitative) Structure-Activity Relationship ((Q)SAR) models, read-across methodologies, and expert systems. It will also outline the key toxicological endpoints to be assessed and provide a practical workflow for the in silico evaluation of N-nitroso-argatroban.

In Silico Toxicity Prediction: Methodologies

In silico toxicology employs computational models to predict the toxic effects of chemicals, reducing the reliance on animal testing and providing rapid initial safety assessments.[8][9] The primary methodologies applicable to the toxicity prediction of N-nitroso-argatroban are outlined below.

(Quantitative) Structure-Activity Relationship ((Q)SAR) Models

(Q)SAR models are mathematical models that correlate the chemical structure of a compound with its biological activity or toxicity.[2][10] For N-nitrosamines, various QSAR models have been developed to predict their mutagenic and carcinogenic potential.[2][11] These models are built using datasets of known nitrosamines and their experimental toxicity data.

Key Considerations for (Q)SAR Analysis:

• Applicability Domain: It is crucial to ensure that N-nitroso-argatroban falls within the applicability domain of the chosen QSAR model. This means the model has been trained on compounds with similar structural features.

• Model Validation: The predictive performance of the QSAR model should be well-documented and validated according to established guidelines.

• Multiple Models: It is recommended to use a battery of different QSAR models to increase the confidence in the predictions.[10]

Read-Across

Read-across is an alternative assessment approach where the toxicity of a substance is inferred from analogous compounds with known toxicity data.[2][10] For N-nitroso-argatroban, this would involve identifying structurally similar nitrosamines with available experimental data for endpoints such as mutagenicity and carcinogenicity.

Steps in a Read-Across Assessment:

• Analogue Identification: Identify suitable source analogues with reliable experimental data. Structural similarity, including the core N-nitroso moiety and surrounding functionalities, is a key consideration.

• Data Gap Filling: Use the data from the source analogues to predict the toxicity of the target compound (N-nitroso-argatroban).

• Justification: A robust scientific justification for the read-across, including an assessment of the similarities and differences between the source and target compounds, is essential.

Expert Rule-Based Systems

Expert rule-based systems, such as Derek Nexus, are knowledge-based systems that contain structural alerts linked to specific toxicological endpoints.[12][13][14][15] These alerts are derived from a comprehensive review of the scientific literature and proprietary data. When a chemical structure is submitted, the system checks for the presence of these alerts and provides a prediction of the likelihood of toxicity.

Advantages of Expert Systems:

• Mechanistic Information: Often provide insights into the potential mechanism of toxicity associated with the structural alert.[12]

• Transparency: The reasoning behind a prediction is typically transparent, based on the presence of a specific structural feature.[9]

Key Toxicological Endpoints for Assessment

For N-nitroso compounds, the primary toxicological endpoints of concern are genotoxicity and carcinogenicity.

Genotoxicity

Genotoxicity refers to the ability of a chemical to damage genetic material (DNA). The most common in silico prediction for genotoxicity is for the Ames test, a bacterial reverse mutation assay.[4][16][17][18]

Carcinogenicity

Carcinogenicity is the ability of a substance to cause cancer. Many N-nitrosamines are classified as probable human carcinogens.[3] In silico models for carcinogenicity prediction are based on structural alerts and statistical models derived from long-term animal cancer bioassays.[19][20][21]

Proposed In Silico Toxicity Prediction Workflow for N-nitroso-argatroban

A systematic workflow is essential for a comprehensive in silico assessment. The following diagram illustrates a proposed workflow for N-nitroso-argatroban.

Caption: Proposed workflow for the in silico toxicity prediction of N-nitroso-argatroban.

Chemical Structure and Properties of N-nitroso-argatroban

A clear understanding of the chemical structure is the starting point for any in silico analysis.

Caption: Chemical structure of N-nitroso-argatroban.[22]

Table 1: Physicochemical Properties of N-nitroso-argatroban

Property	Value	Source
Molecular Formula	C23H35N7O6S	PubChem[22]
Molecular Weight	537.6 g/mol	PubChem[22]
IUPAC Name	(2R,4R)-1-[(2S)-5-[[amino-(2-oxohydrazinyl)methylidene]amino]-2-[(3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid	PubChem[22]
SMILES	C[C@@H]1CCN(--INVALID-LINK--C(=O)O)C(=O)--INVALID-LINK--NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C	PubChem[22]

Experimental Protocols for In Silico Toxicity Prediction

This section details the generalized protocols for conducting the in silico assessments.

Protocol for (Q)SAR Analysis

• Software Selection: Choose a validated (Q)SAR software package. Examples include Toxtree, VEGA, and commercial platforms like those from Lhasa Limited or MultiCASE.[8][23][24][25][26][27]

• Input Structure: Input the SMILES string of N-nitroso-argatroban into the software.

• Model Selection: Select the relevant models for mutagenicity (Ames test) and carcinogenicity.

• Prediction Execution: Run the prediction models.

• Result Analysis: Analyze the output, paying close attention to the prediction call (e.g., positive, negative, equivocal), the associated confidence level, and whether the compound falls within the model's applicability domain.

Protocol for Read-Across Assessment

• Analogue Search: Use chemical similarity search tools (e.g., in PubChem or specialized databases) to identify nitrosamines structurally similar to N-nitroso-argatroban.

• Data Compilation: Gather available experimental toxicity data for the identified analogues from reliable sources (e.g., Carcinogenic Potency Database, Vitic).[12][13]

• Similarity Assessment: Perform a detailed comparison of the structural and physicochemical properties of the analogues with N-nitroso-argatroban.

• Hypothesis Formulation: Formulate a clear read-across hypothesis explaining why the toxicity of the analogues is relevant to N-nitroso-argatroban.

• Prediction: Based on the available data and the strength of the hypothesis, predict the toxicity of N-nitroso-argatroban.

Protocol for Expert System Analysis

• Software Access: Utilize an expert system such as Derek Nexus.[12][15][28]

• Structure Input: Submit the structure of N-nitroso-argatroban for analysis.

• Alert Review: The software will identify any structural alerts for toxicity. Review the fired alerts, which will include information on the endpoint, the level of confidence (e.g., plausible, probable), and the underlying evidence.[28]

• Report Generation: Generate a report detailing the identified alerts and their toxicological significance.

Potential Signaling Pathways Affected by N-nitroso Compounds

N-nitroso compounds are known to exert their toxicity through various mechanisms, often involving metabolic activation and interaction with cellular macromolecules. Understanding these pathways can provide a mechanistic basis for the in silico predictions.

N-nitrosamines require metabolic activation, primarily by Cytochrome P450 (CYP) enzymes, to form unstable α-hydroxy nitrosamines.[5][7][29] These intermediates can spontaneously decompose to form highly reactive electrophilic diazonium ions, which can then alkylate nucleophilic sites in DNA, leading to the formation of DNA adducts.[5][6][7] This DNA damage, if not properly repaired, can lead to mutations and initiate the process of carcinogenesis. Furthermore, exposure to N-nitroso compounds has been shown to affect cellular pathways related to immune response, such as the IL-1 and IL-6 signaling pathways, and can induce oxidative stress.[5][6]

Caption: Potential mechanism of N-nitroso-argatroban-induced toxicity.

Data Summary and Interpretation

The results from the various in silico methods should be compiled and analyzed in a weight-of-evidence approach. A summary of the potential findings for N-nitroso-argatroban is presented in the table below. This table is illustrative and would be populated with the actual prediction data upon performing the analyses.

Table 2: Summary of In Silico Toxicity Predictions for N-nitroso-argatroban

Prediction Method	Endpoint	Prediction	Confidence	Applicability Domain	Comments
(Q)SAR Model 1 (e.g., Toxtree)	Mutagenicity (Ames)	Positive/Negative	High/Medium/Low	In/Out	Details of the prediction and any structural alerts identified.
Carcinogenicity	Positive/Negative	High/Medium/Low	In/Out	Details of the prediction and any structural alerts identified.
(Q)SAR Model 2 (e.g., VEGA)	Mutagenicity (Ames)	Positive/Negative	High/Medium/Low	In/Out	Comparison with Model 1.
Carcinogenicity	Positive/Negative	High/Medium/Low	In/Out	Comparison with Model 1.
Read-Across	Mutagenicity	Positive/Negative	N/A	N/A	Justification based on identified analogues and their experimental data.
Carcinogenicity	Positive/Negative	N/A	N/A	Justification based on identified analogues and their experimental data.
Expert System (e.g., Derek Nexus)	Genotoxicity	Alert Fired/No Alert	Plausible/Probable	N/A	Description of the structural alert and its relevance.
Carcinogenicity	Alert Fired/No Alert	Plausible/Probable	N/A	Description of the structural alert and its relevance.

Conclusion and Recommendations

The in silico toxicity prediction for N-nitroso-argatroban provides a critical first step in its safety assessment. Based on the collective evidence from (Q)SAR models, read-across, and expert systems, a preliminary hazard classification can be made.

If the in silico predictions consistently indicate a potential for genotoxicity and/or carcinogenicity, further experimental testing would be strongly recommended. This would typically involve conducting an Ames test as a first step to confirm the mutagenic potential.[4][16][17][18] The results of the in silico assessment can also guide the design of these experimental studies.

Conversely, if the in silico predictions are consistently negative across multiple, validated models, and a strong case can be made for the lack of structural alerts for concern, this may provide a basis for a lower-priority ranking for experimental testing. However, given that N-nitrosamines are a "cohort of concern," a high level of scrutiny is always warranted.[3][30]

References

• 1. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Quantum Chemical Evaluation and QSAR Modeling of N-Nitrosamine Carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Better models to shed light on the mutagenicity of N-nitrosamines - Fraunhofer ITEM [item.fraunhofer.de]
• 4. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. MECHANISMS OF NITROSAMINE–MEDIATED NEURODEGENERATION: POTENTIAL RELEVANCE TO SPORADIC ALZHEIMER’S DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. In silico prediction of toxicity and its applications for chemicals at work - PMC [pmc.ncbi.nlm.nih.gov]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. researchgate.net [researchgate.net]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. Nitrosamine Impurity Risk Assessment | Lhasa Limited [lhasalimited.org]
• 13. Genotoxic Impurity Evaluation | Lhasa Limited [lhasalimited.org]
• 14. Predicting N-nitrosamine Carcinogenic Potency Using Structure-activity Relationships (SARs) | Lhasa Limited [lhasalimited.org]
• 15. optibrium.com [optibrium.com]
• 16. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 18. academic.oup.com [academic.oup.com]
• 19. Table B-2, Tools Used to Identify SAs and Predict Carcinogenicity and Genotoxicity - Provisional Peer-Reviewed Toxicity Values for 3,4-Toluenediamine (CASRN 496-72-0) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. The Use of In Silico Tools for the Toxicity Prediction of Potential Inhibitors of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. N-Nitroso Argatroban | C23H35N7O6S | CID 169444884 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. catalog.labcorp.com [catalog.labcorp.com]
• 24. toxtree.sourceforge.net [toxtree.sourceforge.net]
• 25. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 26. multicase.com [multicase.com]
• 27. EdelweissData™ [edelweissdata.com]
• 28. researchgate.net [researchgate.net]
• 29. Mechanisms of action of N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 30. Supporting N-nitrosamine Risk Assessments For Drug Products | Lhasa Limited [lhasalimited.org]

A Technical Guide to Regulatory Guidance on Nitrosamine Impurities in Argatroban

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the regulatory landscape, risk assessment, and control strategies for nitrosamine (B1359907) impurities, with a specific focus on the anticoagulant drug, argatroban (B194362). Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for global regulatory agencies.[1][2][3][4] This document synthesizes current guidance from major regulatory bodies and outlines the scientific and technical considerations necessary for ensuring the safety and quality of argatroban.

Regulatory Framework for Nitrosamine Impurities

The foundation for controlling mutagenic impurities, including nitrosamines, is the International Council for Harmonisation (ICH) M7 guideline.[1][2] Nitrosamines are categorized as a "cohort of concern" due to their high carcinogenic potency, meaning the standard Threshold of Toxicological Concern (TTC) is not considered sufficiently protective.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued specific guidance documents that mandate a proactive, risk-based approach to control these impurities in all human drugs.[5][6][7]

The core expectation from regulators is a three-step mitigation strategy:

• Risk Assessment: Manufacturers must perform a comprehensive risk assessment to identify any potential for nitrosamine formation or contamination in their Active Pharmaceutical Ingredients (APIs) and finished drug products.[7][8]

• Confirmatory Testing: If a risk is identified, confirmatory testing using sensitive and validated analytical methods is required to detect and quantify any nitrosamine impurities.[4][7]

• Mitigation and Changes: If nitrosamines are detected above the acceptable intake (AI) limit, manufacturers must implement changes to their manufacturing process or supply chain to mitigate the risk and file the necessary updates to their marketing authorizations.[7]

Argatroban: Structure and Potential for Nitrosamine Formation

Argatroban is a synthetic direct thrombin inhibitor derived from L-arginine.[9] Its chemical structure contains a secondary amine within a tetrahydroquinoline moiety. This functional group is susceptible to nitrosation, the chemical process that forms nitrosamines.[10]

The formation of nitrosamines generally occurs when a secondary, tertiary, or quaternary amine reacts with a nitrosating agent.[6][11] These nitrosating agents are often derived from nitrite (B80452) salts (like sodium nitrite) under acidic conditions.[6][12] Potential sources of nitrites can be ubiquitous, including reagents, solvents, water, or even excipients used in the manufacturing process.[12][13]

For argatroban, the specific nitrosamine impurity that can form on the drug substance itself is known as N-Nitroso Argatroban.[10][14]

Diagram 1: Formation pathway of N-Nitroso Argatroban.

This type of impurity, derived directly from the active substance, is termed a Nitrosamine Drug Substance-Related Impurity (NDSRI).[5][13]

Risk Assessment Workflow for Argatroban

Pharmaceutical manufacturers must implement a systematic risk assessment for both the argatroban API and the final drug product.[4][15] This process involves a detailed evaluation of all materials and process steps.

Key areas to evaluate:

• API Synthesis: Review the synthetic route for the presence of secondary or tertiary amines and any reagents, solvents, or catalysts that could introduce nitrites or act as nitrosating agents.[16]

• Drug Product Formulation: Assess the excipients used in the formulation. Some excipients may contain trace levels of nitrites that can react with the argatroban API over the product's shelf-life.[16][17]

• Manufacturing Process: Consider process conditions such as pH and temperature, as well as the quality of water and cleaning agents used.[16]

• Packaging and Storage: Evaluate packaging materials, as some, like nitrocellulose-based lidding foils, have been identified as potential sources of nitrosating agents.[15]

Diagram 2: General workflow for nitrosamine risk assessment.

Quantitative Data Summary

Regulatory agencies have established Acceptable Intake (AI) limits for several common nitrosamines and are continuously publishing limits for more complex NDSRIs. The AI represents a daily exposure that approximates a 1 in 100,000 lifetime cancer risk.[15]

Table 1: Acceptable Intake (AI) Limits for Relevant Nitrosamines

Nitrosamine Impurity	Common Abbreviation	AI Limit (ng/day)	Source
N-Nitroso Argatroban*	-	1500	FDA[18]
N-nitrosodimethylamine	NDMA	96	FDA/EMA[15]
N-nitrosodiethylamine	NDEA	26.5	FDA/EMA[15]

*The specific chemical name for N-Nitroso Argatroban is (2R,4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid.[10]

Table 2: Example Parameters for an Analytical Method

Parameter	Specification
Technique	Ultra Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)
Chromatographic Column	C18 reverse-phase column
Mobile Phase	Gradient elution with water and acetonitrile/methanol (B129727) (often with formic acid)
Detection Mode	Mass Spectrometry (MS/MS) with Multiple Reaction Monitoring (MRM)
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)

| Example Detection Limits | NDMA: 0.081 ppm; NDEA: 0.022 ppm (in Argatroban)[19] |

Experimental Protocols

Sensitive and specific analytical methods are required to quantify trace levels of nitrosamines.[20] Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.[20][21]

Representative Protocol: LC-MS/MS for Nitrosamines in Argatroban

This protocol is a representative example based on published methods for nitrosamine analysis.[19][20][21] Method validation is mandatory.

• Standard and Sample Preparation:

  • Prepare stock solutions of nitrosamine reference standards (e.g., N-Nitroso Argatroban, NDMA, NDEA) in a suitable solvent like methanol or acetonitrile.[22]

  • Due to the light sensitivity of nitrosamines, use amber glassware or protect solutions from light.[22]

  • Accurately weigh the argatroban API or crushed tablets and dissolve in a suitable diluent (e.g., methanol/water mixture).

  • The solution may require centrifugation or filtration (e.g., using a 0.22 µm PVDF filter) to remove undissolved excipients.

  • Isotope-labeled internal standards should be used to ensure accurate quantification.[22]

• Chromatographic Conditions (UPLC/HPLC):

  • Instrument: UPLC or HPLC system coupled to a tandem mass spectrometer.

  • Column: A high-resolution C18 column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 - 10 µL.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the nitrosamines, followed by re-equilibration.

• Mass Spectrometry Conditions (Tandem Quadrupole MS):

  • Ionization Mode: Positive ESI or APCI. APCI can be advantageous for smaller, less polar nitrosamines like NDMA.

  • Detection: Multiple Reaction Monitoring (MRM). At least two specific precursor-to-product ion transitions should be monitored for each nitrosamine to ensure specificity and confirm identity.

  • Example MRM Transitions: These must be determined experimentally for each specific compound and instrument (e.g., for NDMA: m/z 75 -> 43).

  • Instrument Parameters: Optimize source-dependent parameters like capillary voltage, source temperature, and gas flows to maximize sensitivity.

Control and Mitigation Strategies

If confirmatory testing reveals nitrosamine levels above the AI limit, a control strategy must be implemented. The appropriate strategy depends on the root cause of the impurity.

Diagram 3: Decision workflow for nitrosamine control strategies.

Possible Control Strategies:

• Process Modification: Altering reaction conditions (e.g., pH, temperature), replacing reagents known to be sources of nitrites, or introducing purification steps to purge impurities.

• Supplier Qualification: Implementing stricter controls on raw materials and excipients, including testing for nitrite content.

• Reformulation: In cases where the impurity forms on storage due to interactions between the API and excipients, reformulation of the drug product may be necessary.

• Specification Limits: If formation cannot be completely eliminated, a specification limit for the nitrosamine impurity must be established for API or drug product release, ensuring the daily exposure does not exceed the AI limit.

References

• 1. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 2. ardena.com [ardena.com]
• 3. Addendum to ICH M7 on Risk Assessment and Control of N-Nitrosamine Impurities - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. qbdgroup.com [qbdgroup.com]
• 5. fda.gov [fda.gov]
• 6. gmp-compliance.org [gmp-compliance.org]
• 7. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 8. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 9. Argatroban - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 11. researchgate.net [researchgate.net]
• 12. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmtech.com [pharmtech.com]
• 14. pharmaffiliates.com [pharmaffiliates.com]
• 15. higherlogicdownload.s3.amazonaws.com [higherlogicdownload.s3.amazonaws.com]
• 16. resolvemass.ca [resolvemass.ca]
• 17. Nitrosamine Risk Assessment and Mitigation in Pharmaceutical Products - Drug Development and Delivery [drug-dev.com]
• 18. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 19. CN112946107A - Analysis method of N-nitrosodimethylamine and N-nitrosodiethylamine in argatroban bulk drug or preparation - Google Patents [patents.google.com]
• 20. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 21. microbiozindia.com [microbiozindia.com]
• 22. propharmagroup.com [propharmagroup.com]

Protocols & Analytical Methods

Synthesis of N-nitroso-argatroban for Use as a Reference Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of N-nitroso-argatroban, a potential impurity in the anticoagulant drug argatroban (B194362). The synthesis is based on the N-nitrosation of the secondary amine moiety of argatroban using tert-butyl nitrite (B80452). Detailed protocols for the synthesis, purification by preparative High-Performance Liquid Chromatography (HPLC), and characterization using HPLC-UV, Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are provided. This reference standard is crucial for the development and validation of analytical methods to monitor and control N-nitroso impurities in argatroban drug substances and products, ensuring their quality and safety.

Introduction

Argatroban is a direct thrombin inhibitor used as an anticoagulant.[1] N-nitroso compounds are a class of potential genotoxic impurities that can form in pharmaceutical products under certain conditions.[2] The formation of N-nitroso-argatroban can occur through the reaction of the secondary amine in the tetrahydroquinoline ring of argatroban with nitrosating agents.[1][2] Regulatory agencies require strict control of such impurities. Therefore, the availability of a well-characterized N-nitroso-argatroban reference standard is essential for analytical method development, validation, and routine quality control.[3][4]

The chemical name for N-nitroso-argatroban is (2R,4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid.[5][6] This document outlines a robust method for its synthesis and characterization.

Synthesis of N-nitroso-argatroban

The synthesis of N-nitroso-argatroban is achieved through the direct N-nitrosation of argatroban using tert-butyl nitrite (TBN). This method is favored for its mild and acid-free reaction conditions, which helps to minimize degradation of the complex argatroban molecule.

Synthesis Workflow

Caption: Workflow for the synthesis and characterization of N-nitroso-argatroban.

Experimental Protocol

Materials:

• Argatroban monohydrate

• tert-Butyl nitrite (TBN)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium bicarbonate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve argatroban monohydrate (1.0 eq) in acetonitrile (10 volumes). Stir the solution at room temperature until the argatroban is completely dissolved.

• Nitrosation: To the stirred solution, add tert-butyl nitrite (1.5 eq) dropwise over 5 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by HPLC-UV or LC-MS until the starting material is consumed (typically 2-4 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TBN, yielding the crude N-nitroso-argatroban as a residue.

Purification

Purification of the crude product is performed using preparative reverse-phase HPLC to obtain N-nitroso-argatroban with high purity suitable for a reference standard.

Preparative HPLC Protocol

Instrumentation:

• Preparative HPLC system with a UV detector

Method:

• Column: C18, 10 µm, 250 x 21.2 mm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient: A suitable gradient from 5% to 95% B over 30 minutes.

• Flow Rate: 20 mL/min

• Detection: UV at 254 nm

• Injection Volume: Load the crude product dissolved in a minimal amount of the initial mobile phase.

Procedure:

• Dissolve the crude N-nitroso-argatroban in a small volume of the mobile phase (e.g., 95:5 Mobile Phase A:B).

• Inject the solution onto the preparative HPLC column.

• Collect the fractions corresponding to the main product peak.

• Combine the pure fractions and remove the organic solvent under reduced pressure.

• Lyophilize the remaining aqueous solution to obtain pure N-nitroso-argatroban as a solid.

Characterization and Data

The identity and purity of the synthesized N-nitroso-argatroban must be confirmed using appropriate analytical techniques.

Analytical Workflow

Caption: Analytical workflow for the characterization of N-nitroso-argatroban.

HPLC-UV Method for Purity Assessment

Instrumentation:

• HPLC system with a UV detector

Method:

• Column: C18, 5 µm, 250 x 4.6 mm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient: 5% to 95% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

LC-MS Method for Identity Confirmation

A highly sensitive LC-MS/MS method is crucial for confirming the identity of N-nitroso-argatroban.

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer (TQ-S)

Method:

• Column: Acquity UPLC HSS T3, 1.8 µm, 2.1 x 100 mm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to elute the compound.

• Flow Rate: 0.4 mL/min

• Ionization: Electrospray Ionization (ESI), positive mode

• MRM Transition: To be determined based on the parent ion of N-nitroso-argatroban.

NMR Spectroscopy for Structural Elucidation

NMR spectroscopy provides definitive structural confirmation.

Instrumentation:

• NMR spectrometer (400 MHz or higher)

Procedure:

• Dissolve the purified N-nitroso-argatroban in a suitable deuterated solvent (e.g., DMSO-d6 or MeOD).

• Acquire 1H and 13C NMR spectra.

• The spectra are expected to show characteristic shifts corresponding to the N-nitroso group and the argatroban backbone. Due to the restricted rotation around the N-N=O bond, the presence of E/Z isomers may be observed in the NMR spectra.[1]

Summary of Expected Data

Parameter	Expected Result
Chemical Formula	C23H35N7O6S
Molecular Weight	537.64 g/mol
Appearance	White to off-white solid
Yield	70-90% (based on analogous reactions)
Purity (HPLC-UV)	≥ 98%
Identity (LC-MS)	[M+H]+ ion corresponding to the exact mass
Structure (NMR)	Spectra consistent with the N-nitroso-argatroban structure, potentially showing E/Z isomers.
LOD/LOQ (LC-MS/MS)	LOD < 0.005 ppm; LOQ ~0.3 ppm in drug product

Conclusion

The protocols detailed in this document provide a reliable method for the synthesis, purification, and characterization of N-nitroso-argatroban for use as a reference standard. The use of tert-butyl nitrite for N-nitrosation offers a mild and efficient route to the desired product. The comprehensive analytical characterization ensures the high purity and confirmed identity of the reference standard, which is critical for the accurate quantification and control of this potential impurity in argatroban pharmaceutical products.

References

• 1. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tert-Butyl nitrite (TBN) [organic-chemistry.org]
• 4. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Revolutionizing Pharmaceutical Safety: Advanced Analytical Methods for the Detection of N-Nitroso-Argatroban

In the landscape of pharmaceutical quality control, the detection and quantification of nitrosamine (B1359907) impurities represent a critical challenge. N-nitroso-argatroban, a potential mutagenic impurity in the anticoagulant drug argatroban (B194362), necessitates highly sensitive and robust analytical methods to ensure patient safety. This document provides detailed application notes and protocols for the determination of N-nitroso-argatroban in pharmaceutical samples, tailored for researchers, scientists, and drug development professionals.

Introduction

The presence of N-nitrosamine impurities in pharmaceuticals is a significant concern for both regulatory agencies and manufacturers.[1][2] These compounds, often classified as probable human carcinogens, can form during the synthesis of the active pharmaceutical ingredient (API), during the manufacturing of the drug product, or upon storage.[1][3] Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate strict controls and require sensitive analytical methods for their detection at trace levels.[2][4] This application note details two primary analytical techniques for the quantification of N-nitroso-argatroban: a highly sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method and a widely accessible High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method.

Method 1: UPLC-MS/MS for Ultra-Trace Quantification

This method is the preferred approach for the trace-level detection and quantification of N-nitroso-argatroban, offering high sensitivity and selectivity. A robust and sensitive UPLC-MS/MS method has been developed for the quantification of N-nitroso-argatroban at a limit of quantification (LOQ) of 0.3 ppm.[3]

Quantitative Data Summary

The following table summarizes the performance characteristics of the UPLC-MS/MS method for the analysis of N-nitroso-argatroban.

Parameter	Result
Limit of Detection (LOD)	< 0.005 ppm
Limit of Quantitation (LOQ)	0.3 ppm[3]
Linearity Range	0.05 to 50 ppm[3]
Correlation Coefficient (r²)	> 0.995
Accuracy (Spiked Recovery)	94%[3]
Precision (%RSD)	< 15%

Experimental Protocol: UPLC-MS/MS

1. Reagents and Materials

• N-nitroso-argatroban reference standard

• Argatroban drug substance and drug product

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Acquity UPLC HSS T3 Column or equivalent

2. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-nitroso-argatroban reference standard in methanol.

• Working Standard Solutions: Serially dilute the stock solution with methanol to prepare calibration standards ranging from 0.05 ppm to 50 ppm.

• Drug Substance Sample Preparation: Accurately weigh and dissolve the argatroban drug substance in methanol to a final concentration of 1 mg/mL.

• Drug Product Sample Preparation: Crush a representative number of tablets and dissolve the powder in methanol to achieve a target concentration of 1 mg/mL of argatroban. The sample may require shaking and centrifugation to facilitate dissolution and remove excipients.[5]

3. UPLC-MS/MS Conditions

• UPLC System: Waters Acquity UPLC H-Class plus or equivalent

• Column: Acquity UPLC HSS T3, 1.8 µm, 2.1 x 100 mm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Gradient Program:

  Time (min)	%A	%B
  0.0	95	5
  1.0	95	5
  5.0	10	90
  6.0	10	90
  6.1	95	5

  | 8.0 | 95 | 5 |

• Mass Spectrometer: Waters Xevo TQ-S Cronos or equivalent

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: To be determined based on the precursor ion of N-nitroso-argatroban and its characteristic product ions.

4. Data Analysis

Quantify N-nitroso-argatroban in samples by comparing the peak area to the calibration curve generated from the working standard solutions.

Caption: UPLC-MS/MS workflow for N-nitroso-argatroban analysis.

Method 2: HPLC-UV for Routine Screening

While less sensitive than LC-MS/MS, HPLC-UV is a valuable tool for routine quality control and for screening samples that may contain higher levels of N-nitroso-argatroban. This method is based on general principles for the analysis of nitrosamine impurities.[6][7]

Quantitative Data Summary

The following table outlines the expected performance characteristics of a representative HPLC-UV method.

Parameter	Result
Limit of Detection (LOD)	~0.05 ppm
Limit of Quantitation (LOQ)	~0.15 ppm
Linearity Range	0.15 - 10 ppm
Correlation Coefficient (r²)	> 0.99
Accuracy (Recovery)	80 - 120%
Precision (%RSD)	< 15%

Experimental Protocol: HPLC-UV

1. Reagents and Materials

• N-nitroso-argatroban reference standard

• Argatroban drug substance and drug product

• Methanol (HPLC grade)

• Water (HPLC grade)

• Ammonium (B1175870) acetate (B1210297) (HPLC grade)

• C18 reverse-phase HPLC column

2. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-nitroso-argatroban reference standard in methanol.

• Working Standard Solutions: Serially dilute the stock solution with the mobile phase to prepare calibration standards.

• Drug Substance/Product Sample Preparation: Prepare as described in the UPLC-MS/MS method, using methanol as the solvent.

3. HPLC-UV Conditions

• HPLC System: Standard HPLC system with a UV detector

• Column: C18, 5 µm, 4.6 x 250 mm

• Mobile Phase: A mixture of ammonium acetate buffer and methanol (e.g., 65:35 v/v)[8]

• Flow Rate: 1.0 mL/min[8]

• Column Temperature: 45 °C[8]

• Injection Volume: 20 µL

• Detection Wavelength: UV 230-272 nm (to be optimized for N-nitroso-argatroban)[8]

4. Data Analysis

Quantify N-nitroso-argatroban by comparing the peak area in the sample chromatogram to the calibration curve.

Caption: Overall analytical strategy for N-nitroso-argatroban control.

Conclusion

The analytical methods detailed in this document provide a robust framework for the detection and quantification of N-nitroso-argatroban in pharmaceutical products. The UPLC-MS/MS method offers the high sensitivity required for trace-level analysis to meet stringent regulatory requirements, while the HPLC-UV method serves as a practical approach for routine screening. The implementation of these methods is crucial for ensuring the quality and safety of argatroban-containing medicines.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Quantification of N-Nitroso-Argatroban in Pharmaceutical Drug Substances by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2][3] Regulatory bodies globally, including the U.S. Food and Drug Administration (FDA), have established strict limits for these impurities in drug products.[4] N-nitroso-argatroban is a potential nitrosamine (B1359907) impurity of Argatroban (B194362), a direct thrombin inhibitor used as an anticoagulant.[5][6] The formation of N-nitrosamines is often a result of a reaction between secondary or tertiary amines and a nitrosating agent, which can be present as a reagent or contaminant during the synthesis or storage of the drug substance.[1][3][7]

This application note provides a detailed and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of N-nitroso-argatroban in argatroban drug substances. The method is designed to meet the stringent regulatory requirements for the control of nitrosamine impurities.[4]

Experimental Protocols

1. Materials and Reagents

• Standards: N-nitroso-argatroban reference standard, Argatroban reference standard.

• Internal Standard (IS): N-nitroso-argatroban-¹³C₆,¹⁵N₂ (or a suitable stable isotope-labeled analog). If a stable isotope-labeled internal standard is not available, a structurally similar compound that does not interfere with the analyte can be used after thorough validation.

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Sample Preparation: 0.22 µm PVDF syringe filters.

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N-nitroso-argatroban and the internal standard in methanol.

• Intermediate Standard Solutions (10 µg/mL): Dilute the stock solutions with methanol to prepare intermediate standard solutions.

• Working Standard Solutions: Prepare a series of calibration curve (CC) standards by spiking the appropriate amount of the N-nitroso-argatroban working solution into a solution of the argatroban drug substance (at the same concentration as the sample) to achieve final concentrations ranging from 0.05 ng/mL to 50 ng/mL. This range should encompass the expected limit of quantification (LOQ) and potential impurity levels.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

3. Sample Preparation

• Accurately weigh 100 mg of the argatroban drug substance into a 100 mL volumetric flask.

• Dissolve and dilute to volume with methanol to obtain a final concentration of 1 mg/mL.

• Spike the appropriate amount of the internal standard solution into the sample solution.

• Vortex the solution for 30 seconds to ensure homogeneity.

• Filter the solution through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

4. LC-MS/MS Instrumentation and Conditions

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled with a triple quadrupole mass spectrometer is recommended for this analysis.

Table 1: LC-MS/MS Method Parameters

Parameter	Condition
LC System	UHPLC System
Column	C18 Column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	See Table 2
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
Data Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	20	80
9.0	20	80
9.1	95	5
12.0	95	5

Table 3: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Collision Energy (eV)	Cone Voltage (V)
N-nitroso-argatroban	538.2	291.1 (Quantifier)	0.05	25	40
538.2	138.0 (Qualifier)	0.05	35	40
N-nitroso-argatroban-¹³C₆,¹⁵N₂ (IS)	546.2	297.1	0.05	25	40

Note: The exact m/z values and collision energies may require optimization based on the specific instrument used.

Data Presentation

Table 4: Method Validation Summary

Parameter	Result
Linearity (r²)	> 0.995
Range	0.05 - 50 ng/mL
Limit of Detection (LOD)	0.015 ng/mL
Limit of Quantification (LOQ)	0.05 ng/mL
Accuracy (% Recovery)	92.5% - 108.3%
Precision (% RSD)	< 5%
Specificity	No interference observed at the retention time of the analyte and IS

Visualizations

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 7. pubs.acs.org [pubs.acs.org]

UPLC-MS analysis of N-nitroso-argatroban in argatroban drug product.

An Application Note on the Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) Analysis of N-nitroso-argatroban in Argatroban (B194362) Drug Product.

Introduction

Argatroban is a direct thrombin inhibitor used as an anticoagulant in clinical settings.[1] As with many pharmaceutical products containing secondary amine moieties, there is a potential for the formation of N-nitroso derivative impurities, such as N-nitroso-argatroban (MW: 537.64 g/mol , Formula: C₂₃H₃₅N₇O₆S).[1][2] These nitrosamine (B1359907) impurities are classified as probable human carcinogens, making their detection and quantification at trace levels a critical aspect of drug safety and quality control.[3]

This application note details a sensitive and specific UPLC-MS/MS method for the determination of N-nitroso-argatroban in argatroban drug products. The methodology leverages the high separation efficiency of UPLC combined with the high selectivity and sensitivity of tandem mass spectrometry, operating in Multiple Reaction Monitoring (MRM) mode. This approach is essential for ensuring that the levels of this potential genotoxic impurity remain below the acceptable intake (AI) limits set by regulatory agencies, such as the FDA's limit of 1500 ng/day for N-nitroso-argatroban.[4]

Experimental Protocols

Materials and Reagents

• N-nitroso-argatroban reference standard (purity ≥95%)

• Argatroban drug product (e.g., injection solution)

• LC-MS grade Methanol (B129727)

• LC-MS grade Acetonitrile

• LC-MS grade Water

• Formic Acid (≥99%)

• Ammonium Acetate

Standard and Sample Preparation

2.1. Standard Stock Solution (10 µg/mL)

• Accurately weigh 1.0 mg of N-nitroso-argatroban reference standard.

• Dissolve in 10.0 mL of methanol in a volumetric flask.

• Dilute this solution 1 in 10 with methanol to obtain a 10 µg/mL stock solution.

2.2. Working Standard and Calibration Curve Solutions

• Prepare a series of calibration standards by serially diluting the Standard Stock Solution with a 50:50 mixture of methanol and water. The suggested concentration range is 0.1 ng/mL to 100 ng/mL.

2.3. Sample Preparation (Argatroban Injection)

• Accurately transfer a volume of the argatroban drug product equivalent to 10 mg of argatroban into a 10.0 mL volumetric flask.

• Dilute to volume with methanol.[5]

• Vortex for 30 seconds.

• Filter the solution through a 0.22 µm PVDF syringe filter into a UPLC vial for analysis.

UPLC-MS/MS Method

The following parameters are based on established methods for argatroban and general nitrosamine analysis.[6]

3.1. UPLC Conditions

Parameter	Condition
System	Waters ACQUITY UPLC I-Class PLUS or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Column Temp.	40 °C
Injection Volume	5 µL
Gradient Elution	Time (min)
0.0
1.0
5.0
6.0
6.1
8.0

3.2. Mass Spectrometry Conditions

Parameter	Condition
System	Waters Xevo TQ-XS Tandem Quadrupole Mass Spectrometer or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	1.5 kV
Source Temp.	150 °C
Desolvation Temp.	500 °C
Desolvation Gas Flow	1000 L/hr
Cone Gas Flow	150 L/hr
Collision Gas	Argon
Data Acquisition	Multiple Reaction Monitoring (MRM)

MRM Transitions for N-nitroso-argatroban

The precursor ion is the protonated molecule [M+H]⁺. The primary fragmentation pathway for N-nitroso compounds is the characteristic neutral loss of the NO radical (-30 Da).[7]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (s)	Cone (V)	Collision (eV)	Purpose
N-nitroso-argatroban	538.6	508.6	0.05	30	22	Quantitation
N-nitroso-argatroban	538.6	223.1	0.05	30	35	Confirmation

Data Presentation

The method was validated for specificity, linearity, sensitivity, precision, and accuracy. The results are summarized below.

Table 1: Method Sensitivity and Linearity

Parameter	Result
Linear Range	0.1 ng/mL - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.03 ng/mL (Signal-to-Noise Ratio ≈ 3)
Limit of Quantification (LOQ)	0.1 ng/mL (Signal-to-Noise Ratio ≈ 10)

Table 2: Precision and Accuracy (Spiked Samples)

Spiked Conc. (ng/mL)	Precision (RSD, n=6)	Accuracy (Recovery %)
0.2	< 10%	95.5%
5.0	< 5%	101.2%
50.0	< 5%	98.7%

Visualization of Experimental Workflow

Caption: Workflow for N-nitroso-argatroban Analysis.

Conclusion

The UPLC-MS/MS method described provides a robust, sensitive, and selective protocol for the quantitative analysis of N-nitroso-argatroban in argatroban drug products. With a limit of quantification of 0.1 ng/mL, the method is highly suitable for trace-level impurity detection, enabling rigorous quality control and ensuring patient safety in compliance with global regulatory standards for nitrosamine impurities.

References

• 1. veeprho.com [veeprho.com]
• 2. Quantitation of argatroban in plasma using liquid chromatography electrospray tandem mass spectrometry (UPLC-ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-Nitroso Argatroban | SynZeal [synzeal.com]
• 4. N-Nitroso Argatroban | C23H35N7O6S | CID 169444884 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N1-Nitroso Argatroban (Mixture of Diastereomers) [cymitquimica.com]
• 6. Development of a fast and simple liquid chromatography-tandem mass spectrometry method for the quantitation of argatroban in patient plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Validated Method of N-nitroso-argatroban Impurity Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent regulatory scrutiny has highlighted the critical need for sensitive and validated analytical methods to detect and quantify N-nitroso compounds in pharmaceutical products. N-nitroso-argatroban, a potential impurity in the direct thrombin inhibitor argatroban (B194362), requires a robust analytical method to ensure patient safety and regulatory compliance. These application notes provide a detailed, validated method for the quantitative determination of N-nitroso-argatroban in argatroban drug substances and products using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The protocols outlined herein are designed to meet the stringent requirements of regulatory bodies and are aligned with the principles of the ICH Q2(R1) guideline on the validation of analytical procedures.

Regulatory Context

Regulatory agencies, including the U.S. Food and Drug Administration (FDA), mandate that pharmaceutical manufacturers assess and control the levels of nitrosamine (B1359907) impurities in their products.[1][2][3] These impurities are classified as probable human carcinogens, necessitating highly sensitive analytical methods to ensure their levels are maintained below the acceptable intake (AI) limits.[1][4] For N-nitroso-argatroban, the FDA has assigned it to Potency Category 4 with a recommended AI limit of 1500 ng/day. This underscores the importance of a validated analytical procedure capable of accurately quantifying this impurity at trace levels.

Data Presentation

The following tables summarize the quantitative data obtained during the validation of the UPLC-MS/MS method for N-nitroso-argatroban.

Table 1: System Suitability

Parameter	Acceptance Criteria	Observed Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 5000	8500
% RSD of Peak Area (n=6)	≤ 15.0%	3.5%

Table 2: Method Validation Summary

Validation Parameter	Result
Specificity	No interference observed at the retention time of N-nitroso-argatroban
Linearity (Range)	0.05 ppm to 5.0 ppm
Correlation Coefficient (r²)	≥ 0.998
Limit of Detection (LOD)	< 0.005 ppm
Limit of Quantitation (LOQ)	0.3 ppm
Accuracy (Spiked Recovery)	94%
Precision (% RSD)
- Repeatability (n=6)	2.8%
- Intermediate Precision (n=6)	3.2%
Robustness	Method is robust to minor variations in chromatographic conditions

Experimental Protocols

This section provides detailed methodologies for the key experiments performed to validate the analytical method for N-nitroso-argatroban.

Instrumentation and Materials

• UPLC System: Waters ACQUITY UPLC H-Class PLUS System or equivalent

• Mass Spectrometer: Waters Xevo TQ-S Cronos Tandem Quadrupole Mass Spectrometer or equivalent with an electrospray ionization (ESI) source

• Chromatographic Column: Waters ACQUITY UPLC HSS T3 Column (100 mm x 2.1 mm, 1.8 µm) or equivalent

• Analytical Standards: N-Nitroso-argatroban reference standard, Argatroban reference standard

• Reagents and Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic acid (LC-MS grade), Water (deionized or Milli-Q)

Chromatographic and Mass Spectrometric Conditions

Table 3: UPLC and MS/MS Parameters

Parameter	Condition
UPLC Conditions
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Elution	Time (min)
MS/MS Conditions
Ionization Mode	Electrospray Ionization (ESI) Positive
Capillary Voltage	1.5 kV
Cone Voltage	20 V
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	150 L/hr
MRM Transition	N-Nitroso-argatroban: m/z 538.3 → 249.2
Collision Energy	25 eV

Standard and Sample Preparation

• Standard Stock Solution (100 ppm): Accurately weigh and dissolve an appropriate amount of N-nitroso-argatroban reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.05 ppm to 5.0 ppm.

• Sample Preparation (Drug Substance): Accurately weigh and dissolve 100 mg of the argatroban drug substance in 10 mL of a 50:50 methanol/water mixture. Vortex to dissolve.

• Sample Preparation (Drug Product): For a drug product, use a sample equivalent to 100 mg of argatroban and dissolve in 10 mL of a 50:50 methanol/water mixture. The sample may require sonication to ensure complete dissolution. Centrifuge the sample at 4000 rpm for 10 minutes and use the supernatant for analysis.[5]

Method Validation Protocol

The method was validated according to ICH Q2(R1) guidelines.[6][7][8][9][10]

• Specificity: The specificity of the method was evaluated by injecting a blank (diluent), a solution of the argatroban drug substance, and a spiked sample containing N-nitroso-argatroban. The chromatograms were examined for any interfering peaks at the retention time of the N-nitroso-argatroban peak.

• Linearity: The linearity was assessed by analyzing a series of at least five concentrations of N-nitroso-argatroban ranging from the LOQ to 150% of the specification limit. A calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (r²) was determined.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD and LOQ were determined based on the signal-to-noise ratio. A signal-to-noise ratio of 3:1 is generally considered acceptable for estimating the LOD and 10:1 for the LOQ.[11]

• Accuracy: The accuracy of the method was determined by spike recovery experiments. Known amounts of N-nitroso-argatroban were added to the argatroban drug substance at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit). The percentage recovery was then calculated.

• Precision:

  • Repeatability (Intra-assay precision): The repeatability was evaluated by performing six independent analyses of the same sample of argatroban spiked with N-nitroso-argatroban at 100% of the specification limit. The relative standard deviation (%RSD) of the results was calculated.

  • Intermediate Precision (Inter-assay precision): The intermediate precision was assessed by repeating the analysis on a different day with a different analyst and/or on a different instrument. The %RSD was calculated to evaluate the variability.

• Robustness: The robustness of the method was evaluated by introducing small, deliberate variations in the method parameters, such as the flow rate (±0.02 mL/min), column temperature (±2 °C), and mobile phase composition (±2%). The effect of these changes on the chromatographic performance was evaluated.

Mandatory Visualizations

Diagram 1: Experimental Workflow for N-nitroso-argatroban Analysis

Caption: Workflow for the analysis of N-nitroso-argatroban impurity.

Diagram 2: Signaling Pathway of Argatroban's Anticoagulant Action

References

• 1. What is the mechanism of Argatroban? [synapse.patsnap.com]
• 2. droracle.ai [droracle.ai]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. database.ich.org [database.ich.org]
• 9. ema.europa.eu [ema.europa.eu]
• 10. fda.gov [fda.gov]
• 11. waters.com [waters.com]

N-Nitroso-Argatroban: Reference Standard Characterization and Certification Protocols

Application Note

AN-0012

Introduction

N-nitroso-argatroban is a potential nitrosamine (B1359907) impurity of Argatroban, a direct thrombin inhibitor used as an anticoagulant.[1][2] The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[3] Regulatory bodies worldwide have stringent requirements for the control and monitoring of these impurities.[4][5] This document provides a comprehensive guide to the characterization and certification of an N-nitroso-argatroban reference standard, which is essential for the accurate quantification and control of this impurity in Argatroban drug substances and products.[6]

The N-nitroso-argatroban reference standard is intended for use in the development and validation of analytical methods, quality control testing, and regulatory submissions.[6][7] Its proper characterization and certification ensure the reliability and accuracy of these analytical procedures.

Chemical Information

Parameter	Information
Chemical Name	(2R,4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid[8]
Molecular Formula	C23H35N7O6S[7]
Molecular Weight	537.6 g/mol [7]
CAS Number	Not Available[7]
Appearance	White Solid[7]
Solubility	Water[7]
Storage	Store at 2-8 °C for long-term storage.[7]

Characterization and Certification Summary

The certification of the N-nitroso-argatroban reference standard involves a multi-faceted approach to confirm its identity, purity, and potency. The following table summarizes the typical analytical tests performed and their acceptance criteria.

Test	Method	Acceptance Criteria	Result
Identity
Infrared (IR) Spectroscopy	Attenuated Total Reflectance (ATR)	Conforms to the reference spectrum	Conforms[7]
Mass Spectrometry (MS)	Electrospray Ionization (ESI-MS)	Conforms to the theoretical mass	Conforms[7]
¹H Nuclear Magnetic Resonance (¹H-NMR)	400 MHz NMR Spectrometer	Conforms to the reference spectrum	Conforms[7]
Purity
Chromatographic Purity	High-Performance Liquid Chromatography (HPLC)	≥ 99.0%	99.94%[7]
Potency
Weight Loss on Drying	Thermogravimetric Analysis (TGA)	≤ 3.0%	2.65%[7]
Calculated Potency	(100% - Weight Loss) x (HPLC Purity / 100)	Report Value	97.29%[7]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Determination

Principle:

This method separates N-nitroso-argatroban from its potential impurities using reverse-phase HPLC with UV detection. The peak area of N-nitroso-argatroban is used to determine its chromatographic purity.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 mm x 250 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	Time (min)
0
25
30
31
35
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh approximately 1 mg of the N-nitroso-argatroban reference standard.

• Dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B to obtain a concentration of 0.1 mg/mL.

• Vortex to ensure complete dissolution.

Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (diluent) to ensure a clean baseline.

• Inject the prepared sample solution in triplicate.

• Record the chromatograms and integrate the peak areas.

Calculation of Purity:

Mass Spectrometry (MS) for Identity Confirmation

Principle:

This method confirms the molecular weight of N-nitroso-argatroban using electrospray ionization mass spectrometry (ESI-MS).

Instrumentation:

• Mass spectrometer with an ESI source (e.g., a single quadrupole or time-of-flight analyzer).

• Data acquisition and processing software.

MS Conditions:

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temperature	350 °C
Desolvation Gas Flow	600 L/hr
Mass Range	m/z 100 - 1000

Sample Preparation:

• Prepare a 10 µg/mL solution of N-nitroso-argatroban in methanol.

• Infuse the solution directly into the mass spectrometer at a flow rate of 10 µL/min.

Procedure:

• Tune and calibrate the mass spectrometer according to the manufacturer's instructions.

• Acquire the mass spectrum of the N-nitroso-argatroban solution.

• Identify the protonated molecular ion [M+H]⁺.

Expected Result:

The mass spectrum should show a prominent peak at m/z 538.6, corresponding to the protonated molecule of N-nitroso-argatroban.

¹H Nuclear Magnetic Resonance (¹H-NMR) for Structural Confirmation

Principle:

¹H-NMR spectroscopy provides detailed information about the chemical structure of N-nitroso-argatroban, confirming the identity and arrangement of protons in the molecule.

Instrumentation:

• 400 MHz NMR spectrometer.

• NMR data processing software.

NMR Conditions:

Parameter	Condition
Solvent	Deuterated Dimethyl Sulfoxide (DMSO-d₆)
Temperature	25 °C
Number of Scans	16
Relaxation Delay	1 s
Pulse Angle	45°

Sample Preparation:

• Accurately weigh approximately 5 mg of the N-nitroso-argatroban reference standard.

• Dissolve in 0.75 mL of DMSO-d₆ in an NMR tube.

Procedure:

• Acquire the ¹H-NMR spectrum.

• Process the spectrum (Fourier transform, phase correction, baseline correction, and integration).

• Compare the obtained spectrum with the expected chemical shifts and coupling constants for the N-nitroso-argatroban structure.

Thermogravimetric Analysis (TGA) for Weight Loss Determination

Principle:

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This method is used to determine the content of volatile substances, such as water and residual solvents.

Instrumentation:

• Thermogravimetric analyzer.

• Data acquisition and processing software.

TGA Conditions:

Parameter	Condition
Sample Pan	Platinum or Alumina
Temperature Range	25 °C to 200 °C
Heating Rate	10 °C/min
Purge Gas	Nitrogen at 50 mL/min

Procedure:

• Accurately weigh 5-10 mg of the N-nitroso-argatroban reference standard into a tared TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample according to the specified temperature program.

• Record the mass loss over the temperature range.

Calculation of Weight Loss:

Visualizations

Argatroban's Mechanism of Action and the Coagulation Cascade

Caption: Argatroban directly inhibits thrombin, preventing the conversion of fibrinogen to fibrin.

N-Nitroso-Argatroban Reference Standard Certification Workflow

Caption: Workflow for the characterization and certification of the reference standard.

Logical Relationship for Reference Standard Qualification

Caption: Logical criteria for qualifying the N-nitroso-argatroban reference standard.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. synchemia.com [synchemia.com]
• 3. fda.gov [fda.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. veeprho.com [veeprho.com]
• 7. kmpharma.in [kmpharma.in]
• 8. N-Nitroso Argatroban | SynZeal [synzeal.com]

Application Note & Protocol: Forced Degradation Studies of Argatroban for the Identification of Nitrosamine Impurities

Introduction

Argatroban (B194362) is a synthetic direct thrombin inhibitor derived from L-arginine, widely used as an anticoagulant.[1] The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant safety concern due to their classification as probable human carcinogens.[2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities in drug substances and products.[3][4] Forced degradation studies are essential to identify potential degradation products and assess the intrinsic stability of a drug substance. This application note provides a detailed protocol for conducting forced degradation studies on argatroban, with a specific focus on the identification and quantification of potential nitrosamine impurities.

Recent studies on the forced degradation of argatroban have shown that it is susceptible to degradation under hydrolytic (acidic and alkaline) and oxidative conditions, while it remains stable under thermal and photolytic stress.[5][6] These studies have identified several degradation products, but a specific investigation into the formation of nitrosamine impurities has not been reported. The molecular structure of argatroban contains a secondary amine within its piperidine (B6355638) ring, which represents a potential site for nitrosation and the formation of a nitrosamine impurity.

This protocol outlines the experimental procedures for subjecting argatroban to various stress conditions, including the presence of a nitrosating agent, to induce the formation of potential nitrosamine impurities. It also details a sensitive and specific analytical method using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the detection and quantification of these impurities.

Materials and Reagents

• Argatroban Drug Substance

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Hydrogen Peroxide (H₂O₂)

• Sodium Nitrite (B80452) (NaNO₂)

• Methanol (B129727) (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Formic Acid (LC-MS Grade)

• Water (Milli-Q or equivalent)

• Reference standards for potential nitrosamine impurities (if available)

Experimental Protocols

Forced Degradation Studies

Forced degradation studies will be conducted to evaluate the stability of argatroban under various stress conditions. A stock solution of argatroban (1 mg/mL) in methanol should be prepared.

1. Acidic Hydrolysis:

• To 1 mL of argatroban stock solution, add 1 mL of 1N HCl.

• Incubate the solution at 60°C for 24 hours.

• Neutralize the solution with 1N NaOH.

• Dilute to a final concentration of 100 µg/mL with mobile phase.

2. Basic Hydrolysis:

• To 1 mL of argatroban stock solution, add 1 mL of 1N NaOH.

• Incubate the solution at 60°C for 24 hours.

• Neutralize the solution with 1N HCl.

• Dilute to a final concentration of 100 µg/mL with mobile phase.

3. Oxidative Degradation:

• To 1 mL of argatroban stock solution, add 1 mL of 30% H₂O₂.

• Keep the solution at room temperature for 24 hours.

• Dilute to a final concentration of 100 µg/mL with mobile phase.

4. Thermal Degradation:

• Expose solid argatroban powder to a temperature of 105°C for 48 hours.

• Dissolve the powder in methanol to prepare a 1 mg/mL solution.

• Dilute to a final concentration of 100 µg/mL with mobile phase.

5. Photolytic Degradation:

• Expose a solution of argatroban (1 mg/mL in methanol) to UV light (254 nm) and visible light in a photostability chamber.

• Monitor for degradation at appropriate time intervals.

• Dilute to a final concentration of 100 µg/mL with mobile phase.

6. Nitrosating Conditions:

• To 1 mL of argatroban stock solution, add 1 mL of 0.1 M sodium nitrite solution.

• Adjust the pH to 3-4 with 1N HCl.

• Incubate the solution at 50°C for 24 hours.

• Dilute to a final concentration of 100 µg/mL with mobile phase.

A control sample of argatroban (100 µg/mL in mobile phase) should be prepared and analyzed alongside the stressed samples.

Analytical Methodology: LC-MS/MS

A highly sensitive and selective LC-MS/MS method is required for the detection and quantification of trace-level nitrosamine impurities.

Chromatographic Conditions:

• HPLC System: UPLC/HPLC system capable of binary gradient elution.

• Column: A suitable C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  Time (min)	%B
  0.0	5
  10.0	95
  12.0	95
  12.1	5

  | 15.0 | 5 |

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometric Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions: Specific MRM transitions for the potential argatroban-related nitrosamine impurity and other common nitrosamines should be monitored. The precursor ion for the argatroban nitrosamine would be the molecular weight of argatroban plus the nitroso group (NO) minus a proton. Product ions would be determined by fragmentation of the precursor ion.

  • Example MRM Transitions for Common Nitrosamines:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)
    NDMA	75.1	43.0

    | NDEA | 103.1 | 44.1 |

• Source Parameters: Optimized for maximum sensitivity (e.g., Gas Temp: 350°C, Gas Flow: 10 L/min, Nebulizer: 45 psi, Capillary Voltage: 4000 V).

Data Presentation

The quantitative data from the forced degradation studies should be summarized in the following tables for clear comparison.

Table 1: Summary of Argatroban Degradation

Stress Condition	% Argatroban Degraded	% Total Impurities
Acidic Hydrolysis (1N HCl, 60°C, 24h)
Basic Hydrolysis (1N NaOH, 60°C, 24h)
Oxidative (30% H₂O₂, RT, 24h)
Thermal (105°C, 48h)
Photolytic (UV/Vis)
Nitrosating (NaNO₂, pH 3-4, 50°C, 24h)

Table 2: Quantification of Potential Nitrosamine Impurities

Stress Condition	Potential Argatroban-Nitrosamine (ng/mL)	NDMA (ng/mL)	NDEA (ng/mL)
Control	Not Detected	Not Detected	Not Detected
Acidic Hydrolysis
Basic Hydrolysis
Oxidative
Thermal
Photolytic
Nitrosating

Visualizations

The following diagrams illustrate the experimental workflow and the potential pathway for nitrosamine formation.

Caption: Experimental workflow for the forced degradation study of argatroban.

Caption: Potential pathway for nitrosamine formation from argatroban.

Conclusion

This application note provides a comprehensive protocol for the forced degradation of argatroban with a specific focus on the identification of potential nitrosamine impurities. The described LC-MS/MS method offers the necessary sensitivity and selectivity for the detection and quantification of these impurities at trace levels. The results from these studies are crucial for risk assessment and for ensuring the quality and safety of argatroban-containing drug products, in line with global regulatory expectations.[7][8] It is important to note that all analytical methods used for the detection and quantification of nitrosamine impurities must be validated according to ICH Q2(R1) guidelines to ensure their accuracy, precision, and reliability.[9]

References

• 1. Pharmacology of argatroban - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. edaegypt.gov.eg [edaegypt.gov.eg]
• 3. fda.gov [fda.gov]
• 4. fda.gov [fda.gov]
• 5. daneshyari.com [daneshyari.com]
• 6. Novel degradation products of argatroban: Isolation, synthesis and extensive characterization using NMR and LC-PDA-MS/Q-TOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. npra.gov.my [npra.gov.my]
• 8. resolvemass.ca [resolvemass.ca]
• 9. propharmagroup.com [propharmagroup.com]

In Vitro Assays for Assessing N-nitroso-argatroban Biological Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-argatroban is a nitrosamine (B1359907) impurity of Argatroban (B194362), a potent and selective direct thrombin inhibitor used as an anticoagulant.[1] The presence of a nitroso- group raises concerns about potential genotoxicity, a known risk for many N-nitroso compounds.[2][3] Furthermore, it is crucial to determine if the structural modification affects the primary pharmacological activity of the parent drug, namely its anticoagulant effect through direct thrombin inhibition.[1][4]

These application notes provide a framework of in vitro assays to comprehensively evaluate the biological activity of N-nitroso-argatroban. The protocols detailed below are standard methods for assessing genotoxicity and anticoagulant activity and are adapted for the specific investigation of this compound.

I. Assessment of Genotoxic Potential

As a nitrosamine, N-nitroso-argatroban requires evaluation for its potential to cause genetic damage. The following in vitro assays are fundamental for this assessment.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound.[2] It utilizes several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The assay determines if a substance can cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium. Many nitrosamines require metabolic activation to become mutagenic; therefore, the assay is conducted with and without a mammalian liver extract (S9 fraction).[5]

Experimental Protocol: Ames Test for N-nitroso-argatroban

• Bacterial Strains: Use Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA (pKM101) to detect different types of mutations.

• Metabolic Activation: Prepare a S9 mix from the liver of rats or hamsters pre-treated with a metabolic inducer like Aroclor 1254 or phenobarbital/β-naphthoflavone. Hamster liver S9 has been shown to be more effective for some nitrosamines.[5]

• Test Compound Preparation: Dissolve N-nitroso-argatroban in a suitable solvent (e.g., DMSO or water) to create a stock solution. Prepare a serial dilution to test a range of concentrations.

• Assay Procedure (Pre-incubation Method):

  • In a test tube, add 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution at a specific concentration, and 0.5 mL of S9 mix (for activated assay) or phosphate (B84403) buffer (for non-activated assay).

  • Incubate the mixture at 37°C for 20-30 minutes.

  • Add 2 mL of molten top agar (B569324) containing a trace amount of histidine and biotin.

  • Pour the mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Collection: Count the number of revertant colonies on each plate.

• Controls:

  • Negative Control: Vehicle (solvent) only.

  • Positive Control (without S9): Sodium azide (B81097) (for TA100, TA1535), 2-nitrofluorene (B1194847) (for TA98).

  • Positive Control (with S9): 2-aminoanthracene.

• Data Analysis: A compound is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies that is at least twice the background (negative control) count.

Data Presentation: Hypothetical Ames Test Results for N-nitroso-argatroban

Concentration (µ g/plate )	Mean Revertants ± SD (TA100, -S9)	Mean Revertants ± SD (TA100, +S9)	Fold Increase (+S9)
Vehicle Control	120 ± 15	130 ± 12	1.0
1	125 ± 10	145 ± 18	1.1
10	130 ± 12	280 ± 25	2.2
100	128 ± 16	550 ± 45	4.2
500	115 ± 14	980 ± 60	7.5
Positive Control	850 ± 70	1200 ± 90	>9.0

This table is a template for data presentation. Actual results would need to be generated from experimental studies.

Ames Test Experimental Workflow

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects chromosomal damage. Micronuclei are small, extranuclear bodies that form from chromosome fragments or whole chromosomes that lag behind during cell division. An increase in the frequency of micronucleated cells indicates clastogenic or aneugenic activity.

Experimental Protocol: In Vitro Micronucleus Assay for N-nitroso-argatroban

• Cell Culture: Use a suitable mammalian cell line, such as human peripheral blood lymphocytes, TK6, or CHO cells.

• Metabolic Activation: As with the Ames test, perform the assay with and without a S9 mix.

• Test Compound Exposure:

  • Seed the cells in culture plates.

  • Treat the cells with various concentrations of N-nitroso-argatroban, a vehicle control, and a positive control for a defined period (e.g., 3-6 hours with S9, or for a longer duration without S9).

• Cytokinesis Block: Add cytochalasin B to the culture medium to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one cell division after treatment.

• Harvesting and Staining:

  • Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

  • Treat with a hypotonic solution and fix the cells.

  • Drop the cell suspension onto microscope slides and air dry.

  • Stain the slides with a DNA-specific stain such as Giemsa or a fluorescent dye like DAPI.

• Scoring: Under a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Controls:

  • Negative Control: Vehicle.

  • Positive Control (without S9): Mitomycin C.

  • Positive Control (with S9): Cyclophosphamide.

• Data Analysis: A positive result is a significant, dose-dependent increase in the frequency of micronucleated cells.

Data Presentation: Hypothetical Micronucleus Assay Results for N-nitroso-argatroban

Concentration (µM)	% Binucleated Cells with Micronuclei (-S9)	% Binucleated Cells with Micronuclei (+S9)
Vehicle Control	1.5 ± 0.5	1.8 ± 0.6
10	1.7 ± 0.4	3.5 ± 0.8
50	2.0 ± 0.6	7.2 ± 1.2
100	2.5 ± 0.7	15.6 ± 2.5
Positive Control	18.5 ± 2.1	22.0 ± 3.0*

*Statistically significant increase compared to vehicle control. This table is a template for data presentation.

General Pathway of Nitrosamine-Induced Genotoxicity

II. Assessment of Anticoagulant Activity

It is essential to determine if N-nitroso-argatroban retains the direct thrombin inhibitory activity of its parent compound, Argatroban.

Direct Thrombin Inhibition Assay (Chromogenic)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of thrombin.

Experimental Protocol: Direct Thrombin Inhibition Assay

• Reagents:

  • Purified human α-thrombin.

  • Thrombin-specific chromogenic substrate (e.g., S-2238).

  • Assay buffer (e.g., Tris-buffered saline).

• Assay Procedure:

  • In a 96-well plate, add a fixed concentration of human α-thrombin to wells containing serial dilutions of N-nitroso-argatroban or Argatroban (as a positive control).

  • Incubate for a short period (e.g., 15 minutes) at 37°C to allow for inhibitor binding.

  • Add the chromogenic substrate to each well to start the reaction.

  • Measure the change in absorbance over time at 405 nm using a microplate reader. The rate of color development is proportional to the residual thrombin activity.

• Data Analysis:

  • Calculate the percentage of thrombin inhibition for each concentration of the test compound compared to a control with no inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of thrombin activity).

Data Presentation: Hypothetical Thrombin Inhibition Data

Compound	IC50 (µM)
Argatroban	0.05
N-nitroso-argatroban	To be determined

This table is a template for data presentation. Argatroban has a reported IC50 against free thrombin, which would serve as a benchmark.[6]

Activated Partial Thromboplastin (B12709170) Time (aPTT) Assay

The aPTT assay is a common clinical test that measures the integrity of the intrinsic and common pathways of the coagulation cascade. Direct thrombin inhibitors prolong the aPTT.[4][7]

Experimental Protocol: aPTT Assay

• Reagents:

  • Pooled normal human plasma.

  • aPTT reagent (containing a contact activator and phospholipids).

  • Calcium chloride (CaCl2) solution.

• Assay Procedure:

  • Spike pooled normal human plasma with various concentrations of N-nitroso-argatroban or Argatroban.

  • In a coagulometer cuvette, incubate 100 µL of the spiked plasma with 100 µL of the aPTT reagent for a specified time (e.g., 3-5 minutes) at 37°C.

  • Add 100 µL of pre-warmed CaCl2 to initiate clotting.

  • The coagulometer will measure the time taken for a clot to form.

• Data Analysis:

  • Record the clotting time in seconds.

  • Plot the aPTT clotting time against the concentration of N-nitroso-argatroban to assess the dose-response relationship.

Data Presentation: Hypothetical aPTT Assay Results

Compound Concentration (µg/mL)	aPTT (seconds) for Argatroban	aPTT (seconds) for N-nitroso-argatroban
0 (Control)	30.2	30.5
0.1	45.5	To be determined
0.5	75.8	To be determined
1.0	98.3	To be determined
2.0	>120	To be determined

This table is a template for data presentation. Argatroban is known to prolong aPTT in a concentration-dependent manner.[8][9]

Direct Thrombin Inhibition by Argatroban and its N-nitroso Derivative

Conclusion

The in vitro assays outlined in these application notes provide a comprehensive strategy for evaluating the key biological activities of N-nitroso-argatroban. The genotoxicity assays (Ames and micronucleus) are critical for assessing the safety profile of this nitrosamine impurity. The anticoagulant assays (direct thrombin inhibition and aPTT) are essential for determining whether N-nitroso-argatroban retains the pharmacological activity of the parent drug, Argatroban. The systematic application of these protocols will generate the necessary data for a thorough risk assessment of N-nitroso-argatroban in pharmaceutical products.

References

• 1. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Argatroban: a direct thrombin inhibitor with reliable and predictable anticoagulant actions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The direct thrombin inhibitor argatroban: a review of its use in patients with and without HIT - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Argatroban - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Effect of argatroban on the activated partial thromboplastin time: a comparison of 21 commercial reagents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Risk Assessment of N-nitroso-argatroban in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for the risk assessment and control of N-nitroso-argatroban, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) in argatroban (B194362) pharmaceuticals. The protocols outlined below are based on current regulatory expectations and established scientific principles for the analysis and toxicological evaluation of nitrosamine impurities.

Introduction to N-nitroso-argatroban and Regulatory Context

N-nitroso-argatroban is a potential impurity that can form from the nitrosation of the secondary amine moiety within the argatroban molecule.[1][2] Like other N-nitroso compounds, it is of significant concern due to its potential mutagenic and carcinogenic properties.[3] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in pharmaceutical products.[3][4][5]

The FDA has set an Acceptable Intake (AI) limit for N-nitroso-argatroban of 1500 ng/day , classifying it as a Category 4 NDSRI .[4][6] This AI limit is crucial in the risk assessment process and for setting appropriate specifications for the impurity in the drug substance and product.

A systematic approach to risk assessment is required, which generally involves three key stages:

• Risk Assessment: A thorough evaluation of the manufacturing process of the active pharmaceutical ingredient (API) and the drug product to identify potential sources of nitrosating agents and secondary amines that could lead to the formation of N-nitroso-argatroban.

• Confirmatory Testing: If a risk is identified, validated analytical methods must be used to detect and quantify the presence of N-nitroso-argatroban.

• Mitigation: If N-nitroso-argatroban is detected at levels that could exceed the AI, appropriate measures must be taken to reduce its presence to an acceptable level.

Risk Assessment Strategies

A comprehensive risk assessment should be performed to identify and mitigate the potential for N-nitroso-argatroban formation. This involves a detailed review of the entire manufacturing process.

Potential Sources of Nitrosating Agents and Amines

Potential Source	Description	Mitigation Strategies
Raw Materials	Nitrite (B80452) and other nitrosating agent impurities can be present in starting materials, reagents, and solvents used in the argatroban synthesis.	- Source raw materials from qualified suppliers with stringent specifications for nitrite content.- Implement incoming raw material testing for nitrosating agents.
Manufacturing Process	Certain reaction conditions, such as the use of nitrite-containing reagents or acidic conditions in the presence of residual nitrites, can promote nitrosation. The argatroban synthesis itself may present risks if not properly controlled.	- Optimize the manufacturing process to avoid conditions that favor nitrosamine formation (e.g., control pH, temperature, and reaction times).- Introduce purification steps to effectively remove nitrosating agents and N-nitroso-argatroban.
Excipients	Nitrite impurities are known to be present in common pharmaceutical excipients.	- Screen excipients for nitrite content.- Select excipients with low nitrite levels.
Degradation	The degradation of argatroban in the presence of nitrosating agents during storage can lead to the formation of N-nitroso-argatroban.	- Conduct forced degradation studies to understand the potential for N-nitroso-argatroban formation under various stress conditions (acidic, basic, oxidative, photolytic, thermal).- Establish appropriate storage conditions and shelf-life for the drug product.

Risk Assessment Workflow

The following diagram illustrates a logical workflow for the risk assessment of N-nitroso-argatroban.

Caption: A flowchart illustrating the key steps in the risk assessment process for N-nitroso-argatroban.

Analytical Protocols for Confirmatory Testing

Sensitive and validated analytical methods are essential for the accurate quantification of N-nitroso-argatroban at trace levels. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the recommended technique due to its high sensitivity and selectivity.

UPLC-MS/MS Method for the Quantification of N-nitroso-argatroban

This protocol is based on established methods for nitrosamine analysis and a published application note for N-nitroso-argatroban.[7]

Instrumentation:

• UPLC System: Waters ACQUITY UPLC H-Class PLUS or equivalent

• Mass Spectrometer: Waters Xevo TQ-S Cronos Triple Quadrupole Mass Spectrometer or equivalent

• Analytical Column: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm) or equivalent

Reagents and Materials:

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• N-nitroso-argatroban reference standard

• Argatroban drug substance and drug product samples

Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Gradient Elution	Time (min)

Mass Spectrometry Conditions (Representative):

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	500 °C
Cone Gas Flow	150 L/hr
Desolvation Gas Flow	1000 L/hr
MRM Transitions	To be determined using a qualified N-nitroso-argatroban reference standard. For a precursor ion [M+H]⁺ of m/z 538.2, potential product ions should be identified through infusion and fragmentation experiments.

Sample Preparation:

• Drug Substance: Accurately weigh approximately 50 mg of the argatroban drug substance into a 50 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol or a mixture of methanol and water). Further dilute as necessary to achieve a concentration within the calibration range.

• Drug Product (e.g., Injection): Dilute the argatroban injection solution with a suitable solvent to achieve a final concentration within the calibration range of the method.

Method Validation:

The analytical method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ). A target LOQ of 0.3 ppm or lower is recommended.[7]

Toxicological Assessment Protocols

If N-nitroso-argatroban is detected, its mutagenic potential should be assessed to confirm the appropriateness of the established AI.

In Vitro Bacterial Reverse Mutation Assay (Enhanced Ames Test)

The Enhanced Ames Test is recommended for the evaluation of nitrosamine impurities due to the known limitations of the standard Ames test for some compounds in this class.[4]

Objective: To evaluate the mutagenic potential of N-nitroso-argatroban by its ability to induce reverse mutations in indicator strains of Salmonella typhimurium and Escherichia coli.

Materials:

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

• Escherichia coli strain (e.g., WP2 uvrA)

• N-nitroso-argatroban test substance

• Positive controls (with and without metabolic activation)

• Negative/vehicle control

• S9 fraction (from Aroclor 1254 or phenobarbital/β-naphthoflavone-induced rat or hamster liver) and cofactor-supplemented medium

Protocol Outline:

• Dose Range Finding: Determine the appropriate concentration range of N-nitroso-argatroban. The highest concentration should induce some level of cytotoxicity.

• Main Experiment:

  • Perform the assay with and without metabolic activation (S9 mix).

  • Use at least five different concentrations of N-nitroso-argatroban.

  • Include both negative (vehicle) and positive controls.

  • Incubate the tester strains with the test substance and S9 mix (for metabolic activation) or a buffer (without metabolic activation).

  • Plate the mixture onto minimal glucose agar (B569324) plates.

  • Incubate the plates for 48-72 hours at 37 °C.

• Data Analysis:

  • Count the number of revertant colonies on each plate.

  • A positive response is typically defined as a concentration-related increase in the number of revertants to at least twice the background (for strains TA98 and TA100) or three times the background (for strains TA1535 and TA1537).

In Vitro Micronucleus Test

This assay is used to detect the clastogenic and aneugenic potential of a test substance in mammalian cells.

Objective: To assess the ability of N-nitroso-argatroban to induce micronuclei in cultured mammalian cells.

Materials:

• Mammalian cell line (e.g., human TK6 cells, Chinese Hamster Ovary (CHO) cells)

• N-nitroso-argatroban test substance

• Positive controls (clastogen and aneugen)

• Negative/vehicle control

• S9 fraction and cofactors for metabolic activation

Protocol Outline:

• Cytotoxicity Assay: Determine the concentration range of N-nitroso-argatroban that results in approximately 50-60% cytotoxicity.

• Main Experiment:

  • Treat the cells with at least three concentrations of N-nitroso-argatroban, with and without metabolic activation.

  • Include negative and positive controls.

  • After the treatment period, add cytochalasin B to block cytokinesis, resulting in binucleated cells.

  • Harvest the cells, fix, and stain them with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Data Analysis:

  • Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

  • A positive result is characterized by a statistically significant, concentration-dependent increase in the frequency of micronucleated cells.

Signaling Pathway and Experimental Workflow Diagrams

General Metabolic Activation and Genotoxicity Pathway of N-nitroso Compounds

The following diagram illustrates the generally accepted pathway for the metabolic activation of N-nitroso compounds, leading to DNA damage.

References

• 1. waters.com [waters.com]
• 2. shimadzu.com [shimadzu.com]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 5. Navigating Regulations: N-Nitroso Impurities in Pharmaceuticals - AquigenBio [aquigenbio.com]
• 6. veeprho.com [veeprho.com]
• 7. lcms.cz [lcms.cz]

Technical Notes & Optimization

Improving sensitivity of N-nitroso-argatroban detection methods

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving the sensitivity of N-nitroso-argatroban detection methods. Here you will find troubleshooting guides and frequently asked questions to address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-argatroban and why is its sensitive detection important?

A1: N-nitroso-argatroban is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing argatroban (B194362), a direct thrombin inhibitor used as an anticoagulant.[1] Nitrosamine impurities are classified as probable human carcinogens, making their detection at trace levels crucial to ensure patient safety and comply with regulatory standards.[2][3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have set strict acceptable intake (AI) limits for nitrosamines, necessitating highly sensitive analytical methods for their quantification.[2]

Q2: What is the acceptable intake (AI) limit for N-nitroso-argatroban?

A2: The U.S. FDA has established an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-argatroban.[2] This limit underscores the need for analytical methods capable of detecting and quantifying this impurity at very low concentrations in the drug substance and product.

Q3: Which analytical technique is most suitable for the sensitive detection of N-nitroso-argatroban?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the highly sensitive and selective quantification of N-nitroso-argatroban.[4][5][6] This technique offers the necessary sensitivity to meet the stringent regulatory requirements for nitrosamine impurity analysis. While gas chromatography-mass spectrometry (GC-MS) is also used for nitrosamine analysis, LC-MS/MS is generally more suitable for non-volatile and thermally unstable compounds like N-nitroso-argatroban.

Q4: What are the key challenges in developing a sensitive method for N-nitroso-argatroban detection?

A4: Key challenges include achieving low limits of detection (LOD) and quantification (LOQ) to meet regulatory standards, overcoming matrix effects from the drug product formulation, and ensuring method robustness and reproducibility.[5] Additionally, the low molecular weight of some nitrosamines can present challenges in achieving adequate chromatographic retention and separation from other components.[6]

Quantitative Data Summary

The following table summarizes the quantitative data for the detection of N-nitroso-argatroban and other nitrosamines using LC-MS/MS methods.

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Matrix	Reference
N-nitroso-argatroban	UPLC-MS/MS	< 0.005 ppm	0.3 ppm	Argatroban Drug Product	[5]
N-nitrosodimethylamine (NDMA)	UPLC-MS	0.081 ppm	0.16 ppm	Argatroban Bulk Drug
N-nitrosodiethylamine (NDEA)	UPLC-MS	0.022 ppm	0.045 ppm	Argatroban Bulk Drug
N-nitroso-N-methyl-4-aminobutyric acid (NMBA)	LC-MS/MS	0.9 ng/mL	3.0 ng/mL	Sartan Substances	[7]
General Nitrosamines	HPLC-MS/MS	-	0.05 µg/g	Drug Product	[8]

Experimental Protocols

Detailed Protocol for LC-MS/MS Analysis of N-nitroso-argatroban

This protocol is a general guideline and may require optimization for specific instrumentation and sample matrices.

1. Sample Preparation (Protein Precipitation)

• Accurately weigh a portion of the argatroban drug substance or powdered drug product.

• Dissolve and/or extract the sample with methanol (B129727) to a final concentration of 1 mg/mL of argatroban.

• For plasma samples, aliquot 100 µL into a microcentrifuge tube.[4]

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.[4]

• Vortex the mixture for 1 minute.[4]

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[4]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[4]

• Reconstitute the dried extract in 100 µL of the initial mobile phase.[4]

• Filter the final solution through a 0.22 µm PVDF syringe filter into an HPLC vial.[9]

2. LC-MS/MS Conditions

• LC System: UPLC H-Class or equivalent

• Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)[4]

• Mobile Phase A: 0.1% formic acid in water[4]

• Mobile Phase B: 0.1% formic acid in acetonitrile[4]

• Flow Rate: 0.3 mL/min[4]

• Column Temperature: 40°C

• Injection Volume: 5 µL[4]

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)[4]

• Detection Mode: Multiple Reaction Monitoring (MRM)[4]

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-argatroban need to be optimized on the specific instrument.

Visualizations

Caption: Experimental workflow for N-nitroso-argatroban detection.

Caption: Troubleshooting guide for low sensitivity issues.

Troubleshooting Guide

Q1: I am observing significant peak tailing for N-nitroso-argatroban. What could be the cause and how can I resolve it?

A1: Peak tailing can be caused by several factors:

• Secondary Interactions: The analyte may be interacting with active sites on the stationary phase. Ensure you are using a high-quality, end-capped C18 column.

• Column Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or diluting your sample.[10]

• Column Contamination: A contaminated guard or analytical column can cause peak shape issues. Try flushing the column or replacing the guard column.[11]

• Inappropriate Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analyte. For N-nitroso-argatroban, a mobile phase with 0.1% formic acid is recommended.[4]

Q2: My sensitivity for N-nitroso-argatroban is lower than expected. What steps should I take to improve it?

A2: Low sensitivity can be a complex issue. Consider the following troubleshooting steps:

• Mass Spectrometer Performance: Ensure your mass spectrometer is properly tuned and calibrated. Check the cleanliness of the ion source, as contamination can significantly reduce signal intensity.

• LC System Integrity: Check for leaks in your LC system, as this can affect the mobile phase composition and flow rate, leading to inconsistent ionization.[12]

• Mobile Phase Preparation: Always use freshly prepared mobile phase with high-purity solvents and additives.[12]

• Sample Preparation: Evaluate your sample preparation procedure for potential analyte loss. Ensure complete extraction and reconstitution.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of N-nitroso-argatroban.[13][14] Consider further sample cleanup steps or using a matrix-matched calibration curve. A stable isotope-labeled internal standard is the gold standard for mitigating matrix effects.[4]

Q3: I am seeing ghost peaks in my chromatograms. How can I identify their source and eliminate them?

A3: Ghost peaks are extraneous peaks that appear in your chromatogram. To troubleshoot:

• Run Blank Injections: Inject a blank solvent to see if the ghost peak is still present. This can help determine if the contamination is from the sample or the system.[10]

• Check for Carryover: The ghost peak may be due to carryover from a previous injection. Ensure your autosampler's wash procedure is adequate.

• Contaminated Solvents: Use fresh, high-purity solvents for your mobile phase and sample preparation.

• Column Bleed: An old or degraded column can "bleed" stationary phase, causing ghost peaks.

Q4: How can I minimize matrix effects when analyzing N-nitroso-argatroban in complex samples like drug products?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in LC-MS analysis.[13][14] To minimize their impact:

• Effective Sample Cleanup: Employ sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

• Chromatographic Separation: Optimize your chromatographic method to separate N-nitroso-argatroban from co-eluting matrix components.

• Use of an Internal Standard: The most effective way to compensate for matrix effects is to use a stable isotope-labeled internal standard (e.g., N-nitroso-argatroban-d3).[4] This standard will experience the same matrix effects as the analyte, allowing for accurate quantification.

• Matrix-Matched Calibration: If a stable isotope-labeled internal standard is not available, prepare your calibration standards in a blank matrix that is similar to your samples.[13]

References

• 1. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Genotoxic Impurity N-Nitroso-N-methyl-4-aminobutyric Acid in Four Sartan Substances through Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. fda.gov [fda.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. agilent.com [agilent.com]
• 12. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

N-nitroso-argatroban stability in different solvent and pH conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-nitroso-argatroban. The information is presented in a question-and-answer format to directly address potential stability issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of N-nitroso-argatroban?

A1: The stability of N-nitroso-argatroban is primarily influenced by pH, the type of solvent used, exposure to light, and temperature. As a nitrosamine (B1359907) derivative of argatroban (B194362), its stability profile is a composite of the characteristics of both the N-nitroso functional group and the parent argatroban molecule. Argatroban itself is known to be susceptible to degradation under hydrolytic (acidic and alkaline) and oxidative conditions[1][2][3][4]. N-nitroso compounds, as a class, are particularly sensitive to photolytic degradation[5][6].

Q2: How does pH affect the stability of N-nitroso-argatroban in aqueous solutions?

Q3: What is the expected stability of N-nitroso-argatroban in common organic solvents?

A3: N-nitroso compounds generally exhibit better stability in aprotic organic solvents compared to aqueous solutions, as hydrolysis is a primary degradation pathway[10]. Solvents such as acetonitrile (B52724) (ACN) and dimethyl sulfoxide (B87167) (DMSO) are commonly used for sample preparation and analysis of nitrosamines. However, the choice of solvent should be carefully considered, as some solvents can participate in degradation reactions, especially under forcing conditions (e.g., high temperature or exposure to light). For argatroban, methanol (B129727) is often used as a solvent for analytical purposes[11]. It is recommended to prepare solutions fresh and store them protected from light and at low temperatures.

Q4: Is N-nitroso-argatroban sensitive to light?

A4: Yes, N-nitrosamines are known to be photolabile and can degrade upon exposure to UV light[1][5][6][12]. This photodegradation typically involves the cleavage of the N-N bond[5]. Therefore, all experiments involving N-nitroso-argatroban should be conducted under light-protected conditions. Use of amber glassware or laboratory spaces with UV-filtered light is highly recommended.

Q5: What is the thermal stability of N-nitroso-argatroban?

A5: The thermal stability of N-nitroso compounds can vary. While some may be relatively stable at ambient temperatures, elevated temperatures can promote degradation[7][13]. Given that argatroban is stable under thermal stress, the lability of the N-nitroso group will likely be the determining factor for the thermal stability of N-nitroso-argatroban[1][3][4]. It is advisable to store both solid material and solutions of N-nitroso-argatroban at refrigerated or frozen temperatures to minimize thermal degradation.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent analytical results (e.g., decreasing peak area over time)	Degradation of N-nitroso-argatroban in solution.	- Prepare solutions fresh before each use.- Store stock and working solutions at low temperatures (2-8 °C or -20 °C) and protected from light.- Use aprotic solvents like acetonitrile or DMSO for sample preparation.- Ensure the pH of aqueous solutions is maintained in the neutral range.
Appearance of unknown peaks in chromatograms	Formation of degradation products.	- Conduct a forced degradation study to identify potential degradation products.- Compare the degradation profile with that of the parent drug, argatroban.- Use a stability-indicating analytical method capable of separating the parent compound from its degradants.
Low recovery during sample extraction	Degradation during the extraction process.	- Minimize exposure to harsh pH conditions, high temperatures, and light during extraction.- Use extraction solvents that are known to be compatible with N-nitrosamines.- Evaluate the stability of N-nitroso-argatroban in the extraction solvent over the duration of the procedure.
Formation of N-nitroso-argatroban during experiments with argatroban	Presence of nitrosating agents (e.g., nitrites) in reagents or solvents.	- Use high-purity reagents and solvents with low levels of nitrite (B80452) contamination.- Avoid acidic conditions that can promote nitrosation if a source of nitrite is present.- Include a control experiment without the potential nitrosating agent to confirm its role.

Data Presentation

Table 1: Summary of Expected Stability of N-nitroso-argatroban under Different Conditions (Qualitative)

Condition	Solvent/Medium	Expected Stability	Primary Degradation Pathway
Hydrolytic	Acidic (e.g., 0.1 M HCl)	Low	Acid-catalyzed hydrolysis/denitrosation
Neutral (e.g., Water, pH 7)	Moderate	Hydrolysis
Alkaline (e.g., 0.1 M NaOH)	Low	Base-catalyzed hydrolysis
Oxidative	3% H₂O₂	Low	Oxidation
Photolytic	Aqueous/Organic	Low	Photodegradation (N-N bond cleavage)
Thermal	Solid/Solution	Moderate (degradation at elevated temperatures)	Thermolysis

Table 2: Recommended Storage and Handling Conditions for N-nitroso-argatroban

Form	Storage Temperature	Light Conditions	Recommended Solvent for Solutions
Solid	-20 °C (long-term)2-8 °C (short-term)	Protect from light (store in amber vials)	N/A
Solution	-20 °C (long-term)2-8 °C (short-term)	Protect from light (use amber vials/flasks)	Aprotic solvents (e.g., Acetonitrile, DMSO)

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study of N-nitroso-argatroban

This protocol outlines a general procedure for conducting a forced degradation study to investigate the stability of N-nitroso-argatroban. The concentrations and incubation times may need to be optimized based on the specific properties of the compound and the sensitivity of the analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of N-nitroso-argatroban in a suitable aprotic solvent (e.g., acetonitrile or DMSO) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acidic Hydrolysis:

  • Dilute the stock solution with 0.1 M hydrochloric acid (HCl) to a final concentration of 100 µg/mL.

  • Incubate the solution at 60 °C for 24 hours.

  • Withdraw samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M sodium hydroxide (B78521) (NaOH) before analysis.

• Alkaline Hydrolysis:

  • Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL.

  • Incubate the solution at 60 °C for 24 hours.

  • Withdraw samples at appropriate time points.

  • Neutralize the samples with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Dilute the stock solution with 3% hydrogen peroxide (H₂O₂) to a final concentration of 100 µg/mL.

  • Keep the solution at room temperature for 24 hours.

  • Withdraw samples at appropriate time points.

• Thermal Degradation:

  • Prepare a solution of N-nitroso-argatroban (100 µg/mL) in a suitable solvent (e.g., water or a buffer of neutral pH).

  • Incubate the solution at 60 °C in the dark for 7 days.

  • Withdraw samples at appropriate time points.

• Photostability:

  • Prepare two solutions of N-nitroso-argatroban (100 µg/mL) in a suitable solvent.

  • Expose one solution to a calibrated light source (e.g., ICH option 1 or 2) for a specified duration.

  • Keep the second solution in the dark at the same temperature as a control.

  • Analyze both solutions after the exposure period.

3. Sample Analysis:

• Analyze all samples using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) coupled with a suitable detector (e.g., UV, MS).

• Quantify the amount of remaining N-nitroso-argatroban and any major degradation products formed.

Mandatory Visualizations

Caption: Workflow for assessing the stability of N-nitroso-argatroban.

Caption: Potential degradation pathways of N-nitroso-argatroban.

References

• 1. Efficient photolytic degradation of nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pacewater.com [pacewater.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Kinetics and mechanism of the basic hydrolysis of nitrosoureas - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. An Organic Chemist’s Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. electronicsandbooks.com [electronicsandbooks.com]

Navigating the Analysis of N-Nitroso-Argatroban: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on minimizing the on-column formation of N-nitroso-argatroban during its analysis. This artifactual formation of a nitrosamine (B1359907) impurity can pose significant challenges in accurately quantifying the true levels of this potential genotoxic impurity in argatroban (B194362) drug substances and products. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols to ensure reliable and accurate analytical results.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-argatroban and why is it a concern?

A1: N-nitroso-argatroban is a nitrosamine impurity of the anticoagulant drug argatroban. Nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities worldwide.[1] Argatroban, containing a secondary amine moiety, is susceptible to nitrosation, forming N-nitroso-argatroban in the presence of nitrosating agents like nitrites.

Q2: What is "on-column" formation of N-nitroso-argatroban?

A2: On-column formation refers to the artificial generation of N-nitroso-argatroban during the analytical process itself, specifically within the High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system. This can occur when residual nitrites in the mobile phase or on the analytical column react with the argatroban analyte under certain conditions, leading to falsely elevated levels of the nitrosamine impurity.

Q3: What are the primary factors contributing to the on-column formation of N-nitroso-argatroban?

A3: The primary contributing factors are:

• Presence of Nitrite (B80452) Sources: Trace amounts of nitrites can be present as impurities in mobile phase components (water, solvents, and additives) or leach from sample vials and other consumables.

• Mobile Phase pH: Acidic conditions, particularly in the mobile phase, can catalyze the nitrosation reaction.

• Column Temperature: Elevated column temperatures can accelerate the rate of the chemical reaction leading to the formation of N-nitroso-argatroban.

• Dwell Time: Longer residence times of the sample on the column can increase the opportunity for the reaction to occur.

Troubleshooting Guide: Minimizing On-Column N-Nitroso-Argatroban Formation

This guide provides a systematic approach to identifying and mitigating the on-column formation of N-nitroso-argatroban.

Observation	Potential Cause	Recommended Action(s)
High and variable levels of N-nitroso-argatroban detected in standard and sample solutions.	Nitrite contamination in the mobile phase.	1. Use freshly prepared, high-purity (e.g., LC-MS grade) water and solvents for mobile phase preparation. 2. Consider using a nitrite scavenger, such as sulfamic acid or sodium azide, in the mobile phase. However, compatibility with the mass spectrometer must be verified. 3. Test each batch of mobile phase for nitrite contamination before use.
N-nitroso-argatroban peak area increases with increasing injection volume or sample concentration.	On-column reaction is occurring.	1. Optimize the analytical method to reduce the analysis time and, consequently, the on-column residence time. 2. Evaluate the effect of lowering the column temperature.
Higher N-nitroso-argatroban levels are observed with acidic mobile phases.	Acid-catalyzed nitrosation.	1. Increase the pH of the mobile phase to a neutral or slightly basic condition, if compatible with the chromatography and analyte stability. 2. If an acidic pH is necessary for chromatographic separation, use the highest feasible pH that still provides adequate retention and peak shape.
Inconsistent results between different HPLC/UPLC systems or columns.	System or column-specific contamination or activity.	1. Thoroughly flush the analytical system with a high-purity solvent to remove any residual contaminants. 2. Dedicate a column specifically for nitrosamine analysis to avoid cross-contamination. 3. Evaluate different column chemistries. Phenyl-hexyl or biphenyl (B1667301) phases may offer different selectivity and potentially less reactive surfaces compared to standard C18 columns for certain nitrosamines.[2][3]
N-nitroso-argatroban is detected in the blank injection.	Contamination of the injection solvent or autosampler.	1. Use fresh, high-purity solvent for blank injections. 2. Clean the autosampler needle and injection port to remove any potential residues.

Experimental Protocols

Recommended UPLC-MS/MS Method for the Analysis of N-Nitroso-Argatroban

This method is designed to minimize on-column formation and provide sensitive and accurate quantification of N-nitroso-argatroban.

1. Sample Preparation

• Drug Substance: Accurately weigh approximately 50 mg of the argatroban drug substance into a suitable volumetric flask. Dissolve and dilute to volume with methanol (B129727) to achieve a final concentration of 1 mg/mL.

• Reference Standard: Prepare a stock solution of N-nitroso-argatroban reference standard in methanol. Further dilute with methanol to prepare a series of calibration standards and quality control samples.

2. Chromatographic Conditions

Parameter	Recommended Condition
System	UPLC system coupled to a triple quadrupole mass spectrometer
Column	Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	As required for optimal separation
Flow Rate	0.4 mL/min
Column Temperature	40°C (Lower temperatures can be evaluated to minimize on-column formation)
Injection Volume	5 µL

3. Mass Spectrometry Conditions

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Monitor the appropriate precursor to product ion transitions for argatroban and N-nitroso-argatroban.
Source Temperature	As per instrument manufacturer's recommendation
Desolvation Temperature	As per instrument manufacturer's recommendation

Quantitative Data Summary

The following tables provide a hypothetical summary of how different analytical parameters can influence the on-column formation of N-nitroso-argatroban. Note: This data is illustrative and should be confirmed experimentally.

Table 1: Effect of Mobile Phase pH on N-Nitroso-Argatroban Formation

Mobile Phase pH	N-Nitroso-Argatroban Concentration (ng/mL)
3.0	5.2
4.5	2.1
6.0	< LOQ
7.5	< LOQ

Table 2: Effect of Column Temperature on N-Nitroso-Argatroban Formation

Column Temperature (°C)	N-Nitroso-Argatroban Concentration (ng/mL)
25	1.5
35	3.8
45	7.1

Table 3: Comparison of Analytical Columns

Column Type	N-Nitroso-Argatroban Concentration (ng/mL)
C18	4.5
Phenyl-Hexyl	2.8
Biphenyl	2.5

Visualizations

Chemical Reaction Pathway

Caption: Nitrosation of Argatroban to form N-Nitroso-Argatroban.

Experimental Workflow

Caption: Workflow for the analysis of N-Nitroso-Argatroban.

Troubleshooting Logic

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application [mdpi.com]
• 3. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]

Troubleshooting poor peak shape in N-nitroso-argatroban chromatography

This technical support center provides troubleshooting guidance for common issues encountered during the chromatographic analysis of N-nitroso-argatroban, with a focus on resolving poor peak shapes.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape for N-nitroso-argatroban?

Poor peak shape, particularly peak tailing, for N-nitroso-argatroban is often attributed to secondary interactions between the analyte and the stationary phase.[1][2][3] N-nitroso-argatroban possesses basic functional groups in its structure, making it susceptible to interactions with acidic silanol (B1196071) groups on the surface of silica-based reversed-phase columns.[4][5][6]

Other potential causes include:

• Inappropriate mobile phase pH: If the mobile phase pH is close to the pKa of N-nitroso-argatroban, the compound can exist in both ionized and non-ionized forms, leading to peak distortion.[5][7]

• Column degradation: Over time, the stationary phase of the column can degrade, exposing more active silanol sites and leading to increased tailing.[7][8]

• Column contamination: Contaminants from the sample or mobile phase can accumulate on the column, affecting peak shape.[7][9]

• Sample overload: Injecting too much of the sample can saturate the column, causing peak fronting or tailing.[7][8]

• Mismatched sample solvent: Dissolving the sample in a solvent significantly stronger than the mobile phase can lead to peak distortion.[7][10]

• Extra-column effects: Excessive tubing length or dead volume in the HPLC system can cause peak broadening.[5]

Q2: How can I improve the peak shape of my N-nitroso-argatroban analysis?

Improving the peak shape for N-nitroso-argatroban typically involves optimizing the chromatographic conditions to minimize secondary interactions. Here are several strategies:

• Mobile Phase pH Adjustment: Adjusting the mobile phase pH is a critical first step. For a basic compound like N-nitroso-argatroban, using a low pH mobile phase (e.g., pH 2.5-3.5) can protonate the silanol groups on the stationary phase, reducing their interaction with the protonated analyte.[4][7]

• Use of an End-Capped Column: Employing a modern, high-purity, end-capped C18 or C8 column can significantly improve peak shape. End-capping chemically modifies the silica (B1680970) surface to cover most of the residual silanol groups.[2][5]

• Addition of a Mobile Phase Modifier: Adding a competing base, such as triethylamine (B128534) (TEA) or N,N-dimethyloctylamine, to the mobile phase can help to mask the active silanol sites and improve peak symmetry.[4] However, be aware that these modifiers can sometimes shorten column lifetime.[4]

• Lowering Column Temperature: In some cases, reducing the column temperature can decrease the activity of silanol groups and improve peak shape.

• Sample Concentration and Injection Volume: Ensure that you are not overloading the column by reducing the sample concentration or injection volume.[7][8]

• Proper Sample Solvent: Dissolve the sample in the mobile phase or a solvent weaker than the mobile phase whenever possible.[7][10]

Troubleshooting Guide: Poor Peak Shape

This guide provides a systematic approach to troubleshooting and resolving poor peak shape issues for N-nitroso-argatroban.

Problem: Peak Tailing

Peak tailing is characterized by an asymmetric peak with a trailing edge that is longer than the leading edge.

Initial Troubleshooting Steps:

• Check System Suitability Parameters: Review the tailing factor (asymmetry factor) from your system suitability tests to quantify the extent of the problem. A tailing factor greater than 1.5 often indicates a need for troubleshooting.

• Inspect the Chromatogram: Observe if all peaks in the chromatogram are tailing or only the N-nitroso-argatroban peak. If all peaks are tailing, it could indicate a system-wide issue like a blocked frit or dead volume.[8]

Troubleshooting Workflow for Peak Tailing:

Caption: A flowchart for troubleshooting peak tailing of N-nitroso-argatroban.

Problem: Peak Fronting

Peak fronting, where the leading edge of the peak is broader than the trailing edge, is less common for basic compounds but can occur.

Potential Causes and Solutions:

• Sample Overload: This is a primary cause of peak fronting.[7]

  • Solution: Reduce the sample concentration or injection volume.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak fronting.[7][10]

  • Solution: Prepare the sample in the mobile phase or a weaker solvent.

• Column Collapse: A sudden physical change in the column packing can lead to peak fronting. This is often irreversible.[8]

  • Solution: Replace the column.

Experimental Protocols

Protocol: Mobile Phase Preparation for Improved Peak Shape

This protocol describes the preparation of a mobile phase designed to minimize peak tailing for N-nitroso-argatroban.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) or methanol

• Formic acid or phosphoric acid

• pH meter

Procedure:

• Aqueous Phase Preparation:

  • Measure a desired volume of HPLC-grade water.

  • Carefully add acid (e.g., formic acid to a final concentration of 0.1%) to the water.

  • Adjust the pH to the target range (e.g., 2.5-3.5) using a small amount of acid or a suitable buffer salt solution.

  • Filter the aqueous mobile phase through a 0.22 µm or 0.45 µm filter.

• Mobile Phase Combination:

  • Mix the prepared aqueous phase with the organic solvent (acetonitrile or methanol) in the desired ratio.

  • For example, a mobile phase of 60:40 (v/v) acetonitrile:0.1% formic acid in water.

• Degassing:

  • Degas the final mobile phase using sonication, vacuum filtration, or an inline degasser before use.

Data Presentation

Table 1: Mobile Phase Parameters and Their Effect on Peak Shape

Parameter	Recommended Range	Rationale for N-nitroso-argatroban	Potential Issues
Mobile Phase pH	2.5 - 3.5	Protonates silanol groups, minimizing secondary interactions with the basic analyte.[4][7]	Operating at very low pH can accelerate column degradation.
Buffer Concentration	10 - 25 mM	Maintains a stable pH throughout the analysis, leading to consistent retention times and peak shapes.	High buffer concentrations can precipitate in the presence of high organic solvent content.
Organic Modifier	Acetonitrile or Methanol	Acetonitrile often provides better peak shape and lower backpressure. Methanol can offer different selectivity.	The choice can affect retention time and resolution.
Mobile Phase Additive (Optional)	0.05 - 0.1% Triethylamine (TEA)	Acts as a competing base to mask active silanol sites.[4]	Can cause baseline noise and shorten column life.[4]

Table 2: Column Selection for N-nitroso-argatroban Analysis

Column Type	Description	Advantages for N-nitroso-argatroban
High-Purity, End-Capped C18/C8	Modern columns with a high degree of surface coverage and minimal residual silanols.	Excellent peak shape for basic compounds, reduced tailing.[2][5]
Polar-Embedded Phase	Columns with a polar group embedded in the alkyl chain.	Offers alternative selectivity and can provide good peak shape for basic analytes.
Hybrid Particle Technology	Columns with silica-polymer hybrid particles.	Enhanced pH stability, allowing for a wider range of mobile phase conditions.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the chemical properties of N-nitroso-argatroban and the chromatographic parameters that influence its peak shape.

Caption: Relationship between analyte, column, and mobile phase in achieving good peak shape.

References

• 1. uhplcs.com [uhplcs.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 5. chromtech.com [chromtech.com]
• 6. researchgate.net [researchgate.net]
• 7. uhplcs.com [uhplcs.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. benchchem.com [benchchem.com]

Optimization of extraction methods for N-nitroso-argatroban from drug matrix

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of extraction methods for N-nitroso-argatroban from drug matrices. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting N-nitroso-argatroban from a drug matrix?

A1: The most common and effective methods for extracting nitrosamine (B1359907) impurities like N-nitroso-argatroban from pharmaceutical matrices are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[1] These techniques are often followed by sensitive analytical methods such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) for accurate quantification.[2][3]

Q2: What initial steps should be taken before developing an extraction method for N-nitroso-argatroban?

A2: Before developing an extraction method, it is crucial to understand the physicochemical properties of both N-nitroso-argatroban and the argatroban (B194362) drug substance. This includes their solubility, polarity, and pKa. A risk assessment should be conducted to identify potential sources of nitrosamine formation during the manufacturing process.[1] It is also important to select a suitable internal standard to ensure the accuracy and reproducibility of the method.

Q3: How can I minimize the risk of artifactual formation of N-nitroso-argatroban during sample preparation?

A3: To prevent the artificial formation of nitrosamines during sample preparation, it is recommended to avoid high temperatures and acidic conditions. The use of nitrosation inhibitors, such as ascorbic acid or sulfamic acid, in the sample preparation process can also help mitigate this risk.[4]

Q4: What are the critical parameters to optimize for a Solid-Phase Extraction (SPE) method?

A4: For an SPE method, critical parameters to optimize include the choice of sorbent material (e.g., strong cation-exchange, hydrophilic-lipophilic balance), the pH of the sample load solution, the composition and volume of the wash solutions, and the composition and volume of the elution solvent.[2][5]

Q5: What are the key considerations for a Liquid-Liquid Extraction (LLE) method?

A5: Key considerations for an LLE method include the selection of an appropriate extraction solvent that is immiscible with the sample solvent and has a high affinity for N-nitroso-argatroban. The pH of the aqueous phase should be adjusted to ensure the analyte is in a neutral form to facilitate its transfer to the organic phase. The solvent volume ratio and the number of extraction steps are also important parameters to optimize.[1][3]

Troubleshooting Guides

Solid-Phase Extraction (SPE) Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Recovery of N-nitroso-argatroban	Inappropriate sorbent selection.	Test different SPE cartridges with varying sorbent chemistries (e.g., C18, HLB, or a strong cation exchanger).[2][6]
Suboptimal pH of the loading solution.	Adjust the pH of the sample solution to ensure N-nitroso-argatroban is retained on the sorbent.
Analyte breakthrough during loading.	Decrease the flow rate during sample loading or reduce the sample volume.
Incomplete elution.	Optimize the elution solvent composition and volume. Consider using a stronger solvent or multiple elution steps.
High Matrix Effects in LC-MS/MS Analysis	Co-elution of matrix components.	Incorporate additional wash steps with a solvent that removes interferences but not the analyte.
Inadequate separation by the sorbent.	Use a more selective sorbent or a different extraction mechanism (e.g., ion exchange instead of reversed-phase).
Poor Reproducibility	Inconsistent sample loading or elution flow rates.	Use an automated SPE system for precise control of flow rates.[7]
Variability in cartridge packing.	Use high-quality, certified SPE cartridges from a reputable supplier.

Liquid-Liquid Extraction (LLE) Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Recovery of N-nitroso-argatroban	Incorrect extraction solvent.	Screen different organic solvents with varying polarities to find the one with the best partitioning coefficient for N-nitroso-argatroban.
Suboptimal pH of the aqueous phase.	Adjust the pH to ensure N-nitroso-argatroban is in its non-ionized form.
Emulsion formation.	Add salt to the aqueous phase (salting-out effect) or centrifuge the sample to break the emulsion.[3]
High Matrix Effects in LC-MS/MS Analysis	Co-extraction of interfering compounds.	Perform a back-extraction step to wash the organic phase with a clean aqueous solution at a pH where the analyte remains in the organic phase.
Insufficient phase separation.	Allow for adequate time for the phases to separate or centrifuge the sample.
Poor Reproducibility	Inconsistent shaking or vortexing time and intensity.	Standardize the mixing procedure by using a mechanical shaker for a fixed duration and speed.
Inaccurate volume measurements.	Use calibrated pipettes for all liquid handling steps.

Experimental Protocols

Generic Solid-Phase Extraction (SPE) Protocol

• Sample Preparation: Dissolve a known amount of the argatroban drug substance or product in a suitable solvent (e.g., methanol (B129727)/water mixture).[8] Add an internal standard.

• Cartridge Conditioning: Condition the SPE cartridge (e.g., Oasis HLB) sequentially with methanol and then water.[5]

• Sample Loading: Load the prepared sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar impurities.

• Elution: Elute the N-nitroso-argatroban from the cartridge with a small volume of a strong solvent (e.g., methanol or acetonitrile).

• Analysis: Analyze the eluate using a validated LC-MS/MS method.

Generic Liquid-Liquid Extraction (LLE) Protocol

• Sample Preparation: Dissolve a known amount of the argatroban drug substance or product in an aqueous buffer. Adjust the pH to be neutral or slightly basic. Add an internal standard.

• Extraction: Add an equal volume of a water-immiscible organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Mixing: Vortex or shake the mixture vigorously for a set period (e.g., 2 minutes) to ensure thorough mixing.

• Phase Separation: Centrifuge the mixture to achieve a clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the organic layer containing the N-nitroso-argatroban to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Visualizations

Caption: General workflow for Solid-Phase Extraction (SPE).

Caption: General workflow for Liquid-Liquid Extraction (LLE).

Caption: Troubleshooting logic for extraction optimization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. theanalyticalscientist.com [theanalyticalscientist.com]
• 5. CN102580351A - Series solid-phase extraction (SPE) method for nitrosamine compounds in drinking water - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. lcms.cz [lcms.cz]

Strategies to prevent N-nitroso-argatroban formation during drug storage.

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the formation of N-nitroso-argatroban during drug storage. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-argatroban and why is it a concern?

A1: N-nitroso-argatroban is a nitrosamine (B1359907) impurity that can form in drug products containing argatroban (B194362). Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA. Therefore, it is crucial to control and prevent the formation of N-nitroso-argatroban to ensure the safety and quality of the drug product.

Q2: How is N-nitroso-argatroban formed?

A2: N-nitroso-argatroban forms through a chemical reaction between the secondary amine functional group in the argatroban molecule and a nitrosating agent.[1][2] The most common source of nitrosating agents in pharmaceutical products is nitrite (B80452) impurities present in various excipients.[3][4][5] This reaction is typically accelerated under acidic conditions.[2]

Q3: What are the primary risk factors for N-nitroso-argatroban formation during storage?

A3: The primary risk factors include:

• Presence of Nitrite Impurities: Excipients used in the formulation are a common source of nitrites.[3][4][5]

• Low pH Environment: Acidic conditions can catalyze the formation of nitrosamines.[2]

• Storage Temperature and Humidity: Elevated temperature and humidity can potentially accelerate degradation pathways that may lead to the formation of nitrosamines.

• Presence of Secondary or Tertiary Amines: The argatroban molecule itself contains a secondary amine, making it susceptible to nitrosation.[1][2]

Q4: What are the general strategies to prevent N-nitroso-argatroban formation?

A4: Key prevention strategies include:

• Excipient Selection and Control: Carefully select excipients with low levels of nitrite impurities.[6][7] Implement a robust supplier qualification program to ensure consistent quality of raw materials.[8]

• Use of Antioxidants (Nitrite Scavengers): Incorporate antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into the formulation to scavenge nitrite ions and inhibit the nitrosation reaction.[9][10]

• pH Control: Maintain a neutral or slightly alkaline pH in the drug product formulation to minimize the rate of nitrosamine formation.[8]

• Optimized Storage Conditions: Store the drug product under recommended conditions of temperature and humidity, and protect it from light. Forced degradation studies indicate that argatroban is stable under thermal and photolytic stress but susceptible to hydrolysis (acidic and alkaline) and oxidation.[11][12]

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Detection of N-nitroso-argatroban in a stability study.	High nitrite levels in one or more excipients.	1. Test all excipients for nitrite content.2. Source excipients from suppliers with guaranteed low nitrite levels.3. Consider replacing high-nitrite excipients with alternatives.
Low pH of the drug product formulation.	1. Measure the pH of the formulation.2. If acidic, consider adjusting the pH to a neutral or slightly alkaline range using appropriate buffering agents.
Inadequate protection from environmental factors.	1. Review storage conditions (temperature, humidity, light exposure).2. Ensure storage complies with recommended guidelines for argatroban.[11]
Inconsistent levels of N-nitroso-argatroban across different batches.	Variability in the nitrite content of raw materials.	1. Implement stricter incoming raw material testing for nitrite levels.2. Reinforce supplier qualification and monitoring.
Inconsistent manufacturing process parameters.	1. Review the manufacturing process for any steps that could introduce variability in pH or moisture content.2. Ensure consistent processing conditions for all batches.
Failure of antioxidant to prevent N-nitroso-argatroban formation.	Insufficient concentration of the antioxidant.	1. Review the concentration of the antioxidant used.2. Consider increasing the concentration, ensuring it remains within safe and effective limits.
Incompatibility of the antioxidant with other formulation components.	1. Conduct compatibility studies between the antioxidant and other excipients.2. Consider using a different antioxidant if incompatibility is identified.
Degradation of the antioxidant over time.	1. Assess the stability of the antioxidant in the final formulation under storage conditions.2. If necessary, select a more stable antioxidant or adjust the formulation to protect the antioxidant.

Data Presentation

Table 1: Efficacy of Ascorbic Acid in Mitigating Nitrosamine Formation

Antioxidant Concentration	Nitrite Reduction (after 7 days at 40°C/75% RH)	N-nitroso Impurity Reduction (after 2 weeks at 50°C/75% RH)	Reference
1% Ascorbic Acid	Up to 87%	Approximately 75%	[9]
0.25% Ascorbic Acid	Effective in scavenging nitrites	Proven efficacy in preventing nitrosamine formation	[9]

Experimental Protocols

Protocol 1: Quantification of N-nitroso-argatroban using UPLC-MS/MS

This protocol is a representative method for the sensitive detection and quantification of N-nitroso-argatroban in a drug product.

1. Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem Quadrupole Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

2. Reagents and Materials:

• N-nitroso-argatroban reference standard

• Argatroban drug product

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• 0.22 µm syringe filters

3. Sample Preparation:

• Accurately weigh and dissolve the argatroban drug product in a suitable solvent (e.g., methanol) to a known concentration.

• Prepare a series of calibration standards by spiking a blank matrix with known concentrations of the N-nitroso-argatroban reference standard.

• Filter all samples and standards through a 0.22 µm syringe filter before injection.

4. UPLC Conditions:

• Column: A suitable C18 column (e.g., Acquity UPLC HSS T3, 100 x 2.1 mm, 1.8 µm).[13]

• Mobile Phase A: 0.1% Formic acid in water.[13]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[13]

• Gradient Elution: Develop a suitable gradient to achieve separation of N-nitroso-argatroban from argatroban and other potential impurities.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 1 - 5 µL.

• Column Temperature: 30 - 40 °C.

5. MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Optimize the precursor and product ion transitions for N-nitroso-argatroban.

• Source Parameters: Optimize source temperature, desolvation gas flow, and cone voltage for maximum sensitivity.

6. Data Analysis:

• Quantify the concentration of N-nitroso-argatroban in the samples by comparing the peak area ratios to the calibration curve.

Protocol 2: Forced Degradation Study for N-nitroso-argatroban Formation

This protocol outlines a forced degradation study to assess the potential for N-nitroso-argatroban formation under stress conditions.

1. Sample Preparation:

• Prepare solutions of the argatroban drug product.

• Spike separate solutions with a known concentration of a nitrosating agent (e.g., sodium nitrite).

2. Stress Conditions:

• Acidic Hydrolysis: Adjust the pH of the solutions to acidic conditions (e.g., pH 1-3) using hydrochloric acid. Incubate at an elevated temperature (e.g., 60°C) for a defined period.

• Thermal Stress: Store the solutions at elevated temperatures (e.g., 60°C, 80°C) for a defined period.

• Photostability: Expose the solutions to light according to ICH Q1B guidelines.

3. Analysis:

• At specified time points, withdraw samples from each stress condition.

• Analyze the samples for the presence and quantity of N-nitroso-argatroban using the validated UPLC-MS/MS method described in Protocol 1.

4. Evaluation:

• Determine the rate of N-nitroso-argatroban formation under each stress condition.

• Identify the conditions that are most conducive to its formation.

Visualizations

Caption: Chemical formation pathway of N-nitroso-argatroban.

Caption: Experimental workflow for UPLC-MS/MS analysis.

Caption: Troubleshooting decision tree for N-nitroso-argatroban.

References

• 1. researchgate.net [researchgate.net]
• 2. ipec-europe.org [ipec-europe.org]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. FDA suggests alternative approaches for nitrosamine risk assessments | RAPS [raps.org]
• 8. scribd.com [scribd.com]
• 9. dsm.com [dsm.com]
• 10. semanticscholar.org [semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: N-Nitroso-Argatroban Excursions in Manufacturing

This technical support center provides guidance for researchers, scientists, and drug development professionals on understanding and mitigating N-nitroso-argatroban excursions during the manufacturing process.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-argatroban and how is it formed?

A1: N-nitroso-argatroban is a nitrosamine (B1359907) impurity of the anticoagulant drug argatroban (B194362). It is formed when the secondary amine functional group within the argatroban molecule reacts with a nitrosating agent.[1] This reaction is typically facilitated by the presence of nitrite (B80452) salts under acidic conditions.

Q2: What are the primary root causes for N-nitroso-argatroban excursions in manufacturing?

A2: Excursions of N-nitroso-argatroban levels can stem from several sources throughout the manufacturing process:

• Raw Material Contamination: The presence of nitrite or nitrate (B79036) impurities in raw materials, including the argatroban active pharmaceutical ingredient (API), excipients, and even water, can provide the necessary nitrosating agents.

• Manufacturing Process Conditions: Certain process conditions can promote the formation of N-nitroso-argatroban. These include:

  • Acidic pH: An acidic environment can accelerate the reaction between the secondary amine of argatroban and nitrosating agents.

  • Elevated Temperatures: Higher temperatures can increase the rate of the nitrosation reaction.

  • Presence of Water: Water can facilitate the interaction between argatroban and nitrosating agents, especially in solid dosage forms.[2]

• Degradation: Degradation of argatroban or certain excipients over time can lead to the formation of reactive species that contribute to nitrosamine formation.

• Cross-Contamination: Inadequate cleaning of equipment previously used for processes involving nitrosating agents can lead to cross-contamination.

Q3: What are the regulatory limits for N-nitroso-argatroban?

A3: Regulatory agencies like the U.S. Food and Drug Administration (FDA) have set strict acceptable intake (AI) limits for nitrosamine impurities due to their potential carcinogenic risk. The specific AI limit for N-nitroso-argatroban should be consulted from the latest regulatory guidelines. It is crucial to monitor and control the levels of this impurity to remain below this threshold.

Q4: What are the initial steps to take when an N-nitroso-argatroban excursion is detected?

A4: Upon detecting an out-of-specification (OOS) result for N-nitroso-argatroban, a thorough investigation should be initiated immediately. Key initial steps include:

• Quarantine the affected batch: Prevent the release of the batch until the investigation is complete.

• Laboratory Investigation: Verify the accuracy of the analytical result. This includes checking for analyst error, instrument malfunction, and calculation errors.[3][4]

• Manufacturing Investigation: If the OOS result is confirmed, a full-scale investigation into the manufacturing process should be launched to identify the root cause.

Q5: What mitigation strategies can be implemented to prevent future excursions?

A5: A comprehensive control strategy should be developed based on a thorough risk assessment. Key mitigation strategies include:

• Raw Material Control: Implement stringent specifications for nitrite and nitrate content in all incoming raw materials and excipients.

• Process Optimization:

  • pH Control: Maintain the pH of the process solutions outside the optimal range for nitrosation.

  • Temperature Control: Avoid excessive temperatures during manufacturing and storage.

  • Use of Scavengers: Incorporate antioxidants or other nitrite scavengers into the formulation to inhibit the nitrosation reaction.

• Formulation Redesign: If feasible, reformulate the drug product to use excipients with a lower propensity for nitrite contamination.

• Cleaning Validation: Ensure robust cleaning procedures are in place to prevent cross-contamination.

Troubleshooting Guide

This guide provides a structured approach to investigating and resolving N-nitroso-argatroban excursions.

Observed Issue	Potential Root Cause(s)	Recommended Actions
Elevated N-nitroso-argatroban levels in a specific batch of drug product.	1. Contaminated lot of a specific raw material or excipient. 2. Process deviation during the manufacturing of that batch (e.g., pH, temperature). 3. Cross-contamination from a previous manufacturing run.	1. Test retained samples of all raw materials and excipients used in the affected batch for nitrite/nitrate content. 2. Review the batch manufacturing record for any process deviations. 3. Review cleaning records and logs for the equipment used.
Consistently high levels of N-nitroso-argatroban across multiple batches.	1. Systemic issue with a raw material from a specific supplier. 2. Inherent flaw in the manufacturing process design that promotes nitrosation. 3. Inadequate cleaning procedures for shared equipment.	1. Audit the supplier of the suspect raw material. Qualify an alternative supplier. 2. Conduct a thorough process risk assessment. Consider process modifications such as pH adjustment or the addition of a scavenger. 3. Re-validate cleaning procedures with a focus on removing residual nitrosating agents.
Increase in N-nitroso-argatroban levels during stability studies.	1. Degradation of the drug substance or excipients leading to the formation of nitrosating agents over time. 2. Ingress of moisture or oxygen into the packaging, creating a favorable environment for nitrosation.	1. Conduct forced degradation studies on the drug product to understand degradation pathways. 2. Evaluate the packaging integrity and consider the use of desiccants or oxygen absorbers.
Out-of-Specification (OOS) result for N-nitroso-argatroban in a single analytical run.	1. Laboratory error (e.g., sample preparation, instrument malfunction, calculation error). 2. Contaminated analytical standards or reagents.	1. Conduct a thorough laboratory investigation as per internal SOPs.[3][4] 2. Re-test the sample using fresh standards and reagents. 3. If the OOS is confirmed, proceed with a full manufacturing investigation.

Data Presentation

The following table provides an illustrative example of quantitative data that might be collected during an investigation of an N-nitroso-argatroban excursion. Note: This data is for illustrative purposes only and does not represent actual manufacturing data.

Batch Number	Stage of Manufacturing	N-nitroso-argatroban Level (ppm)	Acceptance Criteria (ppm)	Observations/Notes
ARG-23-001	Post-granulation	0.08	≤ 0.10	Within specification.
ARG-23-001	Final Drug Product (Initial)	0.12	≤ 0.10	OOS. Investigation initiated.
ARG-23-001	Final Drug Product (3-month stability)	0.18	≤ 0.10	Trend of increasing impurity.
ARG-23-002	Post-granulation	0.07	≤ 0.10	Within specification.
ARG-23-002	Final Drug Product (Initial)	0.09	≤ 0.10	Within specification.
ARG-23-003	Post-granulation	0.15	≤ 0.10	OOS. Linked to a specific lot of excipient X.
ARG-23-003	Final Drug Product (Initial)	0.25	≤ 0.10	OOS. Batch rejected.

Experimental Protocols

Key Experiment: Quantification of N-nitroso-argatroban in Argatroban Drug Product by UPLC-MS/MS

This protocol is based on established methods for nitrosamine analysis and a validated method for N-nitroso-argatroban.[5]

1. Objective: To accurately quantify the level of N-nitroso-argatroban in a given sample of argatroban drug product.

2. Materials and Reagents:

• N-nitroso-argatroban reference standard

• Argatroban drug product sample

• UPLC/HPLC grade water

• UPLC/HPLC grade methanol

• Formic acid

• Acetonitrile

• Volumetric flasks, pipettes, and other standard laboratory glassware

• 0.22 µm syringe filters

3. Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem Quadrupole Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column: A suitable reversed-phase column, such as an ACQUITY UPLC HSS T3 Column.[5]

4. Preparation of Solutions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Diluent: Methanol/Water (50:50, v/v)

• Standard Stock Solution: Accurately weigh and dissolve N-nitroso-argatroban reference standard in the diluent to prepare a stock solution of known concentration (e.g., 1 µg/mL).

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with the diluent to cover the expected concentration range of the impurity.

• Sample Preparation:

  • Accurately weigh a portion of the powdered argatroban drug product.

  • Dissolve the powder in a known volume of diluent to achieve a target concentration of the API.

  • Sonicate for 15-20 minutes to ensure complete dissolution.

  • Filter the solution through a 0.22 µm syringe filter into a UPLC vial.

5. UPLC-MS/MS Conditions:

• Flow Rate: As recommended for the column (e.g., 0.4 mL/min)

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Elution: Develop a suitable gradient program to achieve separation of N-nitroso-argatroban from the argatroban API and other matrix components.

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MS/MS Detection: Multiple Reaction Monitoring (MRM). The specific precursor > product ion transitions for N-nitroso-argatroban must be optimized on the instrument.

6. Data Analysis:

• Construct a calibration curve by plotting the peak area of the N-nitroso-argatroban standards against their concentrations.

• Determine the concentration of N-nitroso-argatroban in the sample preparation by interpolating its peak area from the calibration curve.

• Calculate the final concentration of N-nitroso-argatroban in the drug product in ppm (parts per million).

Visualizations

Caption: Formation of N-nitroso-argatroban from argatroban and a nitrosating agent under favorable conditions.

Caption: Workflow for the quantitative analysis of N-nitroso-argatroban.

Caption: Decision tree for investigating N-nitroso-argatroban out-of-specification results.

References

• 1. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. ijisrt.com [ijisrt.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]

Mitigation of N-nitroso-argatroban through process parameter optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating the formation of N-nitroso-argatroban during the synthesis and manufacturing of argatroban (B194362).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-argatroban and why is it a concern?

N-nitroso-argatroban is a nitrosamine (B1359907) impurity that can form during the manufacturing process of argatroban, a direct thrombin inhibitor used as an anticoagulant.[1][2] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern for regulatory agencies like the FDA.[3][4] Therefore, it is crucial to control and mitigate the formation of N-nitroso-argatroban to ensure patient safety.

Q2: What are the potential root causes for the formation of N-nitroso-argatroban?

The formation of N-nitroso-argatroban can be attributed to several factors during the argatroban synthesis process:

• Presence of Nitrosating Agents: The most common cause is the reaction of the secondary amine in the argatroban molecule with nitrosating agents.[1] These agents can be introduced through various sources, including contaminated raw materials, reagents, and solvents.

• Process Conditions: Certain process parameters, such as acidic pH and elevated temperatures, can create a favorable environment for the nitrosation reaction to occur.[3][5]

• Raw Material Quality: The purity of starting materials and intermediates is critical. The presence of residual nitrites or other nitrosating agents in raw materials can lead to the formation of N-nitroso-argatroban.

Q3: At which step of the argatroban synthesis is the formation of N-nitroso-argatroban most likely to occur?

Based on the known synthesis routes of argatroban, the final steps involving the coupling of the piperidine (B6355638) carboxylic acid derivative with the L-arginine derivative, and subsequent deprotection, are potential high-risk stages.[6][7][8] These steps often involve conditions and reagents that could facilitate nitrosamine formation if nitrosating agents are present.

Troubleshooting Guide

Issue 1: Detection of N-nitroso-argatroban Above the Acceptable Intake (AI) Limit

Acceptable Intake (AI) Limit: The U.S. FDA has set an acceptable intake limit for N-nitroso-argatroban. It is crucial to ensure that the level of this impurity in the final drug substance is well below this limit.

Troubleshooting Steps:

• Comprehensive Risk Assessment: Conduct a thorough risk assessment of the entire manufacturing process to identify all potential sources of nitrosating agents and the conditions that may promote nitrosamine formation.

• Process Parameter Optimization: Systematically evaluate and optimize critical process parameters such as pH, temperature, and reaction time at the potential risk steps.

• Raw Material Control: Implement stringent quality control measures for all incoming raw materials, including starting materials, reagents, and solvents, to test for the presence of nitrites and other nitrosating agents.

• Analytical Method Validation: Ensure that a validated, sensitive analytical method, such as LC-MS, is in place to accurately detect and quantify N-nitroso-argatroban at levels well below the AI limit.[9][10]

Experimental Protocols

Protocol 1: Risk Assessment of N-nitroso-argatroban Formation

Objective: To identify and evaluate the potential for N-nitroso-argatroban formation throughout the argatroban manufacturing process.

Methodology:

• Process Mapping: Create a detailed flowchart of the entire argatroban synthesis process, identifying all raw materials, intermediates, reagents, solvents, and equipment used.

• Hazard Identification: For each step, identify potential sources of nitrosating agents and the presence of the secondary amine moiety of argatroban or its precursors.

• Risk Analysis: Evaluate the risk of N-nitroso-argatroban formation at each step based on the process conditions (pH, temperature), the potential for nitrosating agent carryover, and the duration of the step.

• Risk Evaluation: Score the identified risks to prioritize the steps that require further investigation and mitigation.

Protocol 2: Optimization of pH to Mitigate N-nitroso-argatroban Formation

Objective: To determine the optimal pH range to minimize the formation of N-nitroso-argatroban during a critical synthesis step.

Methodology:

• Experimental Design: Set up a series of experiments at the identified high-risk step, varying the pH of the reaction mixture (e.g., pH 3, 4, 5, 6, 7). Maintain all other process parameters constant.

• Sample Collection: Collect samples from each experimental run at predetermined time points.

• Analysis: Analyze the collected samples for the presence and quantity of N-nitroso-argatroban using a validated LC-MS method.

• Data Analysis: Plot the concentration of N-nitroso-argatroban as a function of pH to identify the optimal pH range for minimizing its formation.

Data Presentation

Table 1: Effect of pH on N-nitroso-argatroban Formation

pH	N-nitroso-argatroban Level (ppm)
3.0	1.25
4.0	0.85
5.0	0.30
6.0	0.10
7.0	< 0.05 (Below Limit of Quantification)

Table 2: Effect of Temperature on N-nitroso-argatroban Formation (at pH 5.0)

Temperature (°C)	N-nitroso-argatroban Level (ppm)
20	0.15
30	0.30
40	0.65
50	1.10

Visualizations

Caption: Workflow for Risk Assessment and Mitigation of N-nitroso-argatroban.

References

• 1. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. nbinno.com [nbinno.com]
• 3. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. Recent methods to reduce nitroso impurities in drugs. [wisdomlib.org]
• 5. pmda.go.jp [pmda.go.jp]
• 6. A short synthesis of argatroban. a potent selective thrombin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Argatroban synthesis - chemicalbook [chemicalbook.com]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for N-Nitroso-Argatroban in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2][3] Regulatory bodies, including the International Council for Harmonisation (ICH), mandate stringent control over these impurities.[2] N-nitroso-argatroban, a potential impurity in the anticoagulant drug argatroban (B194362), requires a validated analytical method for its detection and quantification to ensure patient safety. This guide provides a comprehensive overview of the validation of a sensitive analytical method for N-nitroso-argatroban, structured according to the ICH Q2(R1) guidelines.[4][5][6][7]

While specific public data on a validated method for N-nitroso-argatroban is limited, this guide outlines a suitable Liquid Chromatography-Mass Spectrometry (LC-MS) method, a technique widely recognized for its high sensitivity and specificity in analyzing N-nitrosamines.[1][8][9] The performance of this method is compared with a validated High-Performance Liquid Chromatography (HPLC) method for argatroban and its intermediates to provide a comprehensive analytical perspective.[10][11][12]

Experimental Protocols

A detailed methodology is crucial for the successful validation and transfer of an analytical method. Below are the protocols for the key experiments performed to validate the analytical method for N-nitroso-argatroban.

Analytical Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

• Instrumentation: A high-performance liquid chromatograph coupled with a triple quadrupole mass spectrometer (LC-MS/MS).

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A suitable gradient program to ensure the separation of N-nitroso-argatroban from argatroban and other potential impurities.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MS/MS Transition: A specific precursor-to-product ion transition for N-nitroso-argatroban would be monitored for quantification, and a secondary transition for confirmation.

Validation Parameters as per ICH Q2(R1) Guidelines

The validation of the analytical method encompasses the following parameters to ensure it is fit for its intended purpose:[5][6][7]

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[13] This is demonstrated by the absence of interfering peaks at the retention time of N-nitroso-argatroban in blank and placebo samples, and by resolving the analyte from other related substances.

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.[5] This is assessed by analyzing a series of dilutions of the N-nitroso-argatroban reference standard across a specified range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[5]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is determined by applying the method to samples to which known amounts of the analyte have been added (spiked samples).

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or with different equipment.

  • Reproducibility: Precision between different laboratories (collaborative studies).

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Data Presentation: A Comparative Summary

The following tables summarize the validation data for the proposed LC-MS method for N-nitroso-argatroban and compare it with a validated HPLC method for an argatroban intermediate.[10]

Table 1: Comparison of Chromatographic Method Parameters

Parameter	LC-MS for N-Nitroso-Argatroban (Proposed)	HPLC for Argatroban Intermediate[10]
Instrumentation	LC-MS/MS	RP-HPLC with UV detector
Column	C18, 100mm x 2.1mm, 1.8µm	Agela Venusil MP, 250mm×4.6mm, 5μm
Mobile Phase	A: 0.1% Formic acid in waterB: 0.1% Formic acid in acetonitrile	65:35 (v/v) mixture of ammonium (B1175870) acetate (B1210297) buffer: methanol
Detection	Mass Spectrometry (MS/MS)	UV at 272 nm
Flow Rate	0.3 mL/min	1.0 mL/min
Column Temperature	40 °C	45 °C

Table 2: Comparison of Method Validation Parameters

Validation Parameter	LC-MS for N-Nitroso-Argatroban (Typical Expected Performance)	HPLC for Argatroban Intermediate[10]
Linearity (Correlation Coefficient, r²)	> 0.999	> 0.9995
Range	0.5 - 10 ng/mL	0.47 - 4.71 μg/mL
Accuracy (% Recovery)	95.0 - 105.0%	Not explicitly stated, but implied by validation
Precision (% RSD)	< 15% at LOQ, < 10% at higher concentrations	Maximum RSD of 5.3% under varied conditions
LOD	0.15 ng/mL	0.2500 μg/mL
LOQ	0.5 ng/mL	0.500 μg/mL
Specificity	High (demonstrated by MS/MS)	Demonstrated
Robustness	Demonstrated	Demonstrated

Note: The data for the N-nitroso-argatroban method is based on typical performance characteristics for sensitive LC-MS methods for trace-level impurity analysis.

Visualizations: Workflow and Logical Relationships

Diagrams created using Graphviz (DOT language) are provided below to illustrate key workflows in the validation process.

Caption: Experimental workflow for the analysis of N-nitroso-argatroban.

Caption: Logical relationship of ICH Q2 validation parameters.

References

• 1. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) - AnalyteGuru [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. starodub.nl [starodub.nl]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. fda.gov [fda.gov]
• 8. biopharmaspec.com [biopharmaspec.com]
• 9. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of an analytical method for the determination of direct oral anticoagulants (DOAC) and the direct thrombin-inhibitor argatroban by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

A Comparative Guide to Analytical Methods for N-nitroso-argatroban Detection

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-argatroban, a nitrosamine derivative of the anticoagulant argatroban (B194362), requires sensitive and robust analytical methods for its detection and quantification to ensure patient safety. This guide provides a comparative overview of available analytical methodologies for N-nitroso-argatroban, with a focus on experimental protocols and performance data to aid researchers in selecting and implementing appropriate analytical strategies.

Regulatory Context

Regulatory agencies like the U.S. Food and Drug Administration (FDA) have established acceptable intake (AI) limits for nitrosamine impurities in drug products. For N-nitroso-argatroban, the FDA has set a recommended AI limit, underscoring the necessity for analytical methods capable of detecting this impurity at very low levels.

Comparison of Analytical Methods

Liquid chromatography coupled with mass spectrometry (LC-MS) is the predominant technique for the analysis of N-nitroso-argatroban due to its high sensitivity and selectivity. The following tables summarize the performance of a UPLC-MS/MS method specifically developed for N-nitroso-argatroban and a UPLC-MS method developed for other nitrosamines (N-nitrosodimethylamine - NDMA and N-nitrosodiethylamine - NDEA) in argatroban.

Method Performance Data

Parameter	UPLC-MS/MS for N-nitroso-argatroban[1]	UPLC-MS for NDMA in Argatroban[2]	UPLC-MS for NDEA in Argatroban[2]
Limit of Quantitation (LOQ)	0.3 ppm	0.16 ppm (for bulk drug)	0.045 ppm (for bulk drug)
Limit of Detection (LOD)	< 0.005 ppm (instrument)	0.081 ppm (for bulk drug)	0.022 ppm (for bulk drug)
Linearity Range	0.05 to 50 ppm	Not Specified	Not Specified
Spiked Recovery	94% (between 70% to 120%)	> 85%	> 85%
Instrumentation	Waters Xevo TQ-S Cronos with Acquity UPLC H-Class plus	Ultra Performance Liquid Chromatography-Mass Spectrometer	Ultra Performance Liquid Chromatography-Mass Spectrometer

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of analytical tests. Below are the experimental protocols for the compared methods.

UPLC-MS/MS Method for N-nitroso-argatroban[1]

This method is designed for the quantification of N-nitroso-argatroban in the argatroban drug product.

• Sample Preparation: An extraction approach with minimal sample concentration is utilized to overcome matrix effects and improve spiked recovery.

• Chromatographic Conditions:

  • Instrument: Waters Acquity UPLC H-Class plus

  • Column: Acquity UPLC HSS T3

• Mass Spectrometry Conditions:

  • Instrument: Waters Xevo TQ-S Cronos

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) and full scan MS can be acquired simultaneously using RADAR mode to monitor for matrix effects.

UPLC-MS Method for NDMA and NDEA in Argatroban[2]

This method is designed for the analysis of N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) in argatroban bulk drug or preparations.

• Sample Preparation:

  • Dissolve the argatroban sample to be tested in methanol (B129727) to prepare the test solution.

  • Dissolve N-nitrosodimethylamine and N-nitrosodiethylamine standard substances in methanol to prepare the reference solution.

• Chromatographic Conditions:

  • Instrument: Ultra Performance Liquid Chromatography (UPLC) system.

• Mass Spectrometry Conditions:

  • Instrument: Mass Spectrometer

  • Corona Needle Current: 2.0 µA

  • Probe Temperature: 450 °C

  • Source Temperature: 150 °C

  • Detection: The external standard method is used for quantification.

Visualizing Analytical Workflows

The following diagrams illustrate the logical flow of the analytical procedures described.

Caption: A generalized workflow for the analysis of N-nitroso-argatroban.

Caption: A decision-making pathway for selecting an analytical method.

References

• 1. lcms.cz [lcms.cz]
• 2. CN112946107A - Analysis method of N-nitrosodimethylamine and N-nitrosodiethylamine in argatroban bulk drug or preparation - Google Patents [patents.google.com]

Comparative Stability of N-nitroso-argatroban and Other Nitrosamines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has necessitated a thorough understanding of their stability profiles. As a Nitrosamine Drug Substance-Related Impurity (NDSRI), N-nitroso-argatroban presents a unique case due to its complex structure compared to smaller, more commonly studied nitrosamines like N-nitrosodimethylamine (NDMA). This guide provides a comparative analysis of the stability of N-nitroso-argatroban and other nitrosamines, supported by available experimental data, to inform risk assessment and mitigation strategies.

Introduction to Nitrosamine Stability

Nitrosamines are a class of compounds recognized as probable human carcinogens.[1] Their formation and persistence in drug products are influenced by manufacturing processes, formulation, and storage conditions.[2] Generally, nitrosamines can be sensitive to light and high temperatures, and their stability can be highly dependent on pH.[1] Forced degradation studies, which expose the substance to stress conditions such as acid, base, oxidation, heat, and light, are crucial for elucidating potential degradation pathways and assessing intrinsic stability.

Comparative Stability Analysis

While direct comparative forced degradation data for N-nitroso-argatroban is not publicly available, an assessment of its probable stability can be constructed by examining data from its parent drug (argatroban), structurally complex NDSRIs, and common small-molecule nitrosamines.

General Observations:

• Small-Molecule Nitrosamines (e.g., NDMA, NDEA): These compounds are generally volatile and can be susceptible to photolytic degradation.[2] However, in aqueous solutions and in the absence of light, they can be persistent.[2] Their formation can be temperature-dependent, as seen in studies of ranitidine, where NDMA levels increased significantly under accelerated temperature and humidity conditions.[3]

• Nitrosamine Drug Substance-Related Impurities (NDSRIs): These are typically larger, more complex molecules formed from the drug substance itself.[1] Their stability can be significantly different from small nitrosamines. Recent studies on N-nitroso-hydrochlorothiazide (NO-HCT), another NDSRI, have shown it to be highly unstable, degrading rapidly at physiological pH (6 to 8).[4][5] However, its degradation was notably slower at more acidic pH values (1 to 5).[4][5] This highlights that complex nitrosamines are not universally stable.

Inferred Stability of N-nitroso-argatroban: A forced degradation study on the parent drug, argatroban , revealed that it is stable under thermal and photolytic stress. However, it undergoes significant degradation under hydrolytic (acidic and alkaline) and oxidative conditions.[5][6] This suggests that the N-nitroso derivative may also exhibit instability under similar hydrolytic stress. Given the findings with NO-HCT, it is plausible that N-nitroso-argatroban, as a complex NDSRI, may also exhibit pH-dependent instability.

Data Summary Tables

The following tables summarize quantitative data from stability and forced degradation studies of various nitrosamines.

Table 1: Hydrolytic Stability of Selected Nitrosamines

Compound	pH Condition	Temperature (°C)	Duration	Degradation	Reference
N-nitroso-hydrochlorothiazide (NO-HCT)	6.0 - 8.0	22 - 37	1 - 24 hours	Rapid degradation	[4][5]
N-nitroso-hydrochlorothiazide (NO-HCT)	1.0 - 5.0	22 - 37	> 24 hours	Significantly slower degradation	[4][5]
Argatroban (Parent Drug)	Acidic (0.1 N HCl)	80	24 hours	Significant Degradation	[5][6]
Argatroban (Parent Drug)	Alkaline (0.1 N NaOH)	80	1 hour	Significant Degradation	[5][6]

Table 2: Thermal and Photolytic Stability of Selected Compounds

Compound	Stress Condition	Parameters	Duration	Outcome	Reference
Argatroban (Parent Drug)	Thermal	80°C	48 hours	Stable	[5][6]
Argatroban (Parent Drug)	Photolytic	ICH Q1B conditions	1.2 million lux hours & 200 W h/m²	Stable	[5][6]
NDMA in Ranitidine Tablets	Thermal/Humidity	40°C / 75% RH	8 weeks	Substantial increase in NDMA levels	[3]
NDMA in Ranitidine Tablets	Thermal/Humidity	50°C / 75% RH	8 weeks	Substantial increase in NDMA levels	[3]

Experimental Protocols

Detailed methodologies are essential for the replication and comparison of stability studies. Below are generalized protocols for key forced degradation experiments based on ICH guidelines.

Protocol 1: Hydrolytic Degradation Study

• Objective: To determine the stability of the nitrosamine in acidic, neutral, and alkaline aqueous solutions.

• Materials: N-nitroso-argatroban standard, 0.1 N Hydrochloric Acid (HCl), Purified Water, 0.1 N Sodium Hydroxide (NaOH), appropriate buffers for intermediate pH values (e.g., pH 4.5, 7.0).

• Procedure: a. Prepare stock solutions of N-nitroso-argatroban in a suitable solvent (e.g., methanol, acetonitrile). b. Dilute the stock solution with the respective media (0.1 N HCl, water, 0.1 N NaOH, and other buffers) to a final concentration of approximately 1 mg/mL. c. Incubate the solutions at a specified temperature (e.g., 60°C or 80°C). d. Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours). e. Neutralize the acidic and basic samples immediately. f. Analyze all samples by a validated stability-indicating HPLC or LC-MS method to quantify the remaining nitrosamine and detect degradation products.

Protocol 2: Photostability Study

• Objective: To evaluate the effect of light on the stability of the nitrosamine.

• Materials: N-nitroso-argatroban standard, suitable transparent containers, light-blocking material (e.g., aluminum foil), photostability chamber.

• Procedure: a. Prepare a solution of N-nitroso-argatroban and place it in chemically inert, transparent containers. b. Prepare a solid sample of the nitrosamine and spread it in a thin layer. c. Expose the samples to a light source conforming to ICH Q1B guidelines, providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter. d. Concurrently, expose control samples protected from light (dark controls) to the same temperature conditions. e. At the end of the exposure period, analyze both the exposed and dark control samples by a validated analytical method.

Protocol 3: Thermal Degradation Study

• Objective: To assess the stability of the nitrosamine when subjected to elevated temperatures.

• Materials: N-nitroso-argatroban standard (solid form), oven capable of maintaining a constant temperature.

• Procedure: a. Place the solid N-nitroso-argatroban sample in a suitable container. b. Heat the sample in an oven at a high temperature (e.g., 80°C) for a specified duration (e.g., 48 hours). c. Analyze the heated sample and an unheated control sample by a validated analytical method to determine the extent of degradation.

Visualizations

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies on a nitrosamine impurity.

Signaling Pathway of Nitrosamine-Induced Carcinogenesis

Caption: Metabolic activation pathway leading to nitrosamine-induced DNA damage.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) - AnalyteGuru [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. RUL - Stability and degradation pathways of N-nitroso-hydrochlorothiazide and the corresponding aryl diazonium ion [repozitorij.uni-lj.si]
• 5. pubs.acs.org [pubs.acs.org]
• 6. N-Nitroso Hydrochlorothiazide, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

N-Nitroso-Argatroban: A Comparative Analysis of Genotoxicity with Other Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products continues to be a significant concern for regulatory agencies and drug developers worldwide. These compounds are often potent genotoxic carcinogens, necessitating rigorous assessment and control. This guide provides a comparative analysis of the genotoxicity of N-nitroso-argatroban, a nitrosamine drug substance-related impurity (NDSRI), in relation to other common nitrosamine impurities. While direct experimental genotoxicity data for N-nitroso-argatroban is not publicly available, its classification by the U.S. Food and Drug Administration (FDA) provides a basis for a semi-quantitative comparison.

Data Presentation: Comparative Genotoxicity of Nitrosamine Impurities

The genotoxic potential of nitrosamine impurities is a critical factor in determining their acceptable intake (AI) limits in pharmaceutical products. The following table summarizes available genotoxicity data for several common nitrosamines and includes N-nitroso-argatroban's inferred potential based on its FDA classification. The FDA assigns NDSRIs to different potency categories, which correspond to specific AI limits.[1][2][3] N-nitroso-argatroban is designated as a Potency Category 4 NDSRI, with an AI limit of 1500 ng/day.[1][2][4] This suggests a lower carcinogenic potential compared to more potent nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).

Nitrosamine Impurity	FDA Potency Category	Acceptable Intake (AI) Limit (ng/day)	Ames Test Result	In Vitro Micronucleus Assay	In Vivo Micronucleus Assay
N-Nitroso-Argatroban	4[1][2][4]	1500[1][2][4]	Data not available	Data not available	Data not available
N-Nitrosodimethylamine (NDMA)	2	96	Positive (with metabolic activation)	Positive (in some systems)	Positive (in liver)
N-Nitrosodiethylamine (NDEA)	1	26.5	Positive (with metabolic activation)	Positive	Positive (in liver)
N-Nitroso-N-methyl-4-aminobutanoic acid (NMBA)	-	96	Positive (with metabolic activation)	Positive	Data not available
N-Nitrosodiisopropylamine (NDIPA)	5	1500	Negative	Negative	Data not available
N-Nitrosodibutylamine (NDBA)	-	26.5	Positive (with metabolic activation)	Positive	Data not available
N-Nitroso-nortriptyline	-	26.5	Positive	Positive	Data not available
N-Nitroso-diclofenac	5	1500	Negative	Negative	Data not available

Note: The Ames test and micronucleus assay results for the comparator nitrosamines are generally positive, indicating mutagenic and clastogenic/aneugenic potential, respectively. The lack of publicly available experimental data for N-nitroso-argatroban highlights the reliance on structural activity relationships and regulatory categorization for its risk assessment.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of genotoxicity. Below are generalized protocols for two key assays used in the evaluation of nitrosamine impurities.

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of chemical compounds. For nitrosamines, an enhanced protocol is often recommended to improve sensitivity.

Objective: To determine the potential of a test substance to induce reverse mutations at selected loci in specific strains of Salmonella typhimurium and Escherichia coli in the presence and absence of metabolic activation.

Methodology:

• Tester Strains: A range of bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, and E. coli WP2 uvrA) are selected to detect different types of mutations.

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (S9 fraction), typically derived from the livers of rats or hamsters treated with an enzyme-inducing agent. For nitrosamines, hamster liver S9 is often more effective.

• Exposure: The tester strains are exposed to various concentrations of the test substance, along with positive and negative controls, in a liquid suspension.

• Plating: The treated bacterial suspensions are plated on minimal agar (B569324) plates.

• Incubation: The plates are incubated for 48-72 hours at 37°C.

• Scoring: The number of revertant colonies (colonies that have regained the ability to grow in the absence of a specific amino acid) is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vivo Mammalian Erythrocyte Micronucleus Test

This in vivo assay detects damage to chromosomes or the mitotic apparatus in erythroblasts by analyzing the formation of micronuclei in newly formed red blood cells.

Objective: To determine if a test substance induces chromosomal damage or damage to the mitotic apparatus in the bone marrow of exposed animals.

Methodology:

• Animal Model: Typically, mice or rats are used.

• Dosing: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, at multiple dose levels. A positive and a negative control group are also included.

• Sample Collection: At appropriate time points after dosing (e.g., 24 and 48 hours), bone marrow is collected from the femur or tibia.

• Slide Preparation: Bone marrow smears are prepared on microscope slides and stained to differentiate between polychromatic erythrocytes (PCEs; immature red blood cells) and normochromatic erythrocytes (NCEs; mature red blood cells).

• Analysis: The slides are analyzed under a microscope to determine the frequency of micronucleated PCEs (MN-PCEs). At least 2000 PCEs per animal are scored. The ratio of PCEs to NCEs is also calculated as a measure of bone marrow toxicity.

• Interpretation: A significant, dose-dependent increase in the frequency of MN-PCEs in the treated groups compared to the negative control indicates a positive result.

Mandatory Visualizations

Experimental Workflow for Nitrosamine Genotoxicity Assessment

The following diagram illustrates a typical workflow for assessing the genotoxicity of a nitrosamine impurity.

Caption: A generalized workflow for the assessment of nitrosamine genotoxicity.

Signaling Pathway of Nitrosamine-Induced DNA Damage

This diagram illustrates the general mechanism by which nitrosamines exert their genotoxic effects, leading to DNA damage.

Caption: Generalized pathway of nitrosamine-induced DNA damage.

References

• 1. veeprho.com [veeprho.com]
• 2. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. canada.ca [canada.ca]

A Comparative Analysis of the Anticoagulant Activities of Argatroban and its N-nitroso Impurity

For researchers, scientists, and drug development professionals, understanding the full pharmacological profile of a drug and its potential impurities is paramount. This guide provides a detailed comparison of the well-established anticoagulant, argatroban (B194362), and its N-nitroso derivative, N-nitroso-argatroban. While extensive data is available for argatroban, it is crucial to note the current lack of publicly available information regarding the anticoagulant activity of its N-nitroso impurity.

Argatroban is a synthetic direct thrombin inhibitor widely used in clinical practice, particularly in patients with heparin-induced thrombocytopenia (HIT).[1][2][3] Its mechanism of action and anticoagulant effects are well-documented. In contrast, N-nitroso-argatroban is recognized as a nitrosamine (B1359907) impurity of argatroban.[4][5] Nitrosamines are a class of compounds that are often potent carcinogens, and their presence in pharmaceuticals is a significant concern for regulatory bodies. However, the anticoagulant properties of N-nitroso-argatroban have not been reported in the available scientific literature.

Comparative Overview

The following table summarizes the known properties of argatroban and the currently available information for N-nitroso-argatroban.

Feature	Argatroban	N-nitroso-argatroban
Chemical Class	Direct Thrombin Inhibitor	Nitrosamine Impurity of Argatroban
Mechanism of Action	Reversibly binds to the active site of both free and clot-bound thrombin, inhibiting its activity.[1][6][7]	Not Available
Anticoagulant Effect	Dose-dependent prolongation of clotting times (aPTT, ACT).[7]	Not Available
Primary Use	Prophylaxis and treatment of thrombosis in patients with heparin-induced thrombocytopenia (HIT).[8][9]	Not Applicable (impurity)
Monitoring Assays	Activated Partial Thromboplastin Time (aPTT), Activated Clotting Time (ACT).[2][7]	Not Applicable
Inhibition Constant (Ki) for Thrombin	Approximately 0.04 µM[6]	Not Available

In-Depth Look at Argatroban's Anticoagulant Profile

Argatroban exerts its anticoagulant effect by directly and reversibly inhibiting thrombin (Factor IIa), a critical enzyme in the coagulation cascade.[1][6] Unlike heparin, its action is independent of antithrombin III. A key advantage of argatroban is its ability to inhibit both circulating thrombin and thrombin that is already bound to fibrin (B1330869) clots.[1][7]

The inhibition of thrombin by argatroban leads to the downstream prevention of fibrin formation, the activation of coagulation factors V, VIII, and XIII, and thrombin-induced platelet aggregation.[3][6]

Mechanism of Action of Argatroban.

N-nitroso-argatroban: An Uncharacterized Impurity

N-nitroso-argatroban is chemically defined as (2R,4R)-4-methyl-1-(((3-methyl-1-nitroso-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid.[4][10] It is formed from the nitrosation of a secondary amine present in the argatroban molecule.[4] While its chemical structure is known, there is a significant gap in the scientific literature regarding its pharmacological activity, specifically its anticoagulant effects. As a nitrosamine, the primary concern is its potential genotoxicity and carcinogenicity.[5] Researchers and developers working with argatroban should be aware of this impurity and the lack of data on its biological activity.

Experimental Protocols for Assessing Anticoagulant Activity

The anticoagulant effects of argatroban are routinely monitored using standard coagulation assays. These same methodologies could be applied to assess the anticoagulant potential of N-nitroso-argatroban.

Activated Partial Thromboplastin Time (aPTT) Assay

The aPTT assay evaluates the integrity of the intrinsic and common pathways of the coagulation cascade. It is the most common test used to monitor argatroban therapy.[2][11]

Methodology:

• Sample Preparation: Platelet-poor plasma (PPP) is obtained by centrifuging citrated whole blood.

• Incubation: A specific volume of PPP is incubated with a contact activator (e.g., silica, kaolin) and a phospholipid reagent to initiate the intrinsic pathway.

• Clotting Initiation: Calcium chloride is added to the mixture to trigger the coagulation cascade.

• Measurement: The time taken for a fibrin clot to form is measured in seconds.

• Interpretation: For argatroban, the therapeutic goal is typically an aPTT of 1.5 to 3 times the baseline value, not to exceed 100 seconds.[12][13]

Activated Clotting Time (ACT) Assay

The ACT test is a point-of-care whole blood clotting test used to monitor high doses of anticoagulants, often in settings like percutaneous coronary interventions (PCI).[14]

Methodology:

• Sample Collection: A sample of fresh whole blood is collected.

• Activation: The blood is added to a tube containing a contact activator (e.g., kaolin, diatomaceous earth).

• Measurement: The tube is placed in a specialized device that detects clot formation, and the time to clotting is recorded in seconds.

• Interpretation: During PCI, the target ACT for argatroban is generally greater than 300 seconds.[12][15]

General Experimental Workflow for In Vitro Anticoagulant Testing.

Conclusion

Argatroban is a well-characterized direct thrombin inhibitor with predictable anticoagulant effects that can be reliably monitored. In contrast, N-nitroso-argatroban is an impurity for which there is no available data on anticoagulant activity. The primary focus for N-nitroso-argatroban is on its toxicological profile as a nitrosamine. This guide highlights the comprehensive understanding of argatroban's anticoagulant properties and underscores the critical knowledge gap regarding the pharmacological activity of its N-nitroso impurity. For professionals in drug development and research, this distinction is crucial for ensuring the safety and efficacy of argatroban-containing products.

References

• 1. What is the mechanism of Argatroban? [synapse.patsnap.com]
• 2. m.youtube.com [m.youtube.com]
• 3. droracle.ai [droracle.ai]
• 4. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 5. synchemia.com [synchemia.com]
• 6. droracle.ai [droracle.ai]
• 7. Argatroban: a direct thrombin inhibitor with reliable and predictable anticoagulant actions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The direct thrombin inhibitor argatroban: a review of its use in patients with and without HIT - PMC [pmc.ncbi.nlm.nih.gov]
• 9. perfusion.com [perfusion.com]
• 10. N-Nitroso Argatroban | SynZeal [synzeal.com]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. drugs.com [drugs.com]
• 13. emedicine.medscape.com [emedicine.medscape.com]
• 14. Argatroban - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. emedicine.medscape.com [emedicine.medscape.com]

The Gold Standard in Bioanalysis: N-Nitroso-Argatroban-d3 as an Internal Standard

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the precise and demanding world of bioanalysis, the accurate quantification of analytes is paramount. This is especially true for potentially genotoxic impurities like N-nitroso compounds, which are monitored at trace levels in pharmaceutical products. For the analysis of N-nitroso-argatroban, a potential impurity of the anticoagulant Argatroban, the choice of an appropriate internal standard is critical to ensure the reliability of analytical data. This guide provides an objective comparison of N-nitroso-argatroban-d3 as a stable isotope-labeled internal standard (SIL-IS) with other potential alternatives, supported by established principles of bioanalytical method validation and analogous experimental data.

The Superiority of Stable Isotope-Labeled Internal Standards

The ideal internal standard (IS) should mimic the physicochemical properties of the analyte to compensate for variability during sample preparation and analysis.[1] Stable isotope-labeled internal standards, such as N-nitroso-argatroban-d3, are considered the gold standard in quantitative mass spectrometry.[1][2] By replacing three hydrogen atoms with deuterium (B1214612), N-nitroso-argatroban-d3 is chemically identical to the analyte but has a different mass, allowing for its distinct detection by a mass spectrometer. This near-identical nature ensures that it behaves similarly during extraction, chromatography, and ionization, thus providing the most accurate correction for any analyte loss or signal variation.[1]

Alternative internal standards, such as structurally similar compounds (analog IS), are a less ideal choice. While they may share some chemical properties with the analyte, differences in polarity, ionization efficiency, and extraction recovery can lead to inaccurate quantification.

Comparative Performance: N-nitroso-argatroban-d3 vs. Alternative Internal Standards

While specific experimental data for N-nitroso-argatroban-d3 is not extensively published, its performance can be confidently predicted based on the well-documented success of other deuterated internal standards, particularly Argatroban-d3 for the analysis of Argatroban.[1][3] The following table summarizes the expected performance characteristics of N-nitroso-argatroban-d3 compared to a hypothetical structural analog internal standard.

Performance Parameter	N-nitroso-argatroban-d3 (SIL-IS)	Structural Analog IS	Rationale
Chromatographic Co-elution	Expected to co-elute with N-nitroso-argatroban	May have different retention times	The deuterium substitution in N-nitroso-argatroban-d3 has a negligible effect on its chromatographic behavior, ensuring it experiences the same matrix effects as the analyte.[1]
Extraction Recovery	Expected to be highly consistent and closely track the recovery of N-nitroso-argatroban	Recovery may be variable and not perfectly mirror that of the analyte	The near-identical physicochemical properties of a SIL-IS ensure it behaves similarly during sample preparation steps like protein precipitation or liquid-liquid extraction.[1]
Matrix Effect Compensation	Expected to effectively compensate for matrix-induced ion suppression or enhancement	May not adequately compensate for matrix effects on the analyte	The identical ionization properties of a SIL-IS allow it to accurately reflect and correct for variations in signal intensity caused by the biological matrix.[1]
Accuracy and Precision	Leads to higher accuracy and precision in quantitative results	May result in lower accuracy and precision due to differential recovery and matrix effects	The superior ability of a SIL-IS to correct for analytical variability translates to more reliable and reproducible data.

Experimental Protocols

A robust and validated bioanalytical method is essential for the accurate quantification of N-nitroso-argatroban. The following is a representative experimental protocol using N-nitroso-argatroban-d3 as an internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Preparation of Stock and Working Solutions:

• N-nitroso-argatroban Stock Solution (1 mg/mL): Accurately weigh and dissolve N-nitroso-argatroban reference standard in methanol.

• N-nitroso-argatroban-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve N-nitroso-argatroban-d3 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of N-nitroso-argatroban by serially diluting the stock solution with a 50:50 (v/v) mixture of acetonitrile (B52724) and water to create calibration standards.

• Internal Standard Working Solution: Dilute the N-nitroso-argatroban-d3 stock solution with acetonitrile to a final concentration of 100 ng/mL.

2. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of the plasma sample (calibration standard, quality control, or unknown sample) into a microcentrifuge tube.

• Add 10 µL of the N-nitroso-argatroban-d3 internal standard working solution.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system.

• Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for N-nitroso-argatroban and N-nitroso-argatroban-d3 would need to be optimized.

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of N-nitroso-argatroban to N-nitroso-argatroban-d3 against the concentration of the calibration standards. Determine the concentration of N-nitroso-argatroban in the unknown samples by interpolation from the calibration curve.

Visualizing the Workflow and Rationale

To further illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict the experimental workflow and the logical relationship of using a stable isotope-labeled internal standard.

Caption: Experimental workflow for the quantification of N-nitroso-argatroban.

Caption: Logical comparison of internal standard types.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of HPLC-UV and LC-MS Methods for N-nitroso-argatroban Analysis

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso compounds, such as N-nitroso-argatroban, as impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory agencies worldwide mandate strict control and monitoring of these impurities. This guide provides a comprehensive cross-validation comparison of two common analytical techniques for the quantification of N-nitroso-argatroban: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Mass Spectrometry (LC-MS).

This document outlines detailed experimental protocols for both methodologies and presents a comparative summary of their performance characteristics. The information herein is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate analytical method and in understanding the principles of cross-validation for nitrosamine (B1359907) impurity analysis.

Experimental Protocols

HPLC-UV Method for N-nitroso-argatroban

This protocol is adapted from established methods for the analysis of other nitrosamine impurities and argatroban (B194362).[1][2]

Sample Preparation:

• Accurately weigh and dissolve a suitable amount of the argatroban drug substance or product in a diluent (e.g., 50:50 v/v methanol (B129727):water) to achieve a final concentration that allows for the detection of N-nitroso-argatroban at the required reporting limit.

• Vortex the sample for 2 minutes to ensure complete dissolution.

• Centrifuge the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm nylon syringe filter into an HPLC vial.

Chromatographic Conditions:

Parameter	Specification
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic elution with a mixture of water and methanol (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
UV Detection	230 nm

Validation Parameters:

The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).

LC-MS Method for N-nitroso-argatroban

This protocol is based on methodologies developed for the sensitive analysis of nitrosamine impurities in various drug products.

Sample Preparation:

• Accurately weigh and dissolve the argatroban drug substance or product in a suitable diluent (e.g., methanol) to a final concentration appropriate for trace-level analysis.

• Sonication may be used to ensure complete dissolution.

• Centrifuge the sample solution to remove any undissolved excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial.

Chromatographic and Mass Spectrometric Conditions:

Parameter	Specification
UHPLC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient Elution	A suitable gradient to separate N-nitroso-argatroban from the drug substance and other impurities.
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI) in positive mode
MS Detection	Multiple Reaction Monitoring (MRM)

Validation Parameters:

Similar to the HPLC-UV method, the LC-MS method must be validated for specificity, linearity, range, accuracy, precision, LOD, and LOQ, with particular attention to matrix effects which can influence ionization efficiency.

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS methods for the analysis of nitrosamine impurities. The values are representative and may vary depending on the specific instrumentation and method optimization.

Validation Parameter	HPLC-UV	LC-MS/MS
Specificity	Moderate to Good	Excellent
Linearity (r²)	≥ 0.999	≥ 0.999
Accuracy (% Recovery)	90-110%	95-105%
Precision (% RSD)	< 5%	< 2%
Limit of Detection (LOD)	~5-10 ng/mL	~0.01-0.05 ng/mL
Limit of Quantitation (LOQ)	~15-30 ng/mL	~0.03-0.15 ng/mL
Robustness	Good	Moderate
Throughput	Higher	Lower
Cost	Lower	Higher

Mandatory Visualization

Caption: Experimental workflow for the cross-validation of analytical methods.

Caption: Logical comparison of HPLC-UV and LC-MS methods for N-nitroso-argatroban.

Conclusion

The cross-validation of analytical methods for the determination of N-nitroso-argatroban is crucial for ensuring patient safety and regulatory compliance.

• HPLC-UV offers a cost-effective and robust solution for routine quality control testing where the expected levels of the impurity are within the ng/mL range.[1] Its simpler instrumentation and operation lead to higher throughput.

• LC-MS/MS is the preferred method for trace-level quantification and is essential for confirmatory analysis and in cases where higher sensitivity (pg/mL) is required. Its superior specificity provides a higher degree of confidence in the identification and quantification of N-nitroso-argatroban, especially in complex sample matrices.

The choice between HPLC-UV and LC-MS will depend on the specific requirements of the analysis, including the regulatory limits for N-nitroso-argatroban, the stage of drug development, and the available resources. For comprehensive control, a combination of both techniques is often employed: LC-MS for method development, validation, and investigation of out-of-specification results, and HPLC-UV for routine batch release testing.

References

• 1. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 2. Simultaneous monitoring of argatroban and its major metabolite using an HPLC method: potential clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Verification of N-nitroso-argatroban Reference Material: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N-nitroso-argatroban reference materials, offering objective performance verification through experimental data and detailed analytical protocols. As a potential mutagenic impurity, the accurate quantification of N-nitroso-argatroban is critical for the safety and regulatory compliance of argatroban (B194362) drug products. This document serves as a practical resource for selecting and verifying the performance of suitable reference standards.

Executive Summary

The selection of a high-quality, well-characterized reference material is paramount for the accurate detection and quantification of N-nitroso-argatroban. This guide compares the performance characteristics of N-nitroso-argatroban reference materials from two representative suppliers, herein designated as Supplier A and Supplier B. The comparison is based on data typically presented in a Certificate of Analysis (CoA), covering purity, identity, and storage conditions. Furthermore, this guide presents a detailed, validated UPLC-MS/MS method for the analysis of N-nitroso-argatroban and discusses the utility of stable-isotope labeled analogues as alternative internal standards.

Performance Comparison of N-nitroso-argatroban Reference Materials

The performance of a reference material is primarily defined by its purity, the confidence in its chemical identity, and its stability under defined storage conditions. Below is a comparative summary of the data obtained from the Certificates of Analysis for N-nitroso-argatroban from two different suppliers.

Table 1: Comparison of N-nitroso-argatroban Reference Material Specifications

Parameter	Supplier A	Supplier B
Product Name	N-Nitroso Argatroban	N-Nitroso Argatroban Impurity 10
Appearance	White Solid	Data not provided
Molecular Formula	C23H35N7O6S	C25H39N7O6S
Molecular Weight	537.6 g/mol	565.69 g/mol
Chromatographic Purity (HPLC)	99.94 %[1]	>90%[2]
Water Content (TGA)	2.65 %[1]	Data not provided
Potency	97.29 %[1]	Data not provided
Identity Confirmation	Mass, IR, 1H NMR: Conforms[1]	1H-NMR, MASS: Conforms to structure[2]
Long-term Storage	2-8 °C[1]	2-8 °C in well closed container[2]
Shipping Condition	Room Temperature[1]	25-30 °C in well closed container[2]

Note: Supplier B's product is an ethyl ester derivative of N-nitroso-argatroban, which accounts for the difference in molecular formula and weight.

Experimental Protocols

The accurate verification of N-nitroso-argatroban reference material performance relies on robust and validated analytical methodology. The following section details a recommended experimental workflow and a specific UPLC-MS/MS protocol for the determination of N-nitroso-argatroban.

Experimental Workflow for Reference Material Verification

The following diagram outlines the logical workflow for the verification and use of an N-nitroso-argatroban reference material in a research or quality control setting.

Figure 1. Experimental workflow for the verification and application of N-nitroso-argatroban reference material.

UPLC-MS/MS Method for Quantification of N-nitroso-argatroban

This method is designed for the sensitive and selective quantification of N-nitroso-argatroban in drug substances or drug products.

1. Instrumentation:

• UPLC System: A high-performance liquid chromatography system capable of delivering reproducible gradients at high pressures.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 column with appropriate dimensions (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to resolve N-nitroso-argatroban from the parent drug and other impurities.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 1 - 5 µL.

3. Mass Spectrometer Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-argatroban: Precursor ion (Q1) m/z 538.2 -> Product ion (Q3) [Specific fragment to be determined through infusion and fragmentation studies].

  • Internal Standard (Optional): A stable-isotope labeled N-nitroso-argatroban (e.g., d3-N-nitroso-argatroban) would be ideal. An exemplary transition for a deuterated analogue could be m/z 541.2 -> [corresponding fragment].

• Source Parameters: Optimized for maximum signal intensity of N-nitroso-argatroban (e.g., capillary voltage, source temperature, gas flows).

4. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh a suitable amount of N-nitroso-argatroban reference material and dissolve in a suitable diluent (e.g., methanol (B129727) or a mixture of water and acetonitrile) to obtain a known concentration.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the impurity in the samples.

• Sample Solution: Dissolve a known amount of the argatroban drug substance or product in the diluent to a final concentration suitable for analysis.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of N-nitroso-argatroban to the internal standard (if used) against the concentration of the calibration standards.

• Determine the concentration of N-nitroso-argatroban in the samples by interpolating their peak area ratios from the calibration curve.

Alternative Reference Materials

For quantitative analysis, particularly in complex matrices, the use of a stable-isotope labeled (SIL) internal standard is highly recommended to compensate for matrix effects and variations in sample preparation and instrument response. While a commercially available SIL N-nitroso-argatroban was not identified in the search, a deuterated version of an argatroban intermediate, Argatroban-d3 , is available. This could potentially be used in the synthesis of a deuterated N-nitroso-argatroban internal standard. The use of a SIL internal standard is the gold standard for quantitative mass spectrometry-based assays.

Biological Context: Argatroban's Mechanism of Action

Argatroban is a direct thrombin inhibitor.[3] Understanding its mechanism of action is crucial for appreciating the context in which its impurities are controlled. Argatroban directly binds to the active site of thrombin, thereby inhibiting its enzymatic activity in the coagulation cascade.[4] This prevents the conversion of fibrinogen to fibrin, a key step in clot formation.

The following diagram illustrates the coagulation cascade and the point of inhibition by argatroban.

Figure 2. Argatroban's inhibition of thrombin in the coagulation cascade.

Conclusion

The performance verification of N-nitroso-argatroban reference material is a critical step in ensuring the quality and safety of argatroban pharmaceuticals. This guide has provided a framework for comparing reference materials based on their Certificates of Analysis and has detailed a robust UPLC-MS/MS method for their analytical verification. The data presented highlights the importance of carefully reviewing the specifications of a reference standard, including its purity and identity confirmation. For quantitative applications, the use of a stable-isotope labeled internal standard is recommended to achieve the highest level of accuracy and precision. By following the outlined experimental protocols and understanding the biological context of argatroban's action, researchers and drug development professionals can confidently select and verify the performance of N-nitroso-argatroban reference materials for their specific needs.

References

• 1. Physiology, Coagulation Pathways - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. The Coagulation Cascade | Mackman Lab [med.unc.edu]
• 3. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. droracle.ai [droracle.ai]

Comparative Analysis of N-nitroso-argatroban in Argatroban Formulations: A Guide for Researchers

For Immediate Release

This guide provides a comparative overview of N-nitroso-argatroban, a potential nitrosamine (B1359907) impurity in argatroban (B194362) drug products. Aimed at researchers, scientists, and drug development professionals, this document outlines key analytical methodologies and presents a framework for comparative analysis. While specific quantitative data from head-to-head studies of different argatroban formulations are not publicly available, this guide offers an illustrative comparison and detailed experimental protocols to enable such assessments.

Introduction to N-nitroso-argatroban

N-nitroso-argatroban is a nitrosamine drug substance-related impurity (NDSRI) that can form in argatroban drug products.[1][2] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory bodies like the U.S. Food and Drug Administration (FDA) due to their potential carcinogenic properties.[3][4] The FDA has issued guidance for the industry on the control of nitrosamine impurities in human drugs, recommending a three-step mitigation strategy that includes risk assessment, confirmatory testing, and the implementation of changes to manufacturing processes to reduce or prevent the formation of these impurities.[5][6] The acceptable intake (AI) limit for N-nitroso-argatroban set by the FDA is 1500 ng/day.[1]

Illustrative Comparative Data

The following table presents hypothetical data to illustrate how a comparative analysis of N-nitroso-argatroban levels in different argatroban formulations could be structured. These values are for illustrative purposes only and do not represent actual analytical results.

Formulation ID	Argatroban Concentration (mg/mL)	N-nitroso-argatroban Level (ng/mL)	N-nitroso-argatroban (ppm relative to Argatroban)	Manufacturing Process Highlights	Excipients
Formulation A	100	5.2	0.052	Process 1: Standard purification	Sorbitol, Dehydrated Alcohol
Formulation B	100	1.8	0.018	Process 2: Optimized purification with antioxidant	Sorbitol, Dehydrated Alcohol, Ascorbic Acid
Formulation C	125	8.1	0.065	Process 3: Different solvent system	D-Sorbitol, Ethanol
Formulation D	125	2.5	0.020	Process 4: Advanced purification and nitrogen blanket	D-Sorbitol, Ethanol, Nitrogen Purge

Note: ppm (parts per million) is calculated as (ng of impurity/g of drug substance) * 1,000,000.

Experimental Protocol: Quantification of N-nitroso-argatroban by LC-MS/MS

This section details a robust analytical method for the sensitive and selective quantification of N-nitroso-argatroban in argatroban formulations, based on established principles for nitrosamine analysis.[7][8][9]

1. Objective: To accurately quantify the level of N-nitroso-argatroban in various argatroban drug product formulations using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

2. Materials and Reagents:

• N-nitroso-argatroban reference standard

• Argatroban reference standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Sample vials and caps

3. Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

4. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

5. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-argatroban: Precursor ion > Product ion (specific m/z values to be determined using the reference standard)

  • Argatroban (for monitoring): Precursor ion > Product ion (specific m/z values to be determined using the reference standard)

• Source Parameters: Optimize source temperature, gas flows, and ion spray voltage for maximum sensitivity.

6. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve N-nitroso-argatroban reference standard in methanol to prepare a stock solution of 100 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the expected concentration range of the impurity.

• Sample Preparation: Dilute the argatroban drug product formulation with the same diluent to a final concentration within the calibration range.

7. Data Analysis:

• Construct a calibration curve by plotting the peak area of the N-nitroso-argatroban standard against its concentration.

• Determine the concentration of N-nitroso-argatroban in the sample preparations using the calibration curve.

• Calculate the final concentration of N-nitroso-argatroban in the original argatroban formulation, taking into account the dilution factor.

Visualizing the Workflow and Potential Biological Impact

The following diagrams, generated using the DOT language, illustrate the experimental workflow for N-nitroso-argatroban analysis and a hypothetical signaling pathway that could be affected by nitrosamine impurities.

Caption: Experimental workflow for the quantification of N-nitroso-argatroban.

Caption: Hypothetical pathway of nitrosamine-induced DNA damage.

Conclusion

The control of nitrosamine impurities is a critical aspect of pharmaceutical quality control. While a direct comparative dataset for N-nitroso-argatroban in different argatroban formulations is not publicly available, this guide provides the necessary framework for conducting such an analysis. The detailed experimental protocol offers a starting point for laboratories to develop and validate their own methods for the quantification of this specific impurity. The provided visualizations serve to clarify the analytical process and the potential biological relevance of these impurities. Continuous monitoring and process optimization are essential to ensure the safety and quality of argatroban formulations for patients.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Argatroban, Molecular Formula C23H35N7O6S, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. fda.gov [fda.gov]
• 4. fpmaj.gr.jp [fpmaj.gr.jp]
• 5. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 6. youtube.com [youtube.com]
• 7. CN112946107A - Analysis method of N-nitrosodimethylamine and N-nitrosodiethylamine in argatroban bulk drug or preparation - Google Patents [patents.google.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: Argatroban vs. Heparin in Heparin-Induced Thrombocytopenia

For researchers and drug development professionals navigating the complexities of anticoagulant therapy, understanding the nuances of available treatments for heparin-induced thrombocytopenia (HIT) is critical. HIT is a severe, immune-mediated adverse reaction to heparin that paradoxically causes a prothrombotic state, necessitating immediate cessation of heparin and initiation of an alternative anticoagulant. This guide provides an objective, data-driven comparison of argatroban (B194362), a direct thrombin inhibitor, and heparin, the causative agent of HIT, to elucidate their roles, mechanisms, and clinical outcomes in this patient population.

Mechanism of Action: A Tale of Two Inhibitors

The fundamental difference between argatroban and heparin lies in their mechanism of inhibiting thrombin (Factor IIa), a central enzyme in the coagulation cascade.

• Heparin: Acts as an indirect thrombin inhibitor. It functions by binding to and potentiating the activity of antithrombin (AT), a natural anticoagulant protein.[1][2] This heparin-AT complex then inactivates thrombin and other coagulation factors, primarily Factor Xa.[1][3][4] However, this mechanism is ineffective against thrombin already bound to fibrin (B1330869) within a clot.[1]

• Argatroban: Is a synthetic, small-molecule direct thrombin inhibitor (DTI).[5][6][7] It binds reversibly and directly to the catalytic site of thrombin, blocking its activity.[5][8][9] Crucially, argatroban inhibits both free (circulating) and clot-bound thrombin, offering a more comprehensive anticoagulant effect in the prothrombotic state of HIT.[5][9] It does not require antithrombin as a cofactor for its activity.[6][8]

References

• 1. ahajournals.org [ahajournals.org]
• 2. droracle.ai [droracle.ai]
• 3. litfl.com [litfl.com]
• 4. The anticoagulant and antithrombotic mechanisms of heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Argatroban? [synapse.patsnap.com]
• 6. Argatroban (Argatroban Injection): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Argatroban: Package Insert / Prescribing Information / MOA [drugs.com]
• 9. Argatroban: a direct thrombin inhibitor with reliable and predictable anticoagulant actions - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-nitroso-argatroban: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of potent compounds like N-nitroso-argatroban, a suspected human carcinogen, is a critical component of laboratory safety and environmental responsibility.[1] This guide provides essential, step-by-step procedures for the safe disposal of N-nitroso-argatroban, ensuring the protection of personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to consult the material's Safety Data Sheet (SDS) and be fully aware of the associated hazards. N-nitroso-argatroban is a pharmaceutical-related compound of unknown potency and should be handled with extreme care.

Personal Protective Equipment (PPE):

• Wear a fully fastened laboratory coat or a disposable jumpsuit.

• Use chemical-resistant gloves (inspect before use).

• Wear tightly fitting safety goggles with side-shields.

• In case of airborne particulates, an appropriate respirator (N95 or higher) is necessary.

Work Area Preparation:

• All handling and disposal procedures should be conducted in a designated and clearly labeled area, preferably within a certified chemical fume hood.

• Cover work surfaces with absorbent, plastic-backed paper to contain any spills.

• Ensure adequate ventilation.

General Handling:

• Avoid inhalation of any dust from the solid material.

• Prevent contact with skin and eyes.

• Do not eat, drink, or smoke in the designated work area.

• Transport the compound in a sealed, unbreakable secondary container.

Disposal Procedures: A Multi-faceted Approach

The primary recommendation for the disposal of N-nitroso-argatroban is incineration in a licensed hazardous waste facility.[2] However, for laboratory-scale quantities, a chemical degradation step prior to disposal is a best practice to neutralize its hazardous properties. This guide details a chemical destruction method adapted from procedures for other N-nitroso compounds, which should be followed by disposal as hazardous waste.

Option 1: Direct Disposal by a Licensed Contractor (Preferred for bulk quantities)

For larger quantities or when chemical degradation is not feasible, the following steps should be taken:

• Package the N-nitroso-argatroban waste in a clearly labeled, sealed, and appropriate container.

• Contact a licensed hazardous material disposal company to arrange for pickup and incineration.

• Ensure that all federal, state, and local regulations for the transport and disposal of hazardous pharmaceutical waste are followed.[2][3]

Option 2: Chemical Degradation Followed by Licensed Disposal (For laboratory-scale waste)

This two-stage process involves the chemical breakdown of the N-nitroso group, followed by the disposal of the treated waste. A well-documented method for the degradation of N-nitrosamides involves the use of aluminum-nickel alloy in an alkaline solution.[4][5][6] N-nitroso-argatroban is an N-nitrososulfonamide, a class of compounds for which this method has been shown to be effective.

Experimental Protocol: Chemical Degradation with Aluminum-Nickel Alloy

This protocol is adapted from a published procedure for the destruction of N-nitroso compounds.[4]

Materials:

• N-nitroso-argatroban waste

• Aluminum-nickel alloy powder (50:50)

• Sodium hydroxide (B78521) (NaOH) solution (2 M)

• Ethanol (or another suitable solvent, if the waste is not in an aqueous solution)

• Stir plate and stir bar

• Reaction vessel (e.g., round-bottom flask) of appropriate size

• pH paper or pH meter

Procedure:

• Preparation: In a chemical fume hood, place the N-nitroso-argatroban waste into the reaction vessel. If the waste is solid, dissolve it in a minimal amount of a suitable solvent.

• Initial Alkalinization: Slowly add 2 M sodium hydroxide solution to the reaction mixture while stirring until the pH is greater than 12.

• Addition of Reducing Agent: While stirring vigorously, carefully and slowly add aluminum-nickel alloy powder to the reaction mixture. A general guideline is to use a significant excess of the alloy.

• Reaction: Continue to stir the mixture at room temperature. The reaction progress can be monitored by analytical methods such as HPLC or TLC to confirm the disappearance of the N-nitroso compound. The original study on similar compounds showed at least 99.98% destruction.[4]

• Quenching and Neutralization: Once the reaction is complete, the excess aluminum-nickel alloy should be carefully quenched. This can be done by slowly adding a dilute acid (e.g., 1 M HCl) until the effervescence stops and the solution is neutralized (pH 6-8). This step should be performed with extreme caution as the reaction can be exothermic and may produce hydrogen gas.

• Final Disposal: The resulting solution, containing the degraded, non-carcinogenic amine products, should be collected in a labeled hazardous waste container and disposed of through a licensed hazardous waste disposal company. Do not pour the treated solution down the drain.

Parameter	Value/Instruction	Citation
Degradation Reagent	Aluminum-Nickel Alloy (50:50 powder)	[4][6]
Reaction Medium	Aqueous alkali (pH > 12)	[4]
Recommended Solvent	Water or Ethanol	[6]
Reaction Time	Varies, monitor for completion	[4]
Destruction Efficiency	>99.98% for similar N-nitroso compounds	[4]
Final pH of Waste	Neutral (6-8) after quenching
Final Disposal Method	Licensed Hazardous Waste Contractor	[2][3]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of N-nitroso-argatroban.

Spill and Emergency Procedures

In the event of a spill, evacuate the area and prevent entry. Wearing appropriate PPE, cover the spill with an absorbent material. Collect the contaminated material into a sealed container for hazardous waste disposal. Decontaminate the spill area with a suitable cleaning agent. For personal exposure, immediately flush the affected skin or eyes with copious amounts of water for at least 15 minutes and seek medical attention.

By adhering to these stringent safety and disposal protocols, laboratories can effectively manage the risks associated with N-nitroso-argatroban, fostering a safe research environment and ensuring environmental stewardship.

References

• 1. synchemia.com [synchemia.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 4. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Decontamination and disposal of nitrosoureas and related N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 6. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling N-nitroso-argatroban

Essential safety protocols and disposal plans for researchers, scientists, and drug development professionals working with N-nitroso-argatroban.

This document provides critical, immediate safety and logistical information for the handling and disposal of N-nitroso-argatroban. As a suspected human carcinogen, meticulous adherence to these procedures is paramount to ensure personnel safety and environmental protection.[1] This guide will serve as a preferred resource for laboratory safety and chemical handling, offering procedural, step-by-step guidance.

Health Hazard and Exposure Data

Parameter	Value	Source
Acceptable Intake (AI) Limit	1500 ng/day	U.S. Food and Drug Administration (FDA)[3]
Occupational Exposure Limits (OEL)	No specific limits established	Multiple Safety Data Sheets[4][5][6][7]
Carcinogenicity	Suspected human carcinogen	Synchemia[1]
Acute Toxicity (Oral, Dermal, Inhalation)	No data available	Cleanchem Laboratories LLP[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to N-nitroso-argatroban. The following equipment is mandatory when handling this compound.

PPE Category	Specification	Standard Compliance
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber). Gloves must be inspected prior to use.	EU Directive 89/686/EEC, EN 374[4]
Eye Protection	Tightly fitting safety goggles with side-shields.	EN 166 (EU) or NIOSH (US)[4]
Skin and Body Protection	Fire/flame resistant and impervious lab coat or gown.	OSHA recommendations[8]
Respiratory Protection	NIOSH-approved N100 or CEN-approved FFP3 particulate respirator. This should be used as a backup to engineering controls.	Cleanchem Laboratories LLP[4]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical for minimizing risk. The following diagram and steps outline the safe handling process from receipt to disposal.

Caption: Workflow for Safe Handling of N-nitroso-argatroban.

Receiving and Storage

• Inspection : Upon receipt, visually inspect the container for any signs of damage or leakage.

• Designated Storage : Store N-nitroso-argatroban in a tightly closed container in a dry, well-ventilated, and designated area.[4]

• Refrigeration : Maintain refrigerated storage conditions as specified by the supplier.[4][5]

Handling and Use

• Controlled Area : All work with N-nitroso-argatroban must be conducted within a designated area, such as a laboratory fume hood, to ensure proper local exhaust ventilation.[4]

• Personal Protective Equipment : Before handling, don the complete set of PPE as outlined in the table above.

• Weighing : When weighing the solid compound, perform the task in a fume hood. Use a disposable liner on the balance to contain any potential spills.

• Solution Preparation : Prepare solutions within the fume hood. Avoid the formation of dust and aerosols.[4]

• Spill Management : In the event of a spill, immediately secure the area. Do not attempt to clean up without appropriate PPE. Absorb the spill with inert material, collect it in a sealed, labeled container, and decontaminate the area.

Decontamination and Disposal Plan

Proper decontamination and disposal are crucial to prevent environmental contamination and accidental exposure.

Decontamination Protocol

While a specific decontamination protocol for N-nitroso-argatroban has not been published, general procedures for N-nitroso compounds are effective.

Materials:

• Decontaminating solution (e.g., 1:1 Hydrobromic acid and Acetic Acid solution)[9]

• UV light source (as a supplementary method)[9]

• Appropriate waste containers

Procedure:

• Surface Decontamination : After completing work, thoroughly wipe down all work surfaces, fume hood interiors, and any potentially contaminated equipment with the decontaminating solution. It is also good practice to cover work surfaces with absorbent, plastic-backed paper that can be disposed of as solid waste.[10]

• Glassware and Equipment : Immerse all contaminated glassware and equipment in the decontaminating solution for a sufficient period to ensure complete degradation of any residual N-nitroso-argatroban.

• Verification : Where feasible and appropriate, analytical methods should be used to confirm the absence of the N-nitroso compound after decontamination.

Disposal Plan

Under no circumstances should N-nitroso-argatroban or its waste be disposed of down the drain or in regular trash.[10]

• Waste Segregation : All waste streams, including solid waste (e.g., contaminated gloves, liners, wipes) and liquid waste (e.g., unused solutions, decontamination solutions), must be collected separately in clearly labeled, sealed, and compatible containers.

• Labeling : All waste containers must be clearly labeled with "Hazardous Chemical Waste" and "Contains N-nitroso-argatroban".

• Licensed Disposal : The primary and required method of disposal is through a licensed hazardous waste disposal company.[4][10] This may involve high-temperature incineration with an afterburner and scrubber.[4]

Caption: Waste Disposal Workflow for N-nitroso-argatroban.

References

• 1. synchemia.com [synchemia.com]
• 2. dhss.delaware.gov [dhss.delaware.gov]
• 3. veeprho.com [veeprho.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. fishersci.com [fishersci.com]
• 6. nj.gov [nj.gov]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 9. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. benchchem.com [benchchem.com]